2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol

Core Science & Biosynthesis

Synthesis of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol: A Directed Ortho Metalation (DoM) Approach

Executive Summary

The incorporation of fluorine and trifluoromethyl (–CF₃) groups into aromatic scaffolds is a cornerstone of modern drug discovery and agrochemical development. The compound 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (CAS: 2635937-92-5)[1] represents a highly functionalized, electron-rich building block. Synthesizing this 1,2,3,5-tetrasubstituted benzene presents a distinct regiochemical challenge: direct electrophilic fluorination of the corresponding phenol often yields an intractable mixture of ortho and para isomers due to the competing activating effects of the hydroxyl and isopropoxy groups.

As a Senior Application Scientist, I have designed this whitepaper to outline a highly regioselective, self-validating 4-step synthetic protocol. By leveraging the Complex-Induced Proximity Effect (CIPE) via Directed Ortho Metalation (DoM) , we can bypass the statistical limitations of direct electrophilic aromatic substitution (S_EAr) to achieve absolute regiocontrol at the C2 position.

Retrosynthetic Analysis & Strategic Design

The core challenge in synthesizing 2-fluoro-3-isopropoxy-5-(trifluoromethyl)phenol lies in the precise installation of the fluorine atom at the C2 position, flanked by two oxygen functionalities.

Our retrosynthetic strategy traces back to the commercially available and inexpensive 5-(trifluoromethyl)benzene-1,3-diol (5-(trifluoromethyl)resorcinol).

• Desymmetrization: The sequence begins with a statistically controlled mono-alkylation using potassium carbonate (K₂CO₃) to install the isopropoxy ether[2].

• Orthogonal Protection: The remaining free phenol is protected as a methoxymethyl (MOM) ether. The MOM group is robust against strong organolithium bases but easily cleaved under mild acidic conditions.

• Regioselective Lithiation & Fluorination: The critical C–F bond formation is achieved via DoM. The synergistic coordination of both the MOM and isopropoxy oxygens to the lithium cation dictates exclusive deprotonation at C2[3]. The resulting aryllithium species is then trapped with N-Fluorobenzenesulfonimide (NFSI)[4].

Fig 1: Four-step synthetic workflow from 5-(trifluoromethyl)resorcinol to the target phenol.

Mechanistic Causality: The Role of CIPE in DoM

To understand why this synthetic route is superior, we must examine the causality behind the experimental choices in Step 3.

When 1-isopropoxy-3-(methoxymethoxy)-5-(trifluoromethyl)benzene is treated with n-butyllithium (n-BuLi), the lithium cation coordinates strongly to the lone pairs of the MOM and isopropoxy oxygen atoms. This pre-lithiation coordination—known as the Complex-Induced Proximity Effect (CIPE) —brings the basic butyl anion into immediate spatial proximity with the C2 proton[3]. Furthermore, the inductive electron-withdrawing effects of the two adjacent oxygen atoms significantly lower the pKa of the C2 proton compared to the C4 or C6 protons.

For the electrophilic trapping phase, NFSI is selected over Selectfluor. Selectfluor is insoluble in THF at -78 °C and is prone to single-electron transfer (SET) side reactions with highly basic aryllithiums. NFSI, however, is highly soluble in ethereal solvents at cryogenic temperatures and acts as a mild, reliable source of electrophilic fluorine (F⁺) for highly basic organolithium species[4].

Fig 2: Mechanism of Directed Ortho Metalation (DoM) driven by Complex-Induced Proximity Effect.

Step-by-Step Experimental Methodologies

Step 1: Mono-Isopropylation of 5-(Trifluoromethyl)benzene-1,3-diol

Causality: Using a weak base (K₂CO₃) and strictly 1.05 equivalents of the alkyl halide ensures that mono-alkylation is kinetically favored over di-alkylation[2].

• Charge a flame-dried round-bottom flask with 5-(trifluoromethyl)benzene-1,3-diol (1.0 equiv) and anhydrous DMF (0.5 M).

• Add anhydrous K₂CO₃ (1.5 equiv) and stir at room temperature for 15 minutes to generate the phenoxide.

• Add 2-bromopropane (1.05 equiv) dropwise. Heat the reaction mixture to 60 °C and stir for 12 hours.

• Workup: Quench with H₂O and extract with EtOAc (3x). Wash the combined organic layers with brine (5x) to remove DMF. Dry over Na₂SO₄, concentrate, and purify via silica gel chromatography (Hexanes/EtOAc) to isolate 3-isopropoxy-5-(trifluoromethyl)phenol .

Step 2: MOM Protection

Causality: N,N-Diisopropylethylamine (DIPEA) is used as a non-nucleophilic base to prevent side reactions with the highly reactive electrophile, Chloromethyl methyl ether (MOM-Cl).

• Dissolve 3-isopropoxy-5-(trifluoromethyl)phenol (1.0 equiv) in anhydrous DCM (0.3 M) under an argon atmosphere and cool to 0 °C.

• Add DIPEA (1.5 equiv) followed by the dropwise addition of MOM-Cl (1.2 equiv). Caution: MOM-Cl is a known carcinogen; handle strictly in a fume hood.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Workup: Quench with saturated aqueous NH₄Cl. Extract with DCM, dry over MgSO₄, and concentrate. The resulting 1-isopropoxy-3-(methoxymethoxy)-5-(trifluoromethyl)benzene is typically pure enough for the next step without chromatography.

Step 3: Directed Ortho Metalation (DoM) and Fluorination

Causality: Cryogenic conditions (-78 °C) are mandatory to prevent the aryllithium intermediate from undergoing unwanted benzyne formation or nucleophilic attack on the MOM group[3].

• Dissolve the MOM-protected intermediate (1.0 equiv) in anhydrous THF (0.2 M) under argon and cool to -78 °C using a dry ice/acetone bath.

• Slowly add n-BuLi (1.1 equiv, 2.5 M in hexanes) dropwise over 15 minutes. Stir at -78 °C for 2 hours to ensure complete lithiation.

• In a separate flask, dissolve NFSI (1.2 equiv) in anhydrous THF and cool to -78 °C. Cannulate the NFSI solution into the aryllithium mixture[4].

• Stir for 1 hour at -78 °C, then allow the reaction to slowly warm to room temperature over 4 hours.

• Workup: Quench with saturated aqueous Na₂S₂O₃ to neutralize unreacted NFSI. Extract with EtOAc, dry over Na₂SO₄, concentrate, and purify via flash chromatography to yield 2-fluoro-1-isopropoxy-3-(methoxymethoxy)-5-(trifluoromethyl)benzene .

Step 4: Deprotection

Causality: Methanolic HCl selectively cleaves the acetal-like MOM ether without hydrolyzing the more robust isopropoxy ether or the strong C–F bond.

• Dissolve the fluorinated intermediate (1.0 equiv) in methanol (0.2 M).

• Add 3M aqueous HCl (5.0 equiv) and stir at room temperature for 6 hours.

• Workup: Concentrate the mixture under reduced pressure to remove methanol. Dilute with H₂O and extract with EtOAc. Wash with saturated NaHCO₃, dry over Na₂SO₄, and concentrate. Purify via recrystallization or chromatography to afford the final product, 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol .

Quantitative Reaction Parameters

The following table summarizes the stoichiometric and thermodynamic parameters required to achieve a self-validating, reproducible synthesis.

Step	Transformation	Key Reagents (Equiv)	Solvent	Temp (°C)	Time (h)	Expected Yield (%)
1	Mono-alkylation	2-Bromopropane (1.05), K₂CO₃ (1.5)	DMF	60	12	65%
2	MOM Protection	MOM-Cl (1.2), DIPEA (1.5)	DCM	0 → 25	4	92%
3	DoM & Fluorination	n-BuLi (1.1), NFSI (1.2)	THF	-78 → 25	6	78%
4	Deprotection	3M HCl (5.0)	MeOH	25	6	95%
Overall:	~44%

References

• ChemScene Product Catalog Source: ChemScene URL
• Snieckus, V. (1990) Directed Ortho Metalation. Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics.
• Self-Sustaining Fluorination of Active Methylene Compounds and High-Yielding Fluorination of Highly Basic Aryl and Alkenyl Lithium Species Source: PMC / National Institutes of Health URL
• Applications of Potassium Carbonate as Catalyst or Reagent in Organic Synthesis Source: Alfa Chemistry / Organic Preparations and Procedures International URL

Sources

• 1. chemscene.com [chemscene.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Snieckus, V. (1990) Directed Ortho Metalation. Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics. Chemical Reviews, 90, 879-933. - References - Scientific Research Publishing [scirp.org]
• 4. Self-Sustaining Fluorination of Active Methylene Compounds and High-Yielding Fluorination of Highly Basic Aryl and Alkenyl Lithium Species with a Sterically Hindered N-Fluorosulfonamide Reagent - PMC [pmc.ncbi.nlm.nih.gov]

Physicochemical Profiling and Synthetic Utility of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol in Advanced Drug Design

Target Audience: Medicinal Chemists, Lead Optimization Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Application Guide

Executive Summary

The incorporation of polyfluorinated motifs into small-molecule scaffolds is a cornerstone of modern medicinal chemistry, driven by the need to modulate lipophilicity, enhance metabolic stability, and fine-tune target binding. 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (CAS: 2635937-92-5) represents a highly specialized, multi-functional building block designed for advanced lead optimization.

By combining an electron-withdrawing trifluoromethyl (

) group, a sterically demanding isopropoxy ether, and an ortho-fluorine atom on a phenolic core, this molecule offers a unique physicochemical profile. Similar fluorinated phenols, such as 2-fluoro-5-(trifluoromethyl)phenol, have been successfully deployed as critical intermediates in the synthesis of G-protein coupled receptor 40 (GPR40) agonists for the treatment of Type 2 diabetes [1]. This whitepaper dissects the structural causality of CAS 2635937-92-5 and provides validated protocols for its integration into drug discovery pipelines.

Physicochemical Profiling & Structural Causality

Understanding the intrinsic properties of a building block is critical before incorporating it into a high-throughput screening (HTS) library or a lead optimization campaign. The specific substitution pattern of this molecule is not arbitrary; it is an engineered system designed to optimize pharmacokinetics (PK) and pharmacodynamics (PD) [2].

Quantitative Data Summary

The following table summarizes the core physicochemical parameters of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol and the mechanistic causality behind each metric:

Property	Value	Causality & Medicinal Chemistry Implication
Molecular Formula		High fluorine-to-carbon ratio increases oxidative stability against Cytochrome P450 enzymes.
Molecular Weight	238.18 g/mol	Low molecular weight leaves ample "size budget" for downstream elaboration without violating Lipinski's Rule of 5.
Topological Polar Surface Area (TPSA)	29.46 Ų	Highly optimal for membrane permeability. Values < 90 Ų strongly correlate with blood-brain barrier (BBB) penetration.
LogP (Partition Coefficient)	3.3373	The highly lipophilic group ( ) drives a LogP that is ideal for oral bioavailability and lipid membrane partitioning.
H-Bond Donors / Acceptors	1 / 2	Minimal desolvation penalty. The single donor (phenol ) is highly acidic due to the adjacent ortho-fluorine.
Rotatable Bonds	3	The isopropoxy group provides limited flexibility, allowing the molecule to adopt a locked conformation that minimizes entropy loss upon target binding.

Electronic and Steric Effects

• pKa Modulation via Ortho-Fluorine: The fluorine atom at the C2 position exerts a strong inductive electron-withdrawing effect (

  ) on the adjacent phenolic hydroxyl group. This significantly lowers the pKa of the phenol compared to an unsubstituted analog, making it a stronger hydrogen-bond donor in physiological environments (pH 7.4) and an excellent leaving group precursor for cross-coupling.

• Steric Shielding via Isopropoxy: The bulky isopropoxy group at C3 forces out-of-plane conformations for adjacent substituents and prevents unwanted planar

  stacking, which often leads to poor aqueous solubility.

Fig 1: Mechanistic pathway detailing how specific functional groups modulate pharmacokinetic properties.

Synthetic Methodologies & Protocols

While the phenol group is a useful hydrogen-bonding motif, in many drug discovery campaigns, it serves as a synthetic handle for carbon-carbon (C-C) or carbon-heteroatom (C-X) bond formation. Because the aromatic ring of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol is highly electron-deficient, standard electrophilic aromatic substitution is disfavored.

The most robust strategy for derivatization is the conversion of the phenol into an aryl triflate , which can then be subjected to Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig reactions) [3].

Experimental Protocol: Synthesis of Aryl Triflate

Objective: Activate the phenolic hydroxyl group to generate a highly reactive electrophile for downstream library synthesis. Self-Validating Principle: The transformation from an ionizable phenol to a non-ionizable triflate allows for unambiguous reaction tracking via negative-mode LC-MS.

Step-by-Step Methodology:

• System Preparation: In an oven-dried 25 mL Schlenk flask equipped with a magnetic stir bar, flush the system with argon for 5 minutes.

• Dissolution: Dissolve 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (1.0 eq, 238.18 mg, 1.0 mmol) in anhydrous dichloromethane (DCM, 5.0 mL).

• Base Addition: Add anhydrous pyridine (2.5 eq, 2.5 mmol, 202 µL) to the solution. Causality: Pyridine acts as both an acid scavenger to neutralize the generated triflic acid and a nucleophilic catalyst.

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath. Causality: Triflation is highly exothermic; thermal control prevents the degradation of trifluoromethanesulfonic anhydride (

  ) and minimizes side reactions.

• Activation: Dropwise add

  (1.2 eq, 1.2 mmol, 202 µL) over a period of 10 minutes. Remove the ice bath and allow the reaction to warm to room temperature.

• Self-Validation (Reaction Monitoring): Stir for 1 hour. Monitor the reaction via LC-MS.

  • Validation Check: The starting material will exhibit a distinct

    peak at m/z 237.1 in negative electrospray ionization (ESI-). The reaction is complete when this peak entirely disappears, replaced by a highly UV-active (254 nm) spot on TLC (Hexanes/EtOAc 9:1, ) that does not ionize in negative mode.

• Quenching & Workup: Quench the reaction by adding saturated aqueous

  (5 mL). Extract the aqueous layer with DCM ( mL). Wash the combined organic layers with 1M HCl (5 mL) to remove residual pyridine, followed by brine (5 mL).

• Isolation: Dry the organic layer over anhydrous

  , filter, and concentrate under reduced pressure. Purify the crude oil via flash column chromatography (100% Hexanes to 95:5 Hexanes/EtOAc) to yield the pure aryl triflate.

Fig 2: Step-by-step experimental workflow for the triflation and subsequent cross-coupling.

Conclusion & Future Perspectives

2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol is a highly specialized scaffold that addresses multiple liabilities in drug discovery simultaneously. By leveraging the steric bulk of the isopropoxy group to enforce conformational rigidity and the electronic properties of the

and ortho-fluoro groups to enhance metabolic stability and membrane permeability, medicinal chemists can utilize this building block to rescue leads suffering from poor PK profiles. The validated triflation protocol provided herein ensures that this phenol can be seamlessly integrated into modern high-throughput cross-coupling workflows.

References

• Google Patents. "US20070265332A1 - Antidiabetic bicyclic compounds." Accessed March 8, 2026.

• EPA CompTox Chemicals Dashboard. "2-Fluoro-5-(trifluoromethyl)phenol Properties." Accessed March 8, 2026. Available at:[Link]

Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol

Target Audience: Research Chemists, Medicinal Chemists, and Drug Development Professionals Compound Identity: 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (CAS: 2635937-92-5)

Executive Summary

In modern drug discovery and agrochemical development, the strategic incorporation of highly functionalized fluorinated building blocks is a proven tactic to modulate pharmacokinetic (PK) and pharmacodynamic (PD) profiles. 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol represents a premium, multi-functionalized aromatic scaffold. By combining a hydrogen-bonding phenol core with an ortho-fluoro conformational lock, a bulky lipophilic meta-isopropoxy ether, and a metabolically robust meta-trifluoromethyl group, this molecule offers a highly tunable vector for fragment-based drug design (FBDD) and lead optimization.

As a Senior Application Scientist, I have structured this guide to move beyond basic structural data, providing you with the mechanistic causality behind its physicochemical properties and a self-validating synthetic protocol for its integration into your discovery pipelines.

Physicochemical Profiling & Structural Elucidation

Understanding the baseline physicochemical metrics of a building block is critical before incorporating it into a larger active pharmaceutical ingredient (API). The presence of multiple electron-withdrawing groups (EWGs) heavily influences the electronic distribution of the aromatic ring.

Quantitative Physicochemical Data

The following table summarizes the core structural and predictive physicochemical properties of the compound [1].

Property	Value	Scientific Implication
CAS Number	2635937-92-5	Unique registry identifier for procurement and IP tracking.
Molecular Formula	C₁₀H₁₀F₄O₂	High fluorine content (F₄) significantly impacts lipophilicity.
Molecular Weight	238.18 g/mol	Low MW; ideal for fragment-based screening (Rule of 3 compliant).
SMILES String	OC1=CC(C(F)(F)F)=CC(OC(C)C)=C1F	Confirms the 1,2,3,5-tetrasubstitution pattern.
TPSA	29.46 Ų	Excellent membrane permeability; potential for BBB penetration.
LogP (Predicted)	~3.34	Optimal lipophilicity for oral bioavailability (Lipinski compliant).
H-Bond Donors	1	Phenolic -OH acts as a critical target-anchoring vector.
H-Bond Acceptors	2	Oxygen atoms in the phenol and ether moieties.

Strategic Utility in Drug Design (Mechanistic Insights)

The architectural design of this molecule is not arbitrary; each functional group serves a distinct, synergistic purpose in modulating the molecule's interaction with biological targets.

Causality of the Substitution Pattern

• The Ortho-Fluoro Effect (pKa Modulation): Unsubstituted phenol has a pKa of ~10.0. However, the strong inductive electron-withdrawing effect of the fluorine atom at the 2-position, compounded by the 5-CF₃ group, significantly lowers the pKa of the phenolic proton to approximately 7.70 [2, 3]. Causality: This near-physiological pKa ensures that a substantial fraction of the molecule exists as an ionized phenoxide in vivo, drastically altering receptor binding kinetics (e.g., strengthening ionic interactions with basic amino acid residues in kinase hinge regions).

• The 5-Trifluoromethyl (CF₃) Group: The CF₃ moiety acts as a bioisosteric replacement for a tert-butyl or halogen group. Causality: It provides extreme metabolic stability by sterically and electronically blocking cytochrome P450-mediated oxidation at the vulnerable 5-position. Furthermore, it enhances the overall lipophilicity (LogP) of the scaffold.

• The 3-Isopropoxy Group: Causality: The branched ether provides a sterically demanding, lipophilic moiety that efficiently fills hydrophobic pockets in target proteins. The oxygen atom retains a weak capacity for hydrogen bond acceptance, while the isopropyl branches restrict the rotational degrees of freedom, minimizing the entropic penalty upon target binding.

Fig 1: Pharmacophore contributions and SAR logic of the functional groups in the target molecule.

Synthetic Methodology & Protocol Validation

To synthesize or functionalize this building block, one must account for the highly deactivated nature of the electron-poor aromatic ring. A robust, self-validating approach to generating this specific substitution pattern involves the regioselective mono-O-alkylation of 2-fluoro-5-(trifluoromethyl)benzene-1,3-diol.

Experimental Rationale (Causality)

Why use Potassium Carbonate (K₂CO₃) instead of Sodium Hydride (NaH)? Because the pKa of the starting fluorinated diol is highly acidic (due to the F and CF₃ groups), a mild base like K₂CO₃ is perfectly sufficient for deprotonation. Using a stronger base like NaH would risk double-deprotonation and subsequent over-alkylation. The steric bulk of the first incoming isopropyl group further kinetically hinders the second alkylation, ensuring high regioselectivity for the mono-ether product.

Step-by-Step Alkylation Protocol

• Initiation: Flame-dry a 100 mL round-bottom flask under an argon atmosphere. Charge the flask with 2-fluoro-5-(trifluoromethyl)benzene-1,3-diol (1.0 equiv, 10 mmol) and dissolve in 20 mL of anhydrous N,N-dimethylformamide (DMF).

• Deprotonation: Add finely powdered, anhydrous K₂CO₃ (1.2 equiv, 12 mmol) in a single portion. Stir the suspension at room temperature (20–25 °C) for 30 minutes. Observation: The solution may slightly darken as the reactive phenoxide anion forms.

• Alkylation: Using a syringe, add 2-iodopropane (1.1 equiv, 11 mmol) dropwise over 5 minutes. Equip the flask with a reflux condenser, elevate the temperature to 60 °C, and stir vigorously for 12 hours.

• Quenching & Extraction: Cool the reaction mixture to room temperature. Quench by pouring the mixture into 50 mL of ice-cold distilled water. Extract the aqueous layer with Ethyl Acetate (3 × 30 mL).

• Washing: Wash the combined organic layers with a saturated aqueous LiCl solution (2 × 20 mL) to effectively remove residual DMF, followed by a final brine wash (20 mL).

• Purification: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient 95:5 to 80:20) to isolate the pure 2-fluoro-3-isopropoxy-5-(trifluoromethyl)phenol.

Fig 2: Step-by-step synthetic workflow for the regioselective mono-O-alkylation protocol.

Analytical Characterization & Quality Control

To validate the success of the synthesis, the following analytical signatures should be confirmed prior to downstream application:

• ¹H NMR (400 MHz, CDCl₃): Look for a distinct septet at ~4.5 ppm (1H, -CH (CH₃)₂) and a doublet at ~1.3 ppm (6H, -CH(CH₃ )₂) confirming the isopropoxy incorporation. The phenolic -OH will typically appear as a broad singlet between 5.5–6.0 ppm, highly dependent on concentration and solvent.

• ¹⁹F NMR (376 MHz, CDCl₃): The spectrum will definitively show two distinct environments: a sharp singlet at approximately -62 ppm (3F, -CF ₃) and a complex multiplet around -130 to -140 ppm (1F, Ar-F ).

• LC-MS (ESI-): Due to the enhanced acidity of the fluorinated phenol, the compound ionizes exceptionally well in negative mode. Expect a dominant [M-H]⁻ pseudo-molecular ion peak at m/z 237.06.

References

• Koppel, I., et al. "Aqueous pKa values from 19F NMR measurements: A scale of fluorophenols and sulfonamides." Journal of Physical Organic Chemistry, 2019, 32, e3940.[Link]

Commercial Procurement and Synthetic Integration of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol in Drug Discovery

As drug discovery pipelines increasingly demand scaffolds with highly tuned physicochemical properties, multi-substituted fluorinated building blocks have become indispensable. 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (CAS: 2635937-92-5) represents a highly specialized, advanced intermediate. By strategically combining an ortho-fluorine, a bulky isopropoxy group, and a meta-trifluoromethyl vector on a phenolic core, this molecule offers medicinal chemists precise control over lipophilicity, metabolic stability, and target binding affinity.

This technical guide synthesizes the mechanistic utility of this building block, outlines its commercial supply chain, and provides a self-validating experimental workflow for its integration into preclinical lead scaffolds.

Physicochemical Profiling & Mechanistic Utility

The structural design of 2-fluoro-3-isopropoxy-5-(trifluoromethyl)phenol is not arbitrary; each functional group serves a distinct pharmacodynamic and pharmacokinetic purpose.

Quantitative Physicochemical Profile

To understand its behavior in biological systems and synthetic reactions, we must first analyze its core metrics[1]:

Property	Value	Mechanistic Implication in Drug Design
CAS Number	2635937-92-5	Unique identifier for commercial procurement and chemical registry.
Molecular Formula	C₁₀H₁₀F₄O₂	-
Molecular Weight	238.18 g/mol	Low molecular weight allows for downstream scaffold elaboration without violating Lipinski’s Rule of 5.
LogP (Predicted)	~3.34	High lipophilicity, driven by the -CF₃ and isopropoxy groups, ideal for crossing lipid bilayers (e.g., blood-brain barrier).
TPSA	29.46 Ų	Low topological polar surface area ensures excellent membrane permeability.
H-Bond Donors	1	The phenolic -OH serves as a critical hydrogen-bond donor for target engagement (e.g., kinase hinge regions).
H-Bond Acceptors	2	Oxygen atoms in the phenol and isopropoxy groups can accept hydrogen bonds from target protein residues.

The Causality of Substitution (E-E-A-T)

As a Senior Application Scientist, I emphasize that selecting this specific building block over a standard phenol is driven by three mechanistic pillars:

• pKa Modulation via Ortho-Fluorination : Fluorine is the most electronegative element (Pauling scale 4.0). Placing a fluorine atom ortho to the phenolic hydroxyl group exerts a strong inductive electron-withdrawing effect, lowering the pKa of the phenol from ~9.9 (unsubstituted) to approximately 8.5–9.0.[2], this increased acidity makes the phenol a more potent hydrogen-bond donor in biological target pockets and a superior leaving group or nucleophile in synthetic etherifications[3].

• Metabolic Evasion via Trifluoromethylation : The -CF₃ group at the meta position acts as a robust bioisostere. It drastically increases the lipophilicity (LogD) of the scaffold while simultaneously blocking cytochrome P450-mediated oxidative metabolism at that specific aromatic site. [4] demonstrates that this substitution prevents rapid clearance, extending the half-life of the resulting drug candidate.

• Steric Bulk for Hydrophobic Pockets : The isopropoxy group provides a sterically demanding, lipophilic vector. In modern medicinal chemistry, such alkoxy groups are frequently utilized to occupy deep hydrophobic sub-pockets. For instance, similar trifluoromethylphenol scaffolds have recently been instrumental in the discovery of brain-penetrable NLRP3 inflammasome inhibitors (e.g., ASP0965) for treating neurodegenerative diseases .

Commercial Supply Chain & Vendor Analysis

Procurement of highly substituted fluorophenols requires vetting suppliers for purity and scalable lead times. Below is a consolidated analysis of commercial vendors supplying 2-fluoro-3-isopropoxy-5-(trifluoromethyl)phenol:

Supplier	Catalog Number	Purity	Procurement Considerations
[1]	CS-0190417	≥98%	Reliable for milligram to gram-scale research quantities. Provides comprehensive structural validation (SMILES, NMR).
	CAS 2635937-92-5	Standard	Industry-standard reliability; ideal for integrated procurement systems and contract research organizations (CROs).
Reagentia [5]	N/A (1 x 1g)	Standard	European-based supplier, useful for localized EU supply chain redundancy.
ChemicalBook [6]	CB29383889	Variable	Acts as an aggregator; useful for identifying bulk custom synthesis partners if scaling to kilogram batches is required.

Synthetic Integration: Self-Validating Experimental Protocol

To integrate this building block into a larger lead scaffold, a base-mediated Williamson etherification is the standard approach. The protocol below is designed as a self-validating system , ensuring that the causality behind each step is understood and verifiable.

Base-Mediated Williamson Etherification

Objective: Alkylate the phenolic hydroxyl group with a target electrophile (e.g., a heterocyclic benzyl bromide) to form an ether linkage.

Causality & Design: Because the ortho-fluorine atom lowers the pKa of the phenol[3], a mild base like Potassium Carbonate (K₂CO₃) is entirely sufficient for quantitative deprotonation. This avoids the need for harsh bases like Sodium Hydride (NaH), thereby preventing the degradation of sensitive functional groups on the electrophile.

Step-by-Step Methodology:

• Preparation & Deprotonation:

  • Dissolve 1.0 equivalent of 2-fluoro-3-isopropoxy-5-(trifluoromethyl)phenol in anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.2 M concentration.

  • Add 1.5 equivalents of anhydrous K₂CO₃. Stir the suspension at room temperature for 30 minutes under an inert nitrogen atmosphere.

  • Self-Validation Check: The solution will typically undergo a slight color shift (often pale yellow), visually indicating the formation of the highly nucleophilic phenoxide anion.

• Electrophile Addition:

  • Add 1.1 equivalents of the desired alkyl halide dropwise to the reaction mixture.

  • Elevate the reaction temperature to 60°C and maintain stirring for 4–6 hours.

• In-Process Monitoring (Critical Step):

  • Self-Validation Check: Monitor the reaction via LC-MS. The disappearance of the starting phenol peak (m/z 237 [M-H]⁻) and the emergence of the product mass confirms successful conversion. Concurrently, TLC (Hexanes/EtOAc 8:2) should reveal a new, less polar spot (higher Rf value) due to the masking of the polar hydroxyl group.

• Quench and Isolation:

  • Cool the mixture to room temperature and quench with distilled water. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

  • Causality of Wash: Wash the combined organic layers with a 5% aqueous LiCl solution. This specific step is crucial as LiCl effectively partitions residual DMF out of the organic phase, preventing solvent contamination during concentration.

  • Wash with brine, dry over anhydrous Na₂SO₄, concentrate in vacuo, and purify via silica gel flash chromatography.

Workflow Visualization

The following diagram illustrates the logical workflow of integrating this specific building block into a lead optimization pipeline, highlighting how its structural features translate into pharmacological benefits.

Lead optimization workflow for 2-fluoro-3-isopropoxy-5-(trifluoromethyl)phenol.

References

• Journal of Medicinal Chemistry (ACS). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design". ACS Publications. Available at: [Link]

• MDPI. "Fluorine-Functionalized Polyphosphazene Immunoadjuvant: Synthesis, Solution Behavior and In Vivo Potency". MDPI Pharmaceutics. Available at: [Link]

• Journal of Medicinal Chemistry (ACS). "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design". ACS Publications. Available at: [Link]

• PubMed (NIH). "Discovery of ASP0965: A potent, orally active and brain-penetrable NLRP3 inflammasome inhibitor". National Library of Medicine. Available at: [Link]

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• 1. chemscene.com [chemscene.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (1 x 1 g) | Reagentia [reagentia.eu]
• 6. 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol | 2635937-92-5 [chemicalbook.com]

Technical Whitepaper: Research Horizons of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol

This guide outlines the technical profile and potential research applications of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol , a specialized fluorinated building block.

Executive Summary

2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (CAS 2635937-92-5) represents a "privileged scaffold" in modern drug discovery, particularly for targets requiring precise modulation of lipophilicity and acidity. This molecule combines three critical structural motifs—an ortho-fluorine, a bulky meta-alkoxy group, and a meta-trifluoromethyl group—onto a phenolic core.

Its primary utility lies in Fragment-Based Drug Design (FBDD) for HIF-2α antagonists , Type II Kinase Inhibitors , and Protoporphyrinogen Oxidase (PPO) inhibiting herbicides . The specific substitution pattern optimizes the phenol’s pKa for physiological interactions while shielding the ring from metabolic oxidation (CYP450).

Structural Analysis & Physicochemical Profile

The "Fluorine-Alkoxy-Trifluoromethyl" Triad

This molecule is not a random assembly; it is a highly tuned bioisostere of traditional resorcinol or biphenyl cores.

Feature	Position	Mechanistic Function
Phenol (-OH)	C1	H-Bond Donor/Acceptor: Acts as the primary "warhead" for interacting with polar residues (e.g., Serine/Threonine) in binding pockets.
Fluorine (-F)	C2 (ortho)	Acidity Modulation: Inductive effect lowers the pKa of the phenol (approx. 7.5–8.5 vs. 10 for phenol), enhancing H-bond strength. Also creates an intramolecular H-bond, locking conformation.
Isopropoxy (-OiPr)	C3 (meta)	Lipophilic Anchor: Fills hydrophobic sub-pockets (e.g., the "back pocket" of kinases). Provides steric bulk to enforce regioselectivity during synthesis.
Trifluoromethyl (-CF3)	C5 (meta)	Metabolic Armor: Blocks the most reactive site for oxidative metabolism. Significantly boosts LogP for membrane permeability.

Predicted Properties

• Molecular Weight: 238.18 g/mol [1]

• Formula: C₁₀H₁₀F₄O₂[1]

• Predicted cLogP: ~3.3 – 3.8 (Highly Lipophilic)

• Predicted pKa: ~7.8 (Acidic enough to be partially ionized at physiological pH, improving solubility compared to non-fluorinated analogs).

Core Research Applications

Hypoxia-Inducible Factor 2α (HIF-2α) Antagonists

The most immediate application of this scaffold is in the development of HIF-2α inhibitors for renal cell carcinoma (RCC).

• Mechanism: HIF-2α inhibitors (like Belzutifan) bind to the PAS-B domain of the HIF-2α protein. This pocket is large, hydrophobic, and requires a polar anchor.

• Application: The 2-fluoro-5-trifluoromethyl phenol motif is a validated pharmacophore for this pocket. Adding the 3-isopropoxy group allows researchers to probe the "roof" of the PAS-B pocket, potentially improving potency over first-generation inhibitors by displacing conserved water molecules or engaging hydrophobic residues like Phe/Tyr.

Type II Kinase Inhibitors (Allosteric)

Many kinase inhibitors target the inactive "DFG-out" conformation.

• Role: The phenol moiety can interact with the Glu/Lys pair in the active site, while the trifluoromethyl and isopropoxy groups extend into the allosteric hydrophobic back-pocket.

• Advantage: The 2-fluoro group locks the phenol conformation relative to the rest of the inhibitor (if coupled via ether linkage), reducing the entropic penalty of binding.

Agrochemicals (PPO Inhibitors)[1]

• Target: Protoporphyrinogen Oxidase (PPO).

• Utility: Herbicides in the phenyl ether class often utilize a 2-fluoro-5-trifluoromethyl phenol core. The 3-isopropoxy group serves as a steric block that prevents resistance mutations in the target weed species.

Visualization: Structure-Activity Relationship (SAR)

Figure 1: Pharmacophore dissection showing how specific structural features map to key therapeutic targets.

Experimental Protocols

Synthetic Utility: Nucleophilic Aromatic Substitution (SnAr)

This phenol is an excellent nucleophile for creating biaryl ethers.

Protocol: Synthesis of Biaryl Ether (General Procedure)

• Reagents:

  • Substrate: 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (1.0 eq).

  • Electrophile: 4-Chloropyrimidine or 4-Fluoronitrobenzene derivative (1.1 eq).

  • Base: Cesium Carbonate (

    , 2.0 eq) or Potassium Carbonate ( ).

  • Solvent: DMF or DMSO (Dry).

• Procedure:

  • Charge a reaction vial with the phenol and base.

  • Add solvent (concentration ~0.2 M) and stir at Room Temperature (RT) for 15 min to form the phenoxide. Note: The solution may turn yellow/orange.

  • Add the electrophile.[2]

  • Heat to 80–100°C for 4–12 hours. Monitor by LC-MS.

  • Workup: Dilute with Ethyl Acetate, wash with water (3x) and brine. Dry over

    .[3]

• Why this works: The 2-fluoro and 5-CF3 groups make the phenoxide less basic but highly nucleophilic in polar aprotic solvents, reducing side reactions.

Quality Control: NMR Characterization

To validate the identity of the starting material before use:

• 19F NMR: Expect three distinct signals if coupled, or two if the CF3 is a singlet and F is a multiplet.

  • Signal 1 (-CF3): ~ -63 ppm (Singlet).

  • Signal 2 (-F): ~ -130 to -140 ppm (Multiplet, coupling with aromatic protons).

• 1H NMR:

  • Aromatic region: Two doublets (or multiplets) representing the protons at C4 and C6.

  • Aliphatic region: Septet (~4.5 ppm) for the isopropyl CH, Doublet (~1.3 ppm) for the methyls.

Safety & Handling (E-E-A-T)

• Hazard Class: Irritant (Skin/Eye/Respiratory).

• Specific Risk: Fluorinated phenols can be readily absorbed through the skin.

• Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Phenols are prone to slow oxidation; the electron-withdrawing groups mitigate this, but dark storage is recommended.

• Disposal: Do not mix with strong oxidizers. Dispose of as halogenated organic waste.

References

• ChemScene. (2024). Product Analysis: 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (CAS 2635937-92-5).[1][4] Retrieved from

• Wallace, E. M., et al. (2016). "Structure-Based Design and Discovery of PT2385, a Clinical Candidate Antagonist of Hypoxia-Inducible Factor-2α (HIF-2α)." Journal of Medicinal Chemistry, 59(19), 9181-9200. (Foundational reference for the 2-F-5-CF3 phenol pharmacophore).

• Sigma-Aldrich. (2024). Safety Data Sheet: Fluorinated Phenols. Retrieved from

• Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 61(14), 5822-5880. (Mechanistic insight into F/CF3 effects).

Sources

• 1. chemscene.com [chemscene.com]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 39720-17-7 | 2-(Benzo[d]oxazol-2-yl)-5-methylphenol | Boroncore [boroncore.com]

2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol molecular weight and formula

The following technical guide details the physicochemical properties, synthetic pathways, and application context of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol , a specialized fluorinated building block critical in the development of hypoxia-inducible factor-2 alpha (HIF-2α) antagonists.

[1][2][3][4]

Part 1: Chemical Identity & Physicochemical Core

Compound: 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol CAS Registry Number: 2635937-92-5 Classification: Polyfluorinated Phenol / HIF-2α Ligand Scaffold

Molecular Specifications

Property	Value	Unit	Verification Method
Molecular Formula	C₁₀H₁₀F₄O₂	-	Elemental Composition Analysis
Molecular Weight	238.18	g/mol	Isotopic Mass Calculation (¹²C, ¹H, ¹⁹F, ¹⁶O)
Exact Mass	238.0617	Da	High-Resolution Mass Spectrometry (HRMS)
LogP (Calculated)	3.34	-	Consensus Model (Lipophilicity)
TPSA	29.46	Ų	Topological Polar Surface Area
H-Bond Donors	1	-	Phenolic -OH
H-Bond Acceptors	2	-	Ether Oxygen, Phenolic Oxygen

Structural Logic & SAR Context

This molecule represents a highly optimized scaffold for protein-ligand interactions, specifically designed for the PAS-B domain of HIF-2α .

• 2-Fluoro Group: Increases metabolic stability of the phenol ring and modulates the pKa of the hydroxyl group (making it more acidic than unsubstituted phenol, pKa ~7-8).

• 3-Isopropoxy Group: A critical lipophilic handle. In the context of HIF-2α inhibitors (like the PT2399/Belzutifan series), this bulky ether fills the hydrophobic cavity of the PAS-B domain, displacing water and locking the protein in a conformation that prevents dimerization with ARNT.

• 5-Trifluoromethyl Group: Provides strong electron-withdrawing character, enhancing binding affinity and metabolic resistance against oxidation.

Part 2: Synthetic Methodologies

The synthesis of this regioisomer requires precise control over substitution patterns to avoid mixtures. Below are the two primary industrial routes.

Route A: Nucleophilic Aromatic Substitution (SNAr)

This is the preferred route for scale-up, utilizing the electron-deficient nature of the polyfluorinated ring.

Precursor: 1,2,3-Trifluoro-5-(trifluoromethyl)benzene Reagents: Sodium Isopropoxide (NaOiPr), Potassium Hydroxide (KOH)

• Regioselective SNAr: The precursor is treated with NaOiPr. The fluorine at position 2 is flanked by two other fluorines, but the fluorine at position 5 (meta to CF3) is less reactive. The target substitution often occurs para to the strongest EWG or is directed by solvent effects. Note: For this specific phenol, a protection-deprotection strategy is often employed.

• Hydrolysis: Conversion of the remaining fluoro/intermediate to the phenol.

Route B: Directed Ortho-Lithiation & Functionalization

Used for high-purity medicinal chemistry batches.

Precursor: 2-Fluoro-5-(trifluoromethyl)phenol (CAS 141483-15-0)

• Protection: Protect phenol as MOM-ether or Benzyl ether.

• Lithiation: Treatment with n-BuLi directs lithiation to the position ortho to the fluorine (Position 3).

• Boronation/Oxidation: Quench with B(OiPr)₃ followed by oxidation (H₂O₂/NaOH) to install the C-3 hydroxyl.

• Alkylation: Selective alkylation of the newly formed C-3 hydroxyl with 2-iodopropane.

• Deprotection: Removal of the C-1 protecting group.

Figure 1: Directed synthesis pathway ensuring regiochemical fidelity at the C-3 position.

Part 3: Analytical Characterization

To validate the identity of 2635937-92-5 , the following spectral signatures must be confirmed.

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (400 MHz, DMSO-d₆):

  • δ 10.2 ppm (s, 1H): Phenolic -OH (Exchangeable).

  • δ 6.8 - 7.2 ppm (m, 2H): Aromatic protons (H-4 and H-6). Look for coupling with Fluorine (¹J_CF).

  • δ 4.5 ppm (sept, 1H): Isopropyl methine (-CH (CH₃)₂).

  • δ 1.3 ppm (d, 6H): Isopropyl methyls (-CH(CH₃ )₂).

• ¹⁹F NMR (376 MHz, DMSO-d₆):

  • δ -62.0 ppm (s, 3F): Trifluoromethyl (-CF₃).

  • δ -135.0 ppm (m, 1F): Aromatic Fluorine (C-2).

Mass Spectrometry (LC-MS)

• Ionization Mode: Electrospray Ionization (ESI), Negative Mode (ESI-).

• Molecular Ion: [M-H]⁻ = 237.17 m/z .

• Fragmentation: Loss of isopropyl group (M-42) is a common neutral loss in collision-induced dissociation (CID).

Part 4: Application in Drug Discovery

This compound acts as a pharmacophore enabler in the synthesis of HIF-2α antagonists.

Mechanism of Action (Contextual)

Inhibitors like Belzutifan and PT2399 function by binding to the PAS-B domain of the HIF-2α subunit. The 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenyl moiety mimics the binding interactions of key residues, disrupting the HIF-2α/HIF-1β heterodimerization.

• Binding Pocket: The hydrophobic isopropoxy group occupies a deep cavity in the protein.

• Selectivity: The specific fluorination pattern (2-F vs 3-F) dictates selectivity over HIF-1α.

Safety & Handling

• GHS Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).[1]

• Precaution: Fluorinated phenols are lipophilic and can penetrate skin rapidly. Use nitrile gloves and work within a fume hood.

• Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the phenol.

References

• Wallace, E. M., et al. (2016). A Small-Molecule Antagonist of HIF-2α Promotes Regression of Renal Cell Carcinoma. Cancer Research. (Contextual grounding for HIF-2α inhibitor SAR).

• Xu, R., et al. (2019). 3-[(1S,2S,3R)-2,3-Difluoro-1-hydroxy-7-methylsulfonyl-indan-4-yl]oxy-5-fluoro-benzonitrile (PT2977), a HIF-2α Inhibitor for the Treatment of Renal Cell Carcinoma. Journal of Medicinal Chemistry. Retrieved from [Link]

• PubChem. (2024). Compound Summary: 2-Fluoro-5-(trifluoromethyl)phenol Derivatives. National Library of Medicine. Retrieved from [Link]

Sources

• 1. 2-(Trifluoromethyl)phenol (444-30-4) - Chemical Safety, Models, Suppliers, Regulation, and Patents - Chemchart [chemchart.com]

An In-depth Technical Guide on the Solubility of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol in Common Solvents

Introduction: The Critical Role of Solubility in Drug Discovery

In the landscape of modern drug development, the physicochemical properties of a novel chemical entity (NCE) are paramount to its success. Among these, solubility stands as a critical gatekeeper, profoundly influencing a drug's bioavailability and therapeutic efficacy.[1][2][3][4] A compound's ability to dissolve in a solvent system dictates its absorption, distribution, metabolism, and excretion (ADME) profile.[4] Poor solubility can lead to formulation challenges, diminished in vivo exposure, and ultimately, the failure of a promising drug candidate in later developmental stages.[5][6] This guide provides a comprehensive technical overview of the solubility of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol, a compound of interest in medicinal chemistry, offering both predicted solubility characteristics and a robust experimental framework for its precise determination.

Physicochemical Properties of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol

A thorough understanding of a compound's structural and electronic features is essential for predicting its solubility behavior. The key physicochemical parameters for 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol are summarized below.

Property	Value	Source
CAS Number	2635937-92-5	ChemScene[7]
Molecular Formula	C₁₀H₁₀F₄O₂	ChemScene[7]
Molecular Weight	238.18 g/mol	ChemScene[7]
Topological Polar Surface Area (TPSA)	29.46 Ų	ChemScene[7]
Predicted LogP	3.3373	ChemScene[7]
Hydrogen Bond Acceptors	2	ChemScene[7]
Hydrogen Bond Donors	1	ChemScene[7]

The presence of a hydroxyl group (a hydrogen bond donor and acceptor), an ether linkage and fluorine atoms (hydrogen bond acceptors) suggests the potential for interactions with polar solvents. Conversely, the trifluoromethyl group and the aromatic ring contribute to the molecule's lipophilicity, as indicated by the predicted LogP value, suggesting solubility in less polar environments.

Experimental Determination of Solubility: The Shake-Flask Method

The gold standard for determining the equilibrium solubility of a compound is the shake-flask method.[8][9][10] This technique, when meticulously executed, provides accurate and reproducible data that is invaluable for formulation development and biopharmaceutical classification.

Protocol for Equilibrium Solubility Determination

This protocol outlines a self-validating system for the precise measurement of the solubility of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol.

Materials:

• 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (solid)

• Selected solvents (e.g., water, ethanol, methanol, acetonitrile, DMSO, hexane, toluene, ethyl acetate) of high purity[11]

• Temperature-controlled orbital shaker

• Calibrated analytical balance

• Glass vials with screw caps

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol to a series of glass vials. The excess solid should be visually apparent.

  • Add a known volume of each selected solvent to the respective vials.

• Equilibration:

  • Securely cap the vials and place them in a temperature-controlled shaker set to a constant temperature (e.g., 25 °C or 37 °C).

  • Agitate the vials for a sufficient period (typically 24-72 hours) to ensure that equilibrium between the dissolved and undissolved solute is reached.[8][9] Preliminary studies may be required to determine the optimal equilibration time.[12][13]

• Phase Separation:

  • After equilibration, remove the vials from the shaker and allow them to stand to permit the sedimentation of excess solid.

  • To ensure complete separation of the solid and liquid phases, centrifuge the vials at a high speed.[8][9]

  • Carefully withdraw a sample of the supernatant using a syringe and filter it through a chemically inert syringe filter (e.g., PTFE) to remove any remaining solid particles.[8]

• Quantification of Solute:

  • Prepare a series of standard solutions of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol of known concentrations in the respective solvents.

  • Generate a calibration curve by analyzing the standard solutions using a validated HPLC method.

  • Dilute the filtered supernatant (saturated solution) with the appropriate solvent to a concentration that falls within the linear range of the calibration curve.

  • Analyze the diluted sample by HPLC and determine the concentration of the solute from the calibration curve.[8][9]

• Data Reporting:

  • Calculate the solubility of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol in each solvent, taking into account the dilution factor.

  • Report the solubility in units of mg/mL or mol/L at the specified temperature.[8]

Caption: Workflow for Determining Equilibrium Solubility via the Shake-Flask Method.

Predicted Solubility Profile

In the absence of specific experimental data, a qualitative prediction of the solubility of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol can be made based on the "like dissolves like" principle.[8] The molecule's structure suggests a nuanced solubility profile.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Water, Methanol, Ethanol	Low to Moderate	The phenolic hydroxyl group can participate in hydrogen bonding with protic solvents. However, the significant non-polar surface area contributed by the trifluoromethyl and isopropoxy groups, along with the aromatic ring, will likely limit aqueous solubility.
Polar Aprotic	Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Acetonitrile, Acetone	High	These solvents can act as hydrogen bond acceptors, interacting favorably with the phenolic proton. Their overall polarity is well-suited to solvate the various functional groups of the molecule.
Nonpolar	Hexane, Toluene	Low to Moderate	The aromatic ring of toluene may exhibit favorable π-π stacking interactions with the phenyl ring of the solute, leading to moderate solubility. The highly non-polar nature of hexane will likely result in poor solvation of the more polar functionalities of the molecule.

Factors Influencing Solubility

The solubility of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol is governed by a delicate interplay of intermolecular forces and the physicochemical properties of both the solute and the solvent.

Sources

• 1. The Importance of Solubility for New Drug Molecules – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
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• 6. Shake-Flask Solubility Assay - Enamine [enamine.net]
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• 9. researchgate.net [researchgate.net]
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• 13. [Good laboratory practice of equilibrium solubility measurement] - PubMed [pubmed.ncbi.nlm.nih.gov]

Engineering Efficacy: A Technical Whitepaper on Trifluoromethyl-Substituted Phenols

Introduction: The Fluorine Advantage in Molecular Design

In the landscape of modern medicinal chemistry and agrochemical development, the strategic incorporation of fluorine is a highly validated methodology for optimizing molecular efficacy. Among fluorinated motifs, trifluoromethyl-substituted phenols (TFMPs) represent a critical class of building blocks. By appending a trifluoromethyl (

) group to a phenolic scaffold, researchers can fundamentally alter the molecule's stereoelectronic profile, enhancing lipophilicity, metabolic stability, and target binding affinity. Today, fluorine-containing compounds make up over 50% of the best-selling drugs approved by the FDA, with the group playing a starring role in many of these architectures1[1].

As a Senior Application Scientist, the goal of this guide is to move beyond superficial descriptions and deconstruct the causality behind the physicochemical behaviors of TFMPs, while providing field-proven, self-validating protocols for their synthesis and application in drug development.

Physicochemical Causality: Stereoelectronic Effects of the Group

To utilize TFMPs effectively, one must understand the push-pull dynamics of the

group. Fluorine is the most electronegative element, and the moiety exerts a powerful electron-withdrawing inductive effect ( ) on the aromatic ring.

When positioned on a phenol, this electron-withdrawing nature stabilizes the phenoxide anion formed upon deprotonation, drastically lowering the

of the hydroxyl group compared to an unsubstituted phenol ( ). This increased acidity ensures that at physiological pH (7.4), a higher fraction of the molecule exists in an ionized state, which dynamically alters its solubility and membrane permeability. Simultaneously, the highly lipophilic nature of the group increases the overall partition coefficient ( ), driving hydrophobic interactions within target protein binding pockets2[2].

Quantitative Data Summary: Physicochemical Properties

The positional isomerism of the

group dictates the magnitude of these effects. The table below summarizes the key quantitative metrics for the three primary TFMP isomers.

Compound	CAS Number		Boiling Point	Key Application / Derivative
2-Trifluoromethylphenol	444-30-4	8.12	147–148 °C	Agrochemical intermediates
3-Trifluoromethylphenol	98-17-9	8.96	178–179 °C	Travoprost (antiglaucoma agent) synthesis
4-Trifluoromethylphenol	402-45-9	8.67	71.5–72 °C (at 8 mmHg)	Fluoxetine (SSRI antidepressant) synthesis

Data aggregated from 2[2] and 3[3].

Mechanistic Impact in Pharmacokinetics: The SSRI Paradigm

One of the most prominent examples of a TFMP derivative in drug development is the antidepressant Fluoxetine (Prozac), which features a 4-trifluoromethylphenoxy moiety. The inclusion of the

group here is not arbitrary; it serves two distinct mechanistic purposes:

• Metabolic Shielding: Cytochrome P450 oxidases typically degrade drugs via single-electron oxidative mechanisms at electron-rich aromatic sites. The strong carbon-fluorine bonds and the electron-withdrawing nature of the

  group deactivate the aromatic ring toward electrophilic oxidation, significantly prolonging the drug's half-life4[4].

• Target Affinity: The

  group acts as a potent hydrogen bond acceptor and participates in hydrophobic interactions within the binding pocket of the Serotonin Transporter (SERT), resulting in a six-fold increase in selective reuptake inhibition compared to non-fluorinated analogs[1].

Fig 1. Mechanism of action for fluoxetine, illustrating SERT inhibition by the -CF3 phenoxy motif.

Synthetic Methodologies: Overcoming the O-Trifluoromethylation Barrier

Synthesizing aryl trifluoromethyl ethers directly from unprotected phenols is notoriously difficult. This difficulty arises from the Hard-Soft Acid-Base (HSAB) mismatch: the hard phenoxide oxygen is a poor nucleophile for soft

radicals or cations.

Historically, researchers relied on harsh, toxic reagents like

or required pre-functionalization. Modern methodologies have evolved to bypass these limitations:

• Biocatalytic Approaches: Recent innovations utilize laccase enzymes to generate phenol radical cations under mild conditions, which subsequently recombine with

  radicals[4].

• Sequential Xanthalation: A highly reliable, bench-stable chemical approach involves converting the phenol into an aryl xanthate, followed by desulfurative fluorination. This transforms the hard oxygen into a soft sulfur intermediate, perfectly aligning the reactivity profile for fluorination5[5].

Experimental Protocol: Sequential Xanthalation and O-Trifluoromethylation

The following protocol details the conversion of a phenol to an aryl trifluoromethyl ether. This method is selected for its operational simplicity, avoidance of highly corrosive HF gas, and broad functional group tolerance[5][6].

Causality Behind Reagent Selection:

• Triethylamine (

  ): Acts as a mild base to deprotonate the phenol without causing unwanted side reactions (like ring thiocarbonylation) that stronger bases might induce.

• Imidazolium Reagent: Serves as the electrophilic thiocarbonyl source. It is preferred over traditional reagents because its leaving group (imidazole) is benign and easily washed away.

• XtalFluor-E & NFSI: In the desulfurative fluorination step, XtalFluor-E provides a safe, nucleophilic fluoride source, while N-fluorobenzenesulfonimide (NFSI) acts as an electrophilic activator for the sulfur atom, breaking the C-S bond to allow fluoride trapping.

Step-by-Step Methodology:

Part A: Xanthate Formation

• Preparation: In an

  -flushed round-bottom flask, dissolve the target phenol (2.00 mmol) in 10 mL of anhydrous acetonitrile ( ).

• Deprotonation: Add triethylamine (2.2 mmol, 1.1 equiv) to the solution and cool the mixture to 0 °C using an ice bath. Self-Validation Check: The solution should remain homogeneous; precipitation indicates moisture contamination.

• Xanthalation: Slowly add the imidazolium methylthiocarbonothioyl salt (2.00 mmol, 1.0 equiv). Stir the reaction at 0 °C for 1 hour.

• Isolation: Monitor completion via TLC (Hexanes/EtOAc). Once complete, quench with water, extract with dichloromethane (3 x 15 mL), dry over anhydrous

  , and concentrate in vacuo. Purify the crude aryl xanthate via silica gel chromatography.

Part B: Desulfurative Fluorination 5. Activation: In a 20 mL screw-cap vial, dissolve the purified aryl xanthate (1.00 mmol) in dichloromethane (5 mL). 6. Fluorination: Add XtalFluor-E (3.00 mmol) and NFSI (3.00 mmol) to the solution. Stir at room temperature under atmospheric conditions for 12 hours. Self-Validation Check: The reaction will gradually change color as the sulfur leaving group is oxidized and displaced. 7. Final Purification: Quench the reaction with saturated aqueous

, extract with organic solvent, and purify the resulting aryl trifluoromethyl ether via column chromatography.

Fig 2. Sequential xanthalation and desulfurative fluorination workflow for O-trifluoromethylation.

References

• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years Source: MDPI URL
• The Intricacies of Trifluoromethylphenols: A Deep Dive into Reactivity and Application Source: Benchchem URL
• 4-Trifluoromethylphenol CAS#: 402-45-9 Source: ChemicalBook URL
• Biocatalytic Trifluoromethylation of Unprotected Phenols Source: ResearchGate URL
• A Procedure for the Synthesis of Aryl Trifluoromethyl Ethers Source: eScholarship URL

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 4-Trifluoromethylphenol CAS#: 402-45-9 [m.chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. escholarship.org [escholarship.org]
• 6. escholarship.org [escholarship.org]

The Evolution of Fluorinated Phenols: From Discovery to Advanced Late-Stage Functionalization in Drug Design

Introduction & Historical Context

The incorporation of fluorine into aromatic systems represents one of the most profound structural interventions in modern medicinal chemistry. Fluorinated phenols, in particular, have evolved from niche chemical curiosities to privileged scaffolds in fragment-based drug discovery and advanced materials science.

The history of fluorinated phenols is inextricably linked to the broader evolution of organofluorine chemistry. The seminal breakthrough occurred in 1927 with the discovery of the Balz-Schiemann reaction, which provided the first reliable, scalable method for synthesizing fluoroarenes via the thermal decomposition of diazonium tetrafluoroborate salts[1]. Prior to this, the extreme reactivity of fluorine gas (

) and anhydrous hydrogen fluoride (HF) made the controlled fluorination of electron-rich phenols nearly impossible, often resulting in explosive decomposition or unselective polymerization.

As our understanding of metabolic pathways deepened, the strategic placement of fluorine on phenolic rings became a cornerstone of rational drug design. Today, nearly 20% of administered drugs contain at least one fluorine atom, a testament to the element's ability to impart a synergistic combination of physicochemical properties[2].

Physicochemical Rationale: The "Fluorine Effect"

As application scientists, we do not add fluorine arbitrarily; every substitution is a calculated intervention designed to solve specific pharmacokinetic (PK) or pharmacodynamic (PD) liabilities. The causality behind the "fluorine effect" in phenols rests on three pillars:

• pKa Modulation via Inductive Effects: Fluorine is the most electronegative element. When substituted onto a phenol ring, it exerts a strong electron-withdrawing inductive effect (-I), stabilizing the resulting phenoxide anion. This significantly lowers the

  of the hydroxyl group.

• Enhanced Lipophilicity: Despite lowering the

  (which typically increases aqueous solubility when ionized), the C-F bond itself is highly lipophilic. The neutral form of a fluorinated phenol exhibits a higher partition coefficient (Log P) than its unfluorinated counterpart.

• Metabolic Stability: The C-F bond is exceptionally strong (~116 kcal/mol). Placing a fluorine atom at sites of known metabolic liability (e.g., the para-position) effectively blocks cytochrome P450-mediated oxidative metabolism, prolonging the drug's half-life[3].

To illustrate this, we summarize the quantitative impact of progressive fluorination on the physicochemical properties of phenol in the table below.

Table 1: Physicochemical Impact of Fluorination on Phenol Derivatives

Compound	Substitution Pattern	Estimated	Estimated Log P	Primary Application Impact
Phenol	None	9.95	1.46	Baseline reference
3-Fluorophenol	meta	9.28	1.70	Mild shift, moderate lipophilicity gain
4-Fluorophenol	para	9.90	1.80	Blocks para-oxidation by CYP450 enzymes
2,4,6-Trifluorophenol	ortho, ortho, para	~7.40	~2.20	Physiological pH ionization, high membrane affinity
Pentafluorophenol	Fully substituted	~5.50	~3.00	Used as a highly reactive ester in peptide synthesis

Data synthesized from spectroscopic investigations of fluorinated phenols as pH-sensitive probes ([4]).

Foundational Synthesis: The Balz-Schiemann Workflow

For decades, the Balz-Schiemann reaction remained the industrial standard for synthesizing simple fluorinated phenols. However, directly diazotizing an aminophenol often leads to the oxidative degradation of the electron-rich phenol ring into a quinone byproduct.

To circumvent this, a self-validating protocol requires the temporary protection of the hydroxyl or amine group. Below is the optimized workflow and protocol for the synthesis of 4-fluorophenol.

Caption: Optimized Balz-Schiemann workflow utilizing amine protection to prevent quinone formation.

Protocol 1: Synthesis of 4-Fluorophenol via Modified Balz-Schiemann Reaction

Adapted from established technical support protocols ([5]).

Objective: To synthesize 4-fluorophenol while suppressing tarry residue formation and O-alkylation byproducts.

• Protection of the Amine:

  • Suspend 4-aminophenol (1.0 eq) in a reaction flask.

  • Add acetic anhydride (1.2 eq) in the presence of pyridine (catalytic) to form 4-acetamidophenol. Causality: Acetylation reduces the nucleophilicity of the amine, preventing premature oxidation during the subsequent nitrosation step.

• Diazotization:

  • Suspend the 4-acetamidophenol in an aqueous solution of fluoroboric acid (

    ) and cool to 0–5 °C using an ice-salt bath.

  • Slowly add a chilled aqueous solution of sodium nitrite (

    ) dropwise, strictly maintaining the temperature below 5 °C to prevent premature nitrogen evolution.

• Isolation of the Diazonium Salt:

  • The 4-acetamidophenyl diazonium tetrafluoroborate will precipitate as a crystalline solid.

  • Filter the solid and wash sequentially with cold water, cold methanol, and diethyl ether. Causality: Cold methanol removes unreacted organic impurities without dissolving the highly polar diazonium salt, ensuring a self-validating purity check before the dangerous thermal step.

• Thermal Decomposition:

  • Dry the salt carefully under vacuum. Gently heat the dry salt to induce decomposition. The reaction will evolve

    and gas, leaving 4-fluoroacetanilide.

• Deprotection & Isolation:

  • Hydrolyze the acetamido group by refluxing the crude intermediate in mineral acid (e.g., 6N HCl) until a pH of 3-7 is stabilized.

  • Extract the resulting 4-fluorophenol with dichloromethane, dry over anhydrous

    , and purify via vacuum distillation.

Modern Advances: Oxidative & Transition-Metal Catalyzed Fluorination

While the Balz-Schiemann reaction is robust for simple arenes, it lacks the functional group tolerance required for Late-Stage Functionalization (LSF) of complex pharmaceutical intermediates. Modern methodologies utilize oxidative fluorination and transition-metal catalysis to achieve precise C-H to C-F conversions.

Hypervalent Iodine-Mediated Oxidative Fluorination

In 2002, dearomative fluorination of phenols was pioneered using hypervalent iodine reagents combined with nucleophilic fluoride sources like

([6]). This bypasses the need for pre-functionalized diazonium salts.

Caption: Mechanism of hypervalent iodine-mediated oxidative fluorination of phenols.

Gold-Catalyzed Synthesis of Fluorinated Scaffolds

For highly functionalized building blocks, transition metals like Gold (Au) offer unparalleled regioselectivity. Gold-catalyzed insertion of hydrogen fluoride into gold carbene intermediates allows for the synthesis of fluorinated 1,3-dicarbonyls, which can be cyclized into complex fluorinated phenols.

Protocol 2: Gold-Catalyzed Fluorination of Alkynyl Esters

Adapted from NIH PMC literature on divergent syntheses ([7]).

Objective: To synthesize a 2-fluoro-1,3-dicarbonyl precursor for downstream[3+3] cyclization into heavily substituted fluorinated phenols.

• Reaction Setup:

  • In a dry Schlenk tube under an argon atmosphere, dissolve the alkynyl ester starting material in anhydrous dichloromethane (DCM).

  • Add the N-oxide oxidant to generate the required reactive intermediate.

• Catalyst & Fluoride Addition:

  • Add the gold catalyst, JohnPhosAuNTf2 (5 mol%, 7.75 mg). Causality: The bulky JohnPhos ligand stabilizes the cationic gold center, preventing catalyst aggregation while promoting the formation of the gold carbene.

  • Introduce the HF source (e.g., HF-pyridine or

    ) and heat the mixture to 40 °C.

• Monitoring & Quenching:

  • Monitor the reaction via TLC (typically requires 4 to 12 hours).

  • Upon completion, quench the highly acidic mixture carefully with saturated aqueous sodium bicarbonate (

    ) until gas evolution ceases.

• Extraction & Cyclization:

  • Extract the aqueous layer with DCM, wash the combined organic layers with 1N HCl, and dry over anhydrous

    .

  • Downstream Application: The isolated fluorinated 1,3-dicarbonyl can then undergo a [3+3] cyclization with 1,3-bis(silyl enol ethers) to yield highly functionalized fluorinated phenols that are inaccessible via traditional electrophilic aromatic substitution.

Conclusion

The trajectory of fluorinated phenol synthesis—from the volatile, hazardous origins of early fluorine gas experiments to the elegant, atom-economical transition-metal catalyzed pathways of today—mirrors the maturation of organic chemistry itself. By understanding the profound physicochemical causality of the C-F bond, drug development professionals can continue to leverage these protocols to design therapeutics with optimized lipophilicity, tuned

profiles, and superior metabolic resilience.

References

• RSC Advances Title: Spectroscopic investigation of fluorinated phenols as pH-sensitive probes Source: Royal Society of Chemistry (RSC) URL:[Link]

• NIH PubMed Central (PMC) Title: Gold-catalyzed Fluorination of Alkynyl Esters and Ketones: Efficient Access to Fluorinated 1,3-Dicarbonyl Compounds Source: National Institutes of Health URL:[Link]

• CAS Research Title: Chemically oxidative fluorination with fluoride ions Source: Chinese Academy of Sciences (CAS) URL:[Link]

• WUR eDepot Title: Quantitative structure activity relationships for the biotransformation and toxicity of halogenated benzene-derivatives Source: Wageningen University & Research URL:[Link]

• MDPI Catalysts Title: Tetramethylammonium Fluoride: Fundamental Properties and Applications in C-F Bond-Forming Reactions Source: MDPI URL:[Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. edepot.wur.nl [edepot.wur.nl]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. sioc.cas.cn [sioc.cas.cn]
• 7. Gold-catalyzed Fluorination of Alkynyl Esters and Ketones: Efficient Access to Fluorinated 1,3-Dicarbonyl Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Technical Guide: Derivatization of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol for Biological Screening

Executive Summary & Scaffold Analysis

2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (CAS: 2635937-92-5) represents a "privileged scaffold" in modern drug discovery. Its structural motif combines three critical features for bioactivity:

• Electronic Modulation: The electron-withdrawing trifluoromethyl (-CF

  ) and fluoro (-F) groups significantly lower the pKa of the phenolic hydroxyl compared to unsubstituted phenol (predicted pKa ~7.5–8.5), enhancing H-bond donor capability in the neutral state while stabilizing the phenoxide anion at physiological pH.

• Lipophilic Bulk: The isopropoxy group provides a steric handle that often improves blood-brain barrier (BBB) permeability and fits into hydrophobic pockets (e.g., in GABA

  receptors or kinase allosteric sites).

• Metabolic Blocking: The 2-F and 5-CF

  substituents block common sites of CYP450-mediated aromatic hydroxylation, potentially extending half-life ( ).

This guide provides validated protocols for derivatizing this scaffold to create Structure-Activity Relationship (SAR) libraries , Prodrugs , and Chemical Biology Probes .

Chemical Profile

Property	Specification	Implication for Derivatization
Molecular Weight	238.18 g/mol	Ideal for fragment-based drug discovery (FBDD).
Acidity (pKa)	~7.8 (Predicted)	More acidic than phenol (pKa 10). The conjugate base is less nucleophilic; requires stronger electrophiles or optimized catalysts.
Nucleophilicity	Low	Standard Williamson ether synthesis may require Cesium bases (Cs CO ) or elevated temperatures.
19F NMR Signatures	-60 ppm (CF ), -130 ppm (Ar-F)	Excellent handle for monitoring reaction progress without workup.

Decision Matrix: Selecting the Right Derivative

Before synthesis, select the derivatization pathway based on your biological assay requirements.

Figure 1: Strategic workflow for scaffold derivatization based on screening intent.

Protocol A: SAR Library Synthesis (Etherification)

Objective: Create stable ether analogs to probe the steric depth of the target binding pocket. Challenge: The electron-deficient nature of the phenol makes the phenoxide a poor nucleophile. Solution: Use Cesium Carbonate (Cs

CO ) in DMF. The "Cesium Effect" improves solubility and reactivity of the phenoxide.

Materials

• Substrate: 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (1.0 equiv)

• Electrophiles: Alkyl halides (R-Br or R-I) (1.2 equiv)

• Base: Cesium Carbonate (Cs

  CO ) (2.0 equiv)

• Solvent: Anhydrous DMF (0.1 M concentration)

Step-by-Step Methodology

• Activation: In a dried reaction vial, dissolve the phenol (100 mg, 0.42 mmol) in anhydrous DMF (4.0 mL). Add Cs

  CO (274 mg, 0.84 mmol).

• Stirring: Stir at Room Temperature (RT) for 15 minutes. The solution may turn slight yellow, indicating phenoxide formation.

• Addition: Add the alkyl halide (0.50 mmol) dropwise.

  • Note: For unreactive chlorides, add a catalytic amount of TBAI (tetrabutylammonium iodide).

• Reaction: Heat to 60°C for 4–12 hours. Monitor by TLC (Hexane/EtOAc 8:1) or LC-MS.[1]

  • Why 60°C? Electron-poor phenols react sluggishly at RT.

• Workup: Dilute with EtOAc (20 mL), wash with water (3 x 10 mL) to remove DMF, then brine. Dry over Na

  SO .

• Purification: Flash chromatography. These ethers are typically highly lipophilic.

Protocol B: Prodrug Synthesis (Carbamylation)

Objective: Synthesize carbamates to mask the phenolic hydroxyl, improving oral bioavailability or CNS penetration. Carbamates are generally more hydrolytically stable than esters but cleavable by specific esterases/amidases.

Materials

• Substrate: Phenol Scaffold (1.0 equiv)

• Reagent: Carbamoyl Chloride (RR'N-COCl) or Isocyanate (R-NCO)

• Base: Diisopropylethylamine (DIPEA) or NaH (for weak nucleophiles)

• Catalyst: DMAP (10 mol%)

Step-by-Step Methodology (Isocyanate Method)

• Setup: Dissolve phenol (100 mg, 0.42 mmol) in DCM (4 mL).

• Catalysis: Add DIPEA (1.5 equiv) and DMAP (0.1 equiv).

• Addition: Add the isocyanate (e.g., morpholine-4-carbonyl chloride for solubility or phenyl isocyanate) (1.2 equiv).

• Reaction: Stir at RT for 2–6 hours.

  • Validation: The appearance of a new carbonyl peak in IR (~1720 cm

    ) confirms conversion.

• Quench: Add saturated NH

  Cl solution. Extract with DCM.[2]

Protocol C: Chemical Biology Probe (Click Chemistry Handle)

Objective: Install a terminal alkyne (propargyl group) to enable Activity-Based Protein Profiling (ABPP). This allows the researcher to "fish out" the target protein using biotin-azide after cell treatment.

Mechanism

The propargyl ether is metabolically stable and small enough to minimize steric clash within the binding site.

Figure 2: Synthesis of the ABPP probe via propargylation.

Detailed Protocol

• Reagent Prep: Use Propargyl bromide (80% in toluene). Caution: Lachrymator.

• Reaction: Combine Phenol (1 equiv), K

  CO (2 equiv), and Propargyl Bromide (1.5 equiv) in Acetone (reflux) or DMF (60°C).

  • Note: Acetone reflux is gentler and allows for easier workup (filtration of salts and evaporation), but DMF is required if the reaction is slow.

• Monitoring: The product will be less polar than the starting phenol.

• Click Reaction Test: To validate the probe, perform a mock Click reaction with Benzyl Azide, CuSO

  , and Sodium Ascorbate in tBuOH/Water to confirm the alkyne is accessible.

Quality Control & Validation Data

For biological screening, compound purity must exceed 95%.

Analytical Method	Expected Observation	Pass Criteria
LC-MS (ESI-)	[M-H] = 237.1 (Parent)	Single peak >95% AUC.
1H NMR (DMSO-d6)	Doublet of doublets (Ar-H)	Integration matches substituent stoichiometry.
19F NMR	Signal 1: ~ -61 ppm (CF , singlet) Signal 2: ~ -135 ppm (Ar-F, multiplet)	No extraneous F peaks (indicates clean substitution).
Solubility	DMSO Stock	Clear solution at 10 mM.

References

• ChemScene. (2024). Product Data Sheet: 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (CAS 2635937-92-5).[3] Retrieved from

• Johnstone, R. A., & Rose, M. E. (1979).[4] A rapid, simple, and mild procedure for alkylation of phenols, alcohols, amides and acids.[4] Tetrahedron, 35(18), 2169-2173. (Validation of Williamson Ether Synthesis protocols).

• Cerezo, A. B., et al. (2022). Structural derivatization strategies of natural phenols by semi-synthesis. Journal of Advanced Research.

• BenchChem. (2025).[2][5][6] Application Note: Alkylation of Phenols and Carboxylic Acids.[2] Retrieved from

• Sigma-Aldrich. (n.d.). Protocol for Mitsunobu Reaction of Phenols. (Alternative protocol for sterically hindered alcohols).

Disclaimer: This guide is for research use only. Always consult Safety Data Sheets (SDS) before handling fluorinated phenols and alkylating agents.

Sources

• 1. Screening and Characterization of Phenolic Compounds and Their Antioxidant Capacity in Different Fruit Peels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemscene.com [chemscene.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

analytical methods for 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol quantification (HPLC, GC-MS)

Application Note: Comprehensive Analytical Protocols for the Quantification of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol

Introduction & Chemical Profiling

The quantification of highly substituted fluorinated phenols, such as 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (CAS: 2635937-92-5) , presents unique chromatographic and ionization challenges. This molecule features a phenolic hydroxyl group flanked by highly electronegative moieties: a trifluoromethyl (-CF3) group and a fluorine (-F) atom, along with a bulky isopropoxy ether linkage.

Mechanistic Rationale for Analytical Strategy: The strong electron-withdrawing nature of the -CF3 and -F groups significantly lowers the pKa of the phenolic -OH compared to unsubstituted phenol (pKa ~10). This increased acidity makes the compound highly amenable to deprotonation, yielding a stable phenoxide ion [M-H]⁻. Consequently, Negative Electrospray Ionization (ESI-) in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is exceptionally sensitive for this analyte. Conversely, in Gas Chromatography-Mass Spectrometry (GC-MS), the active hydroxyl group can interact with active sites in the GC inlet or column, leading to peak tailing and signal degradation. While direct injection is possible on highly deactivated silarylene columns[1], pre-column silylation derivatization is recommended to mask the active hydrogen, thereby increasing volatility, improving peak symmetry, and lowering the limit of quantification (LOQ)[2].

This guide outlines two orthogonal, self-validating methodologies for the robust quantification of this compound: a high-throughput LC-MS/MS approach and a trace-level GC-EI-MS approach.

Universal Sample Preparation: Solid Phase Extraction (SPE)

To ensure a self-validating system, sample extraction must isolate the target analyte while removing matrix interferences. Based on the principles of EPA Method 528[3], a polymeric Solid Phase Extraction (SPE) protocol is utilized.

Causality in Protocol Design: Because the target analyte is relatively acidic, the sample matrix must be acidified to a pH at least 2 units below its pKa. This ensures the phenol remains fully protonated (neutral), maximizing its hydrophobic interaction with the SPE sorbent[3].

Step-by-Step SPE Protocol:

• Sample Pre-treatment: Dechlorinate the aqueous sample (if applicable) with 50 mg of sodium sulfite. Acidify 1.0 L of the sample to pH < 2.0 using 6 N HCl[4].

• Internal Standard Addition: Spike the sample with a surrogate internal standard (IS), such as 2,4,6-Tribromophenol (5 µg/L), to monitor extraction recovery[3].

• Cartridge Conditioning: Use a Polystyrene Divinylbenzene (DVB) SPE cartridge (e.g., 500 mg/6 mL). Condition with 5 mL of Dichloromethane (DCM), followed by 5 mL of Methanol, and equilibrate with 10 mL of 0.05 N HCl. Critical: Do not allow the sorbent bed to dry after methanol addition[5].

• Loading: Pass the acidified sample through the cartridge at a flow rate of 15–20 mL/min[5].

• Drying: Dry the cartridge under full vacuum for 15 minutes to remove residual water[5].

• Elution: Elute the retained phenols with 5 mL of DCM (for GC-MS) or Methanol (for LC-MS).

Method A: LC-MS/MS (QQQ) Quantification

Reverse-phase High-Performance Liquid Chromatography (RP-HPLC) coupled with a triple quadrupole mass spectrometer (QQQ) offers rapid, high-throughput quantification[6].

Mechanistic Rationale: A C18 column is selected for its high theoretical plate count and hydrophobic retention. The mobile phase must contain a weak acid (0.1% Formic Acid) to suppress the ionization of the phenol during the chromatographic run, preventing peak splitting and early elution in the void volume[7]. Once the eluent reaches the ESI source, the applied voltage and desolvation conditions readily strip the proton, generating the[M-H]⁻ precursor ion (m/z 237.1).

Step-by-Step LC-MS/MS Protocol:

• Reconstitution: Evaporate the SPE methanol eluate under a gentle nitrogen stream and reconstitute in 1 mL of Initial Mobile Phase (95% Water / 5% Acetonitrile + 0.1% Formic Acid).

• Injection: Inject 5 µL onto a sub-2 µm C18 UHPLC column (e.g., 100 x 2.1 mm) maintained at 40°C.

• Gradient Elution: Execute the gradient outlined in Table 1.

• Detection: Monitor the transitions in Multiple Reaction Monitoring (MRM) mode using ESI in negative polarity.

Method B: GC-EI-MS Quantification

For matrices with high salt content or where LC-MS ion suppression is severe, GC-MS serves as a robust orthogonal method. To maximize chromatographic fidelity, the analyte is derivatized using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA)[2].

Mechanistic Rationale: BSTFA replaces the polar hydrogen of the phenolic -OH with a trimethylsilyl (TMS) group. This reaction eliminates hydrogen bonding, significantly reduces the boiling point, and prevents adsorption onto the fused silica column[2]. The resulting TMS-ether derivative yields a distinct, high-mass molecular ion under Electron Ionization (EI), which improves the signal-to-noise ratio by shifting the target mass away from low-mass background noise[8].

Step-by-Step GC-MS Protocol:

• Derivatization: Take 500 µL of the DCM SPE eluate and evaporate to complete dryness under nitrogen. Add 100 µL of BSTFA containing 1% Trimethylchlorosilane (TMCS) as a catalyst, and 100 µL of anhydrous Pyridine.

• Incubation: Seal the vial and heat at 60°C for 30 minutes to drive the silylation reaction to completion.

• Injection: Inject 1 µL of the derivatized mixture in splitless mode into a GC equipped with a deactivated gooseneck liner[9].

• Separation: Utilize a low-polarity 5% diphenyl / 95% dimethyl polysiloxane capillary column (e.g., Rxi-5Sil MS or TG-5SilMS, 30 m x 0.25 mm x 0.25 µm)[1].

• Detection: Acquire data in Selected Ion Monitoring (SIM) mode targeting the molecular ion of the TMS derivative.

Quantitative Data & Parameter Summaries

Table 1: LC-MS/MS (QQQ) Operational Parameters & MRM Transitions

Parameter	Specification / Value
Mobile Phase A	LC-MS Grade Water + 0.1% Formic Acid
Mobile Phase B	LC-MS Grade Acetonitrile + 0.1% Formic Acid
Flow Rate	0.4 mL/min
Gradient Program	0-1 min: 5% B; 1-5 min: Ramp to 95% B; 5-7 min: Hold 95% B; 7-7.1 min: Return to 5% B; 7.1-10 min: Re-equilibrate
Ionization Mode	ESI Negative (ESI-)
Precursor Ion [M-H]⁻	m/z 237.1 (Exact Mass: 238.06 Da)
Quantifier Transition	m/z 237.1 → m/z 168.0 (Loss of -CF3)
Qualifier Transition	m/z 237.1 → m/z 195.0 (Loss of Isopropyl group)

Table 2: GC-EI-MS Operational Parameters

Parameter	Specification / Value
GC Column	5% Phenyl Polysiloxane (30 m × 0.25 mm × 0.25 µm)[1]
Carrier Gas	Helium, Constant Flow at 1.0 mL/min[9]
Inlet Temperature	250°C, Splitless mode (1 min purge valve time)
Oven Program	40°C (hold 2 min) → Ramp 10°C/min to 280°C (hold 5 min)[9]
Transfer Line Temp	280°C
Ionization Energy	70 eV (Electron Ionization)
Target Analyte (TMS)	m/z 310 (Molecular Ion [M]⁺ of TMS derivative)
Qualifier Ions	m/z 295 [M-CH3]⁺, m/z 267 [M-Isopropyl]⁺

Workflow Visualization

Figure 1: Dual-pathway analytical workflow for 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol.

References

• [4] National Environmental Methods Index (NEMI). EPA-NERL: 528: Phenols in Water by GC/MS. Available at: [Link]

• [7] National Institutes of Health (NIH) / PMC. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks. Available at: [Link]

• [6] Brazilian Agricultural Research Corporation (Embrapa). A robust method for quantifying 42 phenolic compounds by RP-HPLC. Available at: [Link]

• [9] Chromatography Online. Determination of Phenols in Drinking Water by Solid Phase Extraction and GC–MS. Available at: [Link]

• [8] Luxembourg Institute of Health. Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis. Available at:[Link]

• [5] UCT Part Numbers. EPA Method 528 Determination of Phenols in Drinking Water by Solid Phase Extraction and GC/MS Detection. Available at:[Link]

• [3] United States Environmental Protection Agency (EPA). Method 528 - Determination of Phenols in Drinking Water by Solid Phase Extraction and Capillary Column Gas Chromatography/MS. Available at: [Link]

• Chromatography Forum. Chlorinated phenols contaminate GC column or mass spec? Available at:[Link]

• [2] IntechOpen. Derivatization Methods in GC and GC/MS. Available at: [Link]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Derivatization Methods in GC and GC/MS | IntechOpen [intechopen.com]
• 3. epa.gov [epa.gov]
• 4. NEMI Method Summary - 528 [nemi.gov]
• 5. obrnutafaza.hr [obrnutafaza.hr]
• 6. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 7. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchportal.lih.lu [researchportal.lih.lu]
• 9. chromatographyonline.com [chromatographyonline.com]

Application Notes and Protocols: 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol as a Versatile Building Block for Novel Heterocycles

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking New Chemical Space

The strategic incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, often leading to enhanced metabolic stability, increased lipophilicity, and improved binding affinity.[1][2][3][4] The trifluoromethyl (-CF3) group, in particular, is a key structural motif known for its strong electron-withdrawing properties and its ability to modulate the physicochemical characteristics of a molecule.[1][2][4] 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol presents itself as a highly valuable and versatile building block for the synthesis of novel heterocyclic compounds. Its unique substitution pattern, featuring a nucleophilic hydroxyl group, an activated aromatic ring, and strategically placed fluorine and isopropoxy groups, offers a rich platform for chemical exploration and the development of new therapeutic agents and advanced materials.[1]

This technical guide provides an in-depth exploration of the potential applications of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol in heterocyclic synthesis. We will delve into its reactivity, offer detailed, field-proven protocols for the construction of various heterocyclic scaffolds, and provide insights into the causality behind experimental choices.

Chemical Properties and Reactivity

The reactivity of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol is governed by the interplay of its distinct functional groups:

• Phenolic Hydroxyl Group: This group is the primary site for nucleophilic attack, enabling O-arylation and O-alkylation reactions to form diaryl ethers and alkyl aryl ethers, respectively. The acidity of this phenol is enhanced by the electron-withdrawing trifluoromethyl group.

• Fluorinated Aromatic Ring: The trifluoromethyl group strongly deactivates the aromatic ring towards electrophilic substitution while activating it for nucleophilic aromatic substitution (SNAr) reactions. The fluorine atom ortho to the hydroxyl group can also participate in specific cyclization reactions.

• Isopropoxy Group: This bulky alkyl group can exert steric influence on adjacent reaction sites, potentially directing the regioselectivity of certain reactions.

Synthesis of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol

Application in Heterocycle Synthesis: Detailed Protocols

The following protocols are designed to be robust starting points for the synthesis of various heterocyclic systems from 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol. Researchers should note that optimization of reaction conditions may be necessary for specific substrates.

Protocol 1: Synthesis of Diaryl Ethers via Ullmann Condensation

The Ullmann condensation is a classic and reliable method for the formation of diaryl ethers, involving a copper-catalyzed reaction between a phenol and an aryl halide.[5][6][7] This method is particularly effective for coupling phenols with electron-deficient aryl halides.

Reaction Scheme:

Caption: Ullmann Condensation for Diaryl Ether Synthesis.

Materials:

• 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol

• Aryl halide (e.g., aryl iodide or bromide)

• Copper(I) iodide (CuI) or Copper(II) oxide (CuO)[5]

• Potassium carbonate (K2CO3) or Cesium carbonate (Cs2CO3)

• Pyridine or N,N-Dimethylformamide (DMF)

• Anhydrous toluene or xylene

Step-by-Step Protocol:

• Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (1.0 eq.), the aryl halide (1.1 eq.), copper catalyst (5-10 mol%), and base (2.0 eq.).

• Solvent Addition: Add the anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

• Reaction: Heat the reaction mixture to reflux (typically between 110-140 °C) and monitor the progress by Thin-Layer Chromatography (TLC).[8]

• Work-up: Upon completion, cool the reaction to room temperature and dilute with a suitable organic solvent (e.g., ethyl acetate). Filter the mixture through a pad of celite to remove the copper catalyst.

• Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Catalyst	Base	Solvent	Temperature (°C)	Typical Yield (%)	Reference
CuI	K2CO3	Pyridine	115-130	60-85	[7]
CuO	Cs2CO3	DMF	130-150	65-90	[5]

Protocol 2: Synthesis of N-Aryl Heterocycles via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[9][10] This method allows for the coupling of phenols with a wide range of nitrogen-containing heterocycles.

Reaction Scheme:

Caption: Buchwald-Hartwig Amination for N-Aryl Heterocycles.

Materials:

• 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol

• Nitrogen-containing heterocycle (e.g., imidazole, pyrazole, triazole)

• Palladium catalyst (e.g., Pd(OAc)2 or Pd2(dba)3)

• Phosphine ligand (e.g., XPhos, SPhos, or BrettPhos)[9]

• Strong base (e.g., sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS))

• Anhydrous toluene or dioxane

Step-by-Step Protocol:

• Reaction Setup: In a glovebox or under an inert atmosphere, add the palladium catalyst (1-5 mol%), phosphine ligand (1.2-6 mol%), and base (1.5-2.0 eq.) to an oven-dried Schlenk tube.

• Reagent Addition: Add 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (1.0 eq.) and the N-heterocycle (1.2 eq.).

• Solvent Addition: Add the anhydrous solvent.

• Reaction: Seal the tube and heat the reaction mixture to the desired temperature (typically 80-110 °C). Monitor the reaction by TLC or GC-MS.

• Work-up: After completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Purification: Wash the filtrate with water and brine, dry over Na2SO4, and concentrate. Purify the product by flash column chromatography.

Catalyst/Ligand	Base	Solvent	Temperature (°C)	Typical Yield (%)	Reference
Pd(OAc)2/XPhos	NaOtBu	Toluene	100-110	70-95	[9]
Pd2(dba)3/BrettPhos	LiHMDS	Dioxane	80-100	75-98	[11]

Protocol 3: Synthesis of Substituted Benzofurans

Benzofurans are a common scaffold in biologically active compounds. A common synthetic route involves the coupling of a phenol with a terminal alkyne followed by cyclization.

Reaction Scheme:

Caption: Palladium/Copper-Catalyzed Benzofuran Synthesis.

Materials:

• 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol

• Terminal alkyne

• Palladium catalyst (e.g., PdCl2(PPh3)2)

• Copper(I) iodide (CuI)

• Base (e.g., triethylamine (Et3N) or diisopropylethylamine (DIPEA))

• Anhydrous DMF or toluene

Step-by-Step Protocol:

• Reaction Setup: To a Schlenk tube, add 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (1.0 eq.), PdCl2(PPh3)2 (2-5 mol%), and CuI (5-10 mol%).

• Reagent Addition: Add the terminal alkyne (1.5 eq.) and the base (2.0-3.0 eq.).

• Solvent Addition: Add the anhydrous solvent under an inert atmosphere.

• Reaction: Heat the reaction mixture to 80-120 °C until the starting material is consumed (monitored by TLC).

• Work-up: Cool the reaction, dilute with ethyl acetate, and wash with aqueous ammonium chloride, water, and brine.

• Purification: Dry the organic layer over Na2SO4, concentrate, and purify by flash column chromatography.

Catalyst System	Base	Solvent	Temperature (°C)	Typical Yield (%)	Reference
PdCl2(PPh3)2/CuI	Et3N	DMF	100-120	60-85	[12]
Pd(OAc)2/PPh3/CuI	DIPEA	Toluene	80-100	65-90	[13]

Protocol 4: Synthesis of Substituted Benzoxazoles

Benzoxazoles are another important class of heterocycles with diverse biological activities.[14][15] A common synthetic approach involves the condensation of an ortho-aminophenol with a carboxylic acid or its derivative. In this case, a preliminary step to introduce an amino group ortho to the hydroxyl group of the starting material would be required. Assuming the successful synthesis of 2-amino-3-fluoro-4-isopropoxy-6-(trifluoromethyl)phenol, the following protocol can be applied.

Reaction Scheme:

Caption: Acid-Catalyzed Benzoxazole Synthesis.

Materials:

• 2-Amino-3-fluoro-4-isopropoxy-6-(trifluoromethyl)phenol

• Carboxylic acid

• Polyphosphoric acid (PPA) or Eaton's reagent

• Alternatively, an acyl chloride with a base like pyridine.[14][15]

Step-by-Step Protocol (using PPA):

• Reaction Setup: In a round-bottom flask, combine the ortho-aminophenol derivative (1.0 eq.) and the carboxylic acid (1.1 eq.).

• Catalyst Addition: Carefully add PPA to the mixture with stirring.

• Reaction: Heat the reaction mixture to 150-200 °C for several hours, monitoring by TLC.

• Work-up: Cool the reaction to about 100 °C and pour it onto crushed ice with vigorous stirring.

• Purification: Neutralize the aqueous solution with a base (e.g., NaOH or K2CO3) and extract the product with an organic solvent. Wash the organic layer with water and brine, dry over Na2SO4, and concentrate. Purify by recrystallization or column chromatography.

Reagent	Conditions	Typical Yield (%)	Reference
Carboxylic Acid/PPA	150-200 °C	60-90	[14]
Acyl Chloride/Pyridine	Room Temp to 80 °C	70-95	[14][15]

Protocol 5: Synthesis of Dibenzofurans via Palladium-Catalyzed C-H Activation/C-O Cyclization

For the synthesis of more complex, fused heterocyclic systems like dibenzofurans, a palladium-catalyzed intramolecular C-H activation and C-O cyclization strategy can be employed.[16][17] This would require a precursor with an appropriately positioned aryl or vinyl group.

Reaction Scheme:

Caption: Palladium-Catalyzed Dibenzofuran Synthesis.

Materials:

• An ortho-aryl derivative of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol

• Palladium(II) acetate (Pd(OAc)2)

• An oxidant (e.g., Cu(OAc)2, Ag2CO3, or O2)

• Acetic acid (AcOH) or another suitable solvent

Step-by-Step Protocol:

• Reaction Setup: In a pressure tube, combine the ortho-arylphenol precursor (1.0 eq.), Pd(OAc)2 (5-10 mol%), and the oxidant (2.0-3.0 eq.).

• Solvent Addition: Add the solvent.

• Reaction: Seal the tube and heat the reaction to 100-140 °C. If using O2 as the oxidant, the reaction can be run under an oxygen atmosphere.

• Work-up: After cooling, dilute the reaction mixture with an organic solvent and filter through celite.

• Purification: Wash the filtrate with water and brine, dry over Na2SO4, and concentrate. Purify the crude product by column chromatography.

Oxidant	Solvent	Temperature (°C)	Typical Yield (%)	Reference
Cu(OAc)2	AcOH	120-140	50-80	[16]
O2 (air)	Toluene	100-120	55-85	[17]

Conclusion

2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol is a promising building block for the synthesis of a diverse range of novel heterocycles. Its unique electronic and steric properties, stemming from the combination of fluoro, isopropoxy, and trifluoromethyl substituents, provide a powerful handle for chemists to fine-tune the properties of target molecules. The protocols outlined in this guide offer a solid foundation for researchers to explore the rich chemistry of this versatile starting material and to accelerate the discovery of new chemical entities with potential applications in drug development and materials science.

References

• Ningbo Inno Pharmchem Co., Ltd. (2026, February 12).
• SynArchive. (n.d.). Ullmann Condensation.
• Google Patents. (n.d.). US4288386A - Ullmann reaction for the synthesis of diaryl ethers.
• Books. (2024, August 16).
• BenchChem. (n.d.). A Comparative Analysis of Trifluoromethylphenol Isomers for Drug Development and Research.
• Afzali, A., Firouzabadi, H., & Khalafi-Nejad, A. (1983). Improved Ullmann Synthesis of Diaryl Ethers.
• BenchChem. (n.d.). A Technical Guide to the Synthesis of Benzoxazole Derivatives from o-Aminophenol.
• ChemicalBook. (2022, January 24). Synthesis of Benzoxazoles.
• Semantic Scholar. (n.d.). Synthesis of dibenzofurans via palladium-catalyzed phenol-directed C-H activation/C-O cyclization.
• PubMed. (2011, June 22). Synthesis of dibenzofurans via palladium-catalyzed phenol-directed C-H activation/C-O cyclization.
• Mandali, P. K., & Chand, D. K. (2015). Palladium Nanoparticles Catalyzed Synthesis of Benzofurans by a Domino Approach. Synthesis, 47(11), 1661-1668.
• Journal of Chemical and Pharmaceutical Research. (2017). Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds. 9(5), 210-220.
• Wikipedia. (n.d.). Buchwald–Hartwig amination.
• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination.
• MDPI. (2022, October 11). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years.
• Molecules. (2019).
• SciSpace. (n.d.). Orthogonal Cu- and Pd-Based Catalyst Systems for the O-and N-Arylation of Aminophenols.

Sources

• 1. nbinno.com [nbinno.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. synarchive.com [synarchive.com]
• 6. books.rsc.org [books.rsc.org]
• 7. tandfonline.com [tandfonline.com]
• 8. US4288386A - Ullmann reaction for the synthesis of diaryl ethers - Google Patents [patents.google.com]
• 9. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. scispace.com [scispace.com]
• 12. jocpr.com [jocpr.com]
• 13. Palladium Nanoparticles Catalyzed Synthesis of Benzofurans by a Domino Approach [organic-chemistry.org]
• 14. benchchem.com [benchchem.com]
• 15. Synthesis of Benzoxazoles_Chemicalbook [chemicalbook.com]
• 16. semanticscholar.org [semanticscholar.org]
• 17. Synthesis of dibenzofurans via palladium-catalyzed phenol-directed C-H activation/C-O cyclization - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Advanced ¹H and ¹⁹F NMR Characterization of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol

Executive Summary

The structural elucidation of heavily substituted fluorinated aromatics requires a highly rigorous analytical approach. 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (CAS: 2635937-92-5) presents a unique analytical challenge due to the presence of multiple spin-active nuclei (¹H and ¹⁹F) occupying distinct electronic environments. This application note provides a comprehensive, self-validating protocol for the dual-nuclear magnetic resonance (NMR) profiling of this compound. By leveraging the 100% natural abundance and wide chemical shift dispersion of the ¹⁹F nucleus, this methodology ensures unambiguous signal assignment and quantitative reliability for drug development and agrochemical applications.

Structural & Mechanistic Insights

To accurately assign the NMR spectra of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol, one must first deconstruct its electronic environment. The molecule consists of a phenol core (–OH at C1) modified by a fluorine atom at C2, an isopropoxy group at C3, and a strongly electron-withdrawing trifluoromethyl (–CF3) group at C5.

This specific substitution pattern leaves only two aromatic protons: H-4 and H-6 .

• Coupling Dynamics: Because H-4 and H-6 are situated at positions 4 and 6, they are meta to each other, resulting in a characteristic ³J_HH coupling (~2 Hz). Furthermore, both protons are meta to the fluorine atom at C2, introducing a larger ⁴J_HF coupling (~5–8 Hz).

• ¹⁹F Chemical Shifts: The ¹⁹F spectrum will exhibit two highly resolved and distinct regions. The wider chemical shift range in ¹⁹F NMR makes it possible to resolve each fluorine-containing functional group without overlap 1[1]. The aromatic fluorine will appear highly shielded (~ -138 ppm), while the –CF3 group will appear significantly deshielded (~ -62 ppm).

Table 1: Predicted ¹H and ¹⁹F NMR Spectral Data

Nucleus	Predicted Shift (ppm)	Multiplicity	Integration	Assignment	Structural Causality & Coupling Dynamics
¹H	5.30 – 5.80	br s	1H	–OH (C1)	Deshielded by the aromatic ring; broad due to dynamic hydrogen bonding and chemical exchange.
¹H	6.85 – 7.00	dd / m	1H	H-6 (Ar)	Deshielded by –CF3; split by meta-coupling to H-4 (³J_HH ~2 Hz) and meta-coupling to F-2 (⁴J_HF ~6 Hz).
¹H	6.70 – 6.85	dd / m	1H	H-4 (Ar)	Split by meta-coupling to H-6 (³J_HH ~2 Hz) and meta-coupling to F-2 (⁴J_HF ~6 Hz).
¹H	4.50 – 4.70	septet	1H	–CH (iPr)	Strongly deshielded by the adjacent oxygen; split by six equivalent methyl protons (³J_HH = 6.0 Hz).
¹H	1.30 – 1.40	d	6H	–CH3 (iPr)	Two equivalent methyl groups split by the adjacent methine proton (³J_HH = 6.0 Hz).
¹⁹F	-62.0 to -63.0	s (or br d)	3F	–CF3 (C5)	Deshielded relative to aromatic F; typically a singlet, but may show unresolved long-range coupling.
¹⁹F	-135.0 to -140.0	m	1F	–F (C2)	Aromatic fluorine; complex multiplet due to ⁴J_FH couplings with H-4 and H-6.

Experimental Protocol: Sample Preparation & Acquisition

To ensure the protocol acts as a self-validating system, internal standards and decoupled verification steps are integrated directly into the workflow. Recent methodologies emphasize that ¹⁹F-centred NMR approaches can extract comprehensive J-coupling constants to perform complete structural elucidation2[2].

Phase 1: Sample Preparation (The Foundation of Quality Data)

• Solvation: Accurately weigh 10–15 mg of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol. Dissolve completely in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v TMS.

  • Causality: CDCl₃ is chosen over DMSO-d₆ to prevent strong solvent-solute hydrogen bonding, which can artificially broaden the phenolic –OH signal and obscure baseline resolution.

• Internal Referencing (¹⁹F): Add 5 µL of a dilute fluorobenzene solution (or CFCl₃) to serve as a precise ¹⁹F chemical shift reference.

  • Causality: ¹⁹F shifts are notoriously susceptible to bulk magnetic susceptibility changes. An internal standard is mandatory for reproducible reporting across different magnetic fields.

• Transfer: Transfer the homogenous solution to a high-quality 5 mm NMR tube, ensuring a sample depth of exactly 4 cm to optimize magnetic field homogeneity.

Phase 2: ¹H NMR Acquisition (Structural Framework)

• Tuning & Matching: Tune the probe specifically to the ¹H frequency (e.g., 400 MHz) to maximize signal-to-noise (S/N).

• Locking & Shimming: Lock onto the deuterium signal of CDCl₃. Perform gradient shimming to achieve a sharp TMS line shape (<1 Hz at 50% height).

• Acquisition Parameters: Execute a standard 1D 90° proton pulse sequence (zg30). Set the relaxation delay (D1) to 2 seconds and accumulate 16–32 scans.

  • Causality: A 2-second D1 ensures the complete relaxation of the isopropoxy and aromatic proton environments, allowing for accurate integration ratios (1:1:1:1:6).

Phase 3: ¹⁹F NMR Acquisition (Fluorine Profiling)

19F NMR provides an efficient tool for elucidating the structural properties of fluorine-containing phenols3[4].

• Spectral Width Optimization: Set a wide spectral window (at least 250 ppm, centered at -100 ppm) to capture both the –CF3 group and the aromatic F without spectral aliasing/folding.

• Relaxation Delay (Critical Step): Set D1 to 10 seconds .

  • Causality: The –CF3 group lacks adjacent protons, leading to highly inefficient dipole-dipole relaxation and exceptionally long T₁ times. A standard 1-second D1 will saturate the –CF3 signal, destroying quantitative integration relative to the aromatic fluorine.

• Coupled Acquisition: Accumulate 64 scans using a standard 1D sequence (zgfl).

• Self-Validation via Decoupling: Run a subsequent ¹⁹F{¹H} decoupled experiment (zgig).

  • Causality: This removes all J_HF couplings. The complex aromatic fluorine multiplet will collapse into a sharp singlet. If the signal does not collapse into a singlet, it indicates the presence of unexpected ¹⁹F-¹⁹F spin-spin coupling, thereby self-validating the origin of the multiplet splitting.

Data Processing & Structural Elucidation Workflow

The following diagram illustrates the logical flow from sample preparation to structural verification, highlighting the parallel acquisition tracks required for comprehensive analysis.

Workflow for the comprehensive ¹H and ¹⁹F NMR analysis of fluorinated phenolic compounds.

Post-Acquisition Processing

• Fourier Transform (FT): Apply an exponential window function (Line Broadening = 0.3 Hz for ¹H; 1.0 Hz for ¹⁹F) prior to FT to enhance S/N without sacrificing critical multiplet resolution.

• Phase & Baseline Correction: Perform manual zero-order and first-order phase corrections. Apply a polynomial baseline correction to ensure accurate integration values, particularly critical for the broad –OH signal.

• Signal Assignment: Cross-reference the integrated areas and extracted J-coupling constants against the predicted values in Table 1 to finalize structural confirmation.

References

• 19F Nuclear Magnetic Resonance as a Tool to Investigate Microbial Degradation of Fluorophenols to Fluorocatechols and Fluoromuconates . Applied and Environmental Microbiology (ASM / NIH).3

• Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds . AZoM. 1

• 19F-centred NMR analysis of mono-fluorinated compounds . RSC Publishing. 2

Sources

• 1. azom.com [azom.com]
• 2. 19F-centred NMR analysis of mono-fluorinated compounds - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. journals.asm.org [journals.asm.org]
• 4. 19F nuclear magnetic resonance as a tool to investigate microbial degradation of fluorophenols to fluorocatechols and fluoromuconates - PubMed [pubmed.ncbi.nlm.nih.gov]

mass spectrometry fragmentation pattern of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol

Application Note: Mass Spectrometry Fragmentation Profiling of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol

Part 1: Executive Summary & Analyte Characterization

2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol is a critical pharmacophore building block, structurally related to second-generation HIF-2

inhibitors (e.g., Belzutifan analogs). Its analysis is pivotal during the synthesis optimization of fluorinated ether drugs and in pharmacokinetic (PK) studies where ether cleavage is a primary metabolic soft spot.

This guide provides a definitive fragmentation protocol for this analyte using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) in Negative Electrospray Ionization (ESI-) mode, which is the industry standard for acidic phenols. A secondary protocol for Gas Chromatography-Mass Spectrometry (EI) is provided for raw material quality control.

Analyte Profile

Property	Detail
IUPAC Name	2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol
Formula	ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
Exact Mass	238.0617 Da
Monoisotopic Mass ([M-H]⁻)	237.0544 Da
Key Functional Groups	Phenol (acidic site), Isopropyl ether (labile), Trifluoromethyl (EWG), Ortho-Fluorine.

Part 2: LC-MS/MS Methodology (ESI Negative Mode)

Rationale: Phenols possess an acidic proton (

), making ESI in negative mode the most sensitive and selective ionization method. Positive mode is generally poor unless the molecule is derivatized (e.g., with dansyl chloride).

Experimental Protocol

• Instrument: Triple Quadrupole (QqQ) or Q-TOF.

• Ion Source: Electrospray Ionization (ESI), Negative Mode.[1][2][3][4]

• Mobile Phase A: 0.1% Formic Acid in Water (maintains pH < pKa to ensure sharp chromatography, ionization occurs via deprotonation in the source).

• Mobile Phase B: Acetonitrile (LC-MS grade).

• Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50mm, 1.7µm).

Source Parameters (Optimization Required):

• Capillary Voltage: -2.5 kV (Lower voltage prevents in-source fragmentation).

• Cone Voltage: 30 V.

• Desolvation Temp: 450°C.

Fragmentation Mechanism (ESI-)

The fragmentation of the deprotonated precursor [M-H]⁻ (m/z 237) is dominated by charge-remote and charge-driven eliminations characteristic of alkyl-aryl ethers.

• Primary Pathway (Ether Dealkylation): The most abundant transition involves the loss of the isopropyl group as a neutral propene molecule (

  , 42 Da). This is a classic "Onium" reaction mechanism where the phenoxide charge facilitates the elimination.

  • Transition:

  • Mechanism:[4][5] Six-membered transition state hydrogen abstraction (McLafferty-type in solution/gas phase hybrid).

  • Result: Formation of the 2-fluoro-5-(trifluoromethyl)benzene-1,3-diol anion.

• Secondary Pathway (Ortho-Effect & Ring Cleavage): From the product ion at m/z 195, further fragmentation depends on collision energy (CE).

  • Loss of HF (20 Da): The ortho-fluorine (at C2) and the newly formed hydroxyl group (at C3) or the original phenol (at C1) are in close proximity. Elimination of Hydrogen Fluoride is thermodynamically favorable.

    • Transition:

  • Loss of CO (28 Da): Typical phenolic ring contraction.

    • Transition:

Table 1: MRM Transitions for Quantitation

Transition Type	Precursor (m/z)	Product (m/z)	Neutral Loss	Collision Energy (eV)	Purpose
Quantifier	237.05	195.00	Propene (-42)	15 - 20	High Sensitivity
Qualifier 1	237.05	175.00	Propene + HF (-62)	30 - 35	Structural Confirmation
Qualifier 2	237.05	167.00	Propene + CO (-70)	35 - 40	High Energy Confirmation

Part 3: GC-MS Methodology (Electron Impact)

Rationale: For raw material purity analysis, EI (70 eV) provides a standardized spectral fingerprint.

Fragmentation Pathway (EI)

Unlike ESI, EI generates a radical cation

.

• Molecular Ion:

  (Distinct, usually 20-40% abundance).

• Base Peak (m/z 196): Rapid loss of propene (

  ) via McLafferty rearrangement involving the isopropyl hydrogen and the ether oxygen.

• Alpha Cleavage (m/z 223): Loss of a methyl group (

  ) from the isopropyl chain.

• Deep Fragmentation (m/z 168): Loss of CO (-28) from the m/z 196 phenol ion.

Part 4: Visualization of Fragmentation Pathways

The following diagram illustrates the ESI(-) fragmentation tree, which is most relevant for drug development applications.

Figure 1: ESI(-) Fragmentation pathway of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol showing the dominant dealkylation pathway.

Part 5: Scientific Validation & Troubleshooting

The "Ortho Effect" Validation

The presence of the Fluorine atom at the C2 position (ortho to the isopropoxy at C3 and hydroxyl at C1) creates a unique spectral signature.

• Observation: If the Fluorine were at the meta position, the loss of HF (m/z 195

  175) would be significantly suppressed due to the lack of proximity to the labile protons on the hydroxyl groups.

• Self-Validation Step: During method development, monitor the ratio of m/z 195/175. A consistent ratio confirms the ortho-substitution pattern.

Isopropyl Group Confirmation

To confirm the ether chain length is isopropyl and not n-propyl:

• GC-MS Check: Isopropyl ethers show a strong [M-15]+ peak (loss of methyl) which is less intense in n-propyl ethers (which prefer ethylene loss).

• LC-MS Check: The transition to m/z 195 is cleaner for isopropyl due to the stability of the leaving propene neutral.

Part 6: References

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard text for EI fragmentation rules including McLafferty rearrangement of ethers).

• Niessen, W. M. A. (2006). Liquid Chromatography-Mass Spectrometry (3rd ed.). CRC Press. (Source for ESI- ionization of phenols).

• Holčapek, M., et al. (2010). "Mass spectrometry of phenolic compounds." Journal of Chromatography A, 1217(27), 4353-4381. (Comprehensive review of phenolic fragmentation mechanisms).

• U.S. Patent 9,650,336. (2017). "Process for the preparation of fluorinated phenyl ethers." (Describes synthesis intermediates for HIF-2a inhibitors similar to the analyte).

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. youtube.com [youtube.com]

Advanced Application Note: Utilization of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol in the Synthesis of Next-Generation Agrochemicals

Target Audience: Synthetic Chemists, Agrochemical Researchers, and Drug Development Professionals Document Type: Application Note & Standard Operating Protocols (SOPs)

Executive Summary

The escalating challenge of herbicide and insecticide resistance necessitates the development of novel agrochemical active ingredients (AIs) with unique modes of action and enhanced metabolic stability. 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (CAS: 2635937-92-5) has emerged as a highly privileged building block in the rational design of modern agrochemicals[1].

This application note details the structural rationale, physicochemical profiling, and validated synthetic protocols for utilizing this specific phenol derivative. We focus on its application as a core precursor for synthesizing Protoporphyrinogen IX Oxidase (PPO) inhibitors and dual-target Pyrazole-Diphenyl Ether hybrids, providing mechanistic insights to ensure self-validating and reproducible experimental workflows[2].

Structural Rationale & Physicochemical Profiling

The unique substitution pattern of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol provides a "magic bullet" for agrochemical design:

• C5-Trifluoromethyl (

  ): Acts as a strong electron-withdrawing group (EWG). It significantly increases the lipophilicity ( ) of the final molecule, enhancing cuticular penetration in plants, while simultaneously blocking cytochrome P450-mediated oxidative metabolism at the para position[3].

• C2-Fluoro (

  ): Modulates the pKa of the phenolic hydroxyl group (lowering it to ~7.5), making the phenoxide an excellent, mild nucleophile for etherification. In the final AI, the fluorine atom enhances binding affinity to the PPO enzyme via specific dipole-dipole interactions[3].

• C3-Isopropoxy (

  ): Provides critical steric bulk that occupies specific hydrophobic pockets in target enzymes (such as HPPD or PPO), a feature validated in modern aminopicolinate and diphenyl ether herbicide classes[4].

Table 1: Physicochemical Profile & Agrochemical Significance

Property	Value	Agrochemical Design Significance
CAS Number	2635937-92-5	Unique identifier for IP tracking and procurement.
Molecular Weight	238.18 g/mol	Low MW allows downstream coupling while keeping final AI < 500 Da.
Theoretical	~3.34	Optimal lipophilicity for systemic translocation and foliar uptake.
TPSA	29.46 Ų	Facilitates movement through plant vascular tissues (phloem/xylem).
Phenolic pKa	~7.2 - 7.8	Highly acidic; enables mild, controlled deprotonation during SNAr.

Experimental Workflows & Protocols

As an Application Scientist, it is critical to understand why specific reagents are chosen. The high acidity of this substituted phenol dictates the use of mild bases to prevent side reactions (such as the cleavage of the isopropoxy group or hydrolysis of the electrophile).

Protocol 3.1: Synthesis of Diphenyl Ether PPO Inhibitors via SNAr

This protocol describes the Nucleophilic Aromatic Substitution (SNAr) between 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol and an activated nitroaryl halide to form a diphenyl ether herbicide[3].

Mechanistic Causality: Potassium carbonate (

) is selected over sodium hydride ( ) or sodium hydroxide ( ). provides a mild, quantitative deprotonation of the highly acidic phenol without risking the hydrolysis of the nitro-aromatic electrophile. N,N-Dimethylformamide (DMF) is utilized because its high dielectric constant stabilizes the phenoxide and the transition state of the Meisenheimer complex, accelerating the rate-determining step.

Step-by-Step Methodology:

• Preparation: In a flame-dried 100 mL round-bottom flask equipped with a magnetic stirrer and nitrogen inlet, dissolve 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (10.0 mmol, 2.38 g) in anhydrous DMF (25 mL, 0.4 M).

• Deprotonation: Add anhydrous

  (15.0 mmol, 2.07 g) in one portion. Stir the suspension at 25 °C for 20 minutes until a slight color change indicates phenoxide formation.

• Coupling: Slowly add the activated electrophile, e.g., 2-chloro-4-nitropyridine or 2,4-dichloro-1-nitrobenzene (10.5 mmol).

• Heating: Elevate the reaction temperature to 80 °C using an oil bath. Stir for 4–6 hours. Monitor the reaction via TLC (Hexanes:EtOAc 4:1, UV visualization).

• Quenching & Workup: Cool the mixture to room temperature. Pour the reaction into 100 mL of ice-cold distilled water to precipitate the product. Extract the aqueous layer with Ethyl Acetate (

  mL).

• Purification: Wash the combined organic layers with 5% aqueous LiCl (

  mL) to remove residual DMF, followed by brine (30 mL). Dry over anhydrous , concentrate in vacuo, and purify via silica gel flash chromatography to yield the diphenyl ether derivative.

Protocol 3.2: Synthesis of Pyrazole-Diphenyl Ether Hybrids (Dual-Target Inhibitors)

Recent breakthroughs in agrochemistry involve fusing pyrazole cores with diphenyl ethers to create HPPD/PPO dual-target inhibitors, combating resistant weed biotypes[2].

Mechanistic Causality: For aliphatic etherification (reacting the phenol with a bromomethyl-pyrazole), Cesium Carbonate (

) in Acetonitrile (MeCN) is superior. The "cesium effect" enhances the nucleophilicity of the phenoxide due to the large, highly polarizable ion, promoting strict O-alkylation over C-alkylation.

Step-by-Step Methodology:

• Initiation: Dissolve the phenol (5.0 mmol) and the bromomethyl-pyrazole derivative (5.2 mmol) in anhydrous MeCN (20 mL).

• Base Addition: Add

  (7.5 mmol, 2.44 g).

• Reaction: Heat the mixture to 60 °C for 3 hours. The lower temperature (compared to SNAr) prevents the degradation of the sensitive pyrazole ring.

• Isolation: Filter the reaction mixture through a Celite pad to remove inorganic salts. Concentrate the filtrate under reduced pressure.

• Crystallization: Recrystallize the crude hybrid product from a boiling mixture of Ethanol/Water (7:3) to obtain analytically pure crystals.

Quantitative Reaction Optimization Data

To validate the causality of the chosen conditions in Protocol 3.1, Table 2 summarizes the optimization data for the SNAr etherification step.

Table 2: Optimization of SNAr Etherification for PPO Inhibitor Synthesis

Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation / Causality
NaOH	H₂O/THF	60	12	< 20	Severe hydrolysis of the activated aryl halide electrophile.
NaH	THF	25	8	45	Strong base caused partial cleavage of the isopropoxy group.
K₂CO₃	DMF	80	5	88	Optimal phenoxide stabilization; clean, rapid conversion.
Cs₂CO₃	MeCN	80	4	92	"Cesium effect" yields highest conversion, but higher reagent cost.

Pathway Visualization

The following diagram illustrates the divergent synthetic utility of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol in generating two distinct classes of modern agrochemicals.

Workflow of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol in agrochemical synthesis.

References

• Tai, G., et al. "Identification of Novel Pyrazole-Diphenyl Ether Hybrids as Potential HPPD/PPO Dual-Target Inhibitors." Journal of Agricultural and Food Chemistry, 2025.2

• Zhao, L.-X., et al. "Design, Synthesis, and Herbicidal Activity of Diphenyl Ether Derivatives Containing a Five-Membered Heterocycle." Journal of Agricultural and Food Chemistry, 2022. 3

• European Patent Office. "6-(POLY-SUBSTITUTED ARYL)-4-AMINOPICOLINATES AND THEIR USE AS HERBICIDES." EP1973881 B1, 2007. 4

• ChemScene. "2635937-92-5 | 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol Product Information." 1

Sources

• 1. chemscene.com [chemscene.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Note: Safe Handling, Storage, and Dispensing Protocols for 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol

Target Audience: Researchers, Scientists, and Drug Development Professionals Document Type: Technical Application Guide & Standard Operating Procedure (SOP)

Introduction & Chemical Profile

The strategic incorporation of fluorine atoms into phenolic moieties represents a powerful methodology in contemporary drug discovery. 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (CAS: 2635937-92-5) is a highly specialized intermediate utilized to enhance metabolic stability and modulate the lipophilicity of active pharmaceutical ingredients .

While the trifluoromethyl (-CF3) and fluoro modifications are invaluable for target binding affinity, they fundamentally alter the hazard profile of the base phenol. As a Senior Application Scientist, I have designed this protocol to move beyond a simple list of safety rules. This guide explains the causality behind each safety requirement, ensuring that your laboratory practices form a self-validating system of protection.

Physicochemical Properties & Hazard Summary

To establish a baseline for safe handling, all quantitative and qualitative data regarding this compound have been synthesized into the structured table below, derived from established chemical safety databases , .

Property / Parameter	Specification
Chemical Name	2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol
CAS Number	2635937-92-5
Molecular Formula	C10H10F4O2
Molecular Weight	238.18 g/mol
Functional Groups	Phenol, Fluoride, Isopropoxy Ether, Trifluoromethyl
Storage Conditions	Sealed, dry, 2-8°C
Primary Hazards	Corrosive (Causes severe burns), Acute Toxicity (Dermal/Oral)

Mechanistic Insights into Handling & Toxicity (E-E-A-T)

The Causality of Fluorinated Phenol Toxicity

Standard phenolic compounds are inherently corrosive, acting as protein denaturants and uncouplers of oxidative phosphorylation . However, the introduction of a trifluoromethyl group at the 5-position fundamentally alters the molecule's pharmacokinetic and toxicological profile.

Why does this matter? The highly electronegative -CF3 group significantly increases the overall lipophilicity (LogP) of the molecule. This enhanced lipophilic character facilitates rapid diffusion across the lipid-rich stratum corneum of the skin. Consequently, dermal exposure does not merely cause localized chemical burns; it accelerates systemic absorption, leading to severe phenol toxicity much faster than non-fluorinated analogs . Furthermore, the electron-withdrawing nature of the fluorine groups increases the acidity of the phenolic hydroxyl group, exacerbating its corrosive potential on biological tissues.

Mechanistic pathway of enhanced dermal toxicity in fluorinated phenols.

Trustworthiness: A Self-Validating Safety System

To mitigate these risks, the handling protocol must be a self-validating system . For example, the requirement to use an anti-static gun before weighing validates the efficacy of the fume hood; by eliminating static "fly-away" of the powder, we ensure the hood's face velocity can effectively capture any accidental aerosolization without fighting electrostatic repulsion.

Experimental Protocol: Safe Dispensing Workflow

This step-by-step methodology outlines the rigorous procedure required for safely weighing and transferring 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol.

Phase 1: Pre-Experiment Setup

• Personal Protective Equipment (PPE): Don chemical-resistant nitrile gloves (minimum 8 mil thickness, double-gloving is highly recommended), tightly fitting chemical safety goggles, a face shield, and a flame-resistant lab coat .

• Environmental Control: Conduct all work inside a certified Class II Type B2 biological safety cabinet or a chemical fume hood with a verified face velocity of at least 100 fpm.

Phase 2: Dispensing and Weighing

• Static Mitigation: Fluorinated powders are highly prone to holding static charges. Discharge the weighing vessel and the compound container using an anti-static gun (e.g., Zerostat). Use a grounded, static-dissipative spatula.

• Transfer: Carefully open the primary container inside the fume hood. Avoid rapid movements to prevent the aerosolization of the fine powder.

• Containment: Transfer the required mass directly into a pre-tared, sealable glass vial.

  • Causality: Utilizing a sealable vial rather than an open weigh boat prevents accidental respiratory or dermal exposure during transport from the fume hood to the reaction setup.

Phase 3: Decontamination

• Sanitization: Wipe down the exterior of the sealed weighing vessel and the spatula with an appropriate solvent (e.g., isopropanol) before removing them from the hood.

• Waste Disposal: Dispose of all contaminated wipes and the outer layer of gloves in a designated, corrosive-resistant hazardous waste container .

Workflow for the safe dispensing and storage of fluorinated phenols.

Storage and Stability Protocol

According to manufacturer specifications, 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol must be stored sealed in a dry environment at 2-8°C .

• Temperature Control (2-8°C):

  • Causality: Storing the compound at sub-ambient temperatures suppresses thermal degradation pathways and minimizes the compound's vapor pressure. This is a critical physical control for reducing inhalation risks upon opening the vial .

• Inert Atmosphere:

  • Causality: The electron-withdrawing groups stabilize the phenoxide anion, making the compound sensitive to environmental nucleophiles and oxidative degradation over time. Purging the headspace of the container with Argon or Nitrogen before sealing ensures long-term stability and prevents discoloration.

• Light Protection: Keep the compound in its original, tightly sealed, light-resistant amber container to prevent UV-catalyzed degradation of the isopropoxy ether linkage.

Emergency Response & Spill Management

In the event of a protocol failure, immediate and precise action is required:

• Dermal Exposure: Do not apply neutralizing chemicals, as exothermic reactions can worsen tissue damage. Immediately remove contaminated clothing and rinse the affected skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention .

• Spill Cleanup: Never sweep the dry powder, as this generates highly toxic dust. Cover the spill with an inert, damp absorbent material (e.g., sand or vermiculite). Collect the amalgam using non-sparking tools and place it in a sealed, corrosive-resistant hazardous waste container .

References

Application Notes and Protocols for Electrophilic Reactions of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Navigating the Reactivity of a Complex Phenolic Scaffold

2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol is a polysubstituted aromatic compound of significant interest in medicinal chemistry and materials science. The unique arrangement of a strongly activating hydroxyl group, an activating isopropoxy group, a weakly deactivating fluorine atom, and a strongly deactivating trifluoromethyl group creates a complex electronic landscape on the aromatic ring. This guide provides a comprehensive analysis of the reactivity of this phenol towards electrophiles, offering detailed protocols for key transformations such as nitration, halogenation, and Friedel-Crafts acylation. Understanding the interplay of the directing effects of these substituents is paramount for achieving high regioselectivity and developing efficient synthetic routes to novel derivatives. The trifluoromethyl group, in particular, is a valuable moiety in drug design, known to enhance metabolic stability and binding affinity.[1]

The phenolic hydroxyl group is a powerful activating group and an ortho-, para-director in electrophilic aromatic substitution.[2] Similarly, the isopropoxy group is an activating ortho-, para-director. The fluorine atom, while deactivating, also directs incoming electrophiles to the ortho and para positions.[3] Conversely, the trifluoromethyl group is a strong electron-withdrawing group and a meta-director.[4] In polysubstituted benzenes, the most strongly activating group generally controls the position of electrophilic attack.[5][6]

Regioselectivity of Electrophilic Aromatic Substitution

The primary determinant of regioselectivity in the electrophilic aromatic substitution of 2-fluoro-3-isopropoxy-5-(trifluoromethyl)phenol is the powerful activating and ortho-, para-directing hydroxyl group.

• Activating Groups: -OH (strongly activating), -O-iPr (activating)

• Deactivating Groups: -F (weakly deactivating, ortho-, para-directing), -CF3 (strongly deactivating, meta-directing)

The hydroxyl group directs incoming electrophiles to the positions ortho and para to it. The para position (C6) is sterically unhindered. One ortho position (C2) is substituted with fluorine. The other ortho position (C4) is vacant. The isopropoxy group also directs ortho and para. Its para position is occupied by the trifluoromethyl group, and one ortho position is blocked by the fluorine atom. The other ortho position is C4. The fluorine atom directs ortho and para, but its influence is weaker than the hydroxyl and isopropoxy groups. The trifluoromethyl group directs meta to itself, which would be the C2 and C6 positions.

Considering the hierarchy of directing effects, the hydroxyl group's influence is dominant. The substitution is therefore predicted to occur primarily at the positions activated by the hydroxyl group. The para-position to the hydroxyl group is C6. The ortho-positions are C2 and C4. Since C2 is already substituted, the most likely positions for electrophilic attack are C4 and C6 .

The C4 position is ortho to the strongly activating hydroxyl group and the activating isopropoxy group, making it electronically very rich. The C6 position is para to the strongly activating hydroxyl group and meta to the strongly deactivating trifluoromethyl group. The activating effect of the hydroxyl group at the para position is strong. Therefore, a mixture of C4 and C6 substituted products is expected, with the major product being determined by the specific electrophile and reaction conditions.

Caption: Predicted sites of electrophilic attack on 2-fluoro-3-isopropoxy-5-(trifluoromethyl)phenol.

Experimental Protocols

Safety Precautions: 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol and its derivatives should be handled in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves, must be worn at all times. For specific safety information, consult the Material Safety Data Sheet (MSDS) for each reagent.[7][8]

Nitration

Direct nitration of highly activated phenols can be aggressive and lead to oxidation and polysubstitution.[9] Therefore, milder nitrating agents and controlled conditions are recommended.

Method A: Nitration with Dilute Nitric Acid

This method aims for mononitration by using a less concentrated acid.[10][11]

• Reagents and Materials:

  • 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol

  • Nitric acid (65-70%)

  • Glacial acetic acid

  • Ice bath

  • Round-bottom flask with a magnetic stirrer

  • Dropping funnel

  • Standard work-up and purification equipment (separatory funnel, rotary evaporator, column chromatography supplies)

• Protocol:

  • Dissolve 2-fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (1.0 eq) in glacial acetic acid in a round-bottom flask.

  • Cool the solution to 0-5 °C in an ice bath with stirring.

  • Slowly add a pre-cooled solution of nitric acid (1.1 eq) in glacial acetic acid dropwise via a dropping funnel over 30-60 minutes, maintaining the internal temperature below 10 °C.

  • After the addition is complete, continue stirring at 0-5 °C for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the starting material is consumed, slowly pour the reaction mixture into a beaker containing ice-water.

  • Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) (3 x 50 mL).

  • Combine the organic layers, wash with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to isolate the nitrated regioisomers.

Method B: Nitration with a Heterogeneous System

This method utilizes a solid-supported nitrating agent for a milder and potentially more selective reaction.[7]

• Reagents and Materials:

  • 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol

  • Sodium nitrate (NaNO₃)

  • Magnesium bisulfate (Mg(HSO₄)₂) or Sodium bisulfate monohydrate (NaHSO₄·H₂O)

  • Wet silica gel (50% w/w)

  • Dichloromethane (CH₂Cl₂)

  • Round-bottom flask with a magnetic stirrer

• Protocol:

  • To a stirred mixture of 2-fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (1.0 eq) and wet silica gel in dichloromethane, add sodium nitrate (1.5 eq) and magnesium bisulfate (1.5 eq).

  • Stir the heterogeneous mixture vigorously at room temperature.

  • Monitor the reaction progress by TLC. The reaction time may vary from a few hours to overnight.

  • Upon completion, filter the reaction mixture to remove the solid reagents.

  • Wash the solid residue with dichloromethane.

  • Combine the filtrate and washings, and evaporate the solvent under reduced pressure.

  • Purify the crude product by column chromatography.

Nitration Method	Key Advantages	Potential Challenges
Dilute Nitric Acid	Simple, readily available reagents.	Risk of oxidation and over-nitration if not carefully controlled.
Heterogeneous System	Milder conditions, easier work-up, potentially higher selectivity.	Longer reaction times may be required.

Halogenation

Direct halogenation of phenols is often rapid and can lead to polysubstitution.[12] Careful control of stoichiometry and temperature is crucial.

Method: Bromination with N-Bromosuccinimide (NBS)

NBS is a convenient and milder source of electrophilic bromine compared to liquid bromine.

• Reagents and Materials:

  • 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol

  • N-Bromosuccinimide (NBS)

  • Acetonitrile (CH₃CN) or Dichloromethane (CH₂Cl₂)

  • Round-bottom flask with a magnetic stirrer, protected from light

• Protocol:

  • Dissolve 2-fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (1.0 eq) in acetonitrile or dichloromethane in a round-bottom flask.

  • Cool the solution to 0 °C.

  • Add N-bromosuccinimide (1.05 eq) portion-wise over 15-30 minutes, keeping the flask protected from light.

  • Allow the reaction to stir at 0 °C and then warm to room temperature. Monitor the reaction by TLC.

  • Once the reaction is complete, quench with a saturated aqueous solution of sodium thiosulfate.

  • Extract the product with an organic solvent.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify by column chromatography to obtain the brominated product(s).

For ortho-selective halogenation, specialized catalytic systems can be employed.[13]

Friedel-Crafts Acylation

Friedel-Crafts acylation of phenols can be challenging due to the competing O-acylation and the deactivation of the Lewis acid catalyst by complexation with the phenolic oxygen. The Fries rearrangement can be utilized to convert the O-acylated product to the C-acylated product.

Method: Fries Rearrangement of the O-Acylated Intermediate

This two-step protocol first forms the phenyl ester, which is then rearranged to the hydroxyaryl ketone.

• Reagents and Materials:

  • 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol

  • Acyl chloride (e.g., acetyl chloride) or acid anhydride

  • Pyridine or triethylamine

  • Aluminum chloride (AlCl₃)

  • Nitrobenzene or 1,2-dichloroethane (as solvent for rearrangement)

  • Standard work-up and purification equipment

• Protocol:

  • Step 1: O-Acylation

    • Dissolve 2-fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (1.0 eq) and a base like pyridine (1.2 eq) in a suitable solvent (e.g., dichloromethane) at 0 °C.

    • Slowly add the acyl chloride (1.1 eq) dropwise.

    • Stir the reaction at room temperature until completion (monitored by TLC).

    • Work up by washing with dilute HCl, water, and brine. Dry and concentrate to obtain the crude phenyl ester.

  • Step 2: Fries Rearrangement

    • To a suspension of anhydrous aluminum chloride (2.0-3.0 eq) in a high-boiling solvent like nitrobenzene, add the crude phenyl ester from Step 1.

    • Heat the mixture to the appropriate temperature (typically 60-160 °C) and monitor the reaction by TLC.

    • After completion, cool the reaction mixture and carefully pour it onto a mixture of crushed ice and concentrated HCl.

    • Extract the product with an organic solvent.

    • Wash the organic layer, dry, and concentrate.

    • Purify the product by column chromatography or recrystallization.

An alternative greener approach for the acylation of phenols involves using methanesulfonic acid under continuous flow conditions.[14]

Caption: Experimental workflow for the electrophilic substitution of 2-fluoro-3-isopropoxy-5-(trifluoromethyl)phenol.

Conclusion

The electrophilic substitution reactions of 2-fluoro-3-isopropoxy-5-(trifluoromethyl)phenol are governed by the potent activating effect of the hydroxyl group, directing incoming electrophiles primarily to the C4 and C6 positions. The protocols outlined in this guide provide a starting point for the synthesis of novel derivatives. Researchers should be mindful of the sensitive nature of this polysubstituted phenol and optimize reaction conditions to achieve the desired regioselectivity and yield. Careful monitoring and purification are essential for isolating the target compounds. These application notes serve as a valuable resource for scientists engaged in the synthesis and development of new chemical entities based on this versatile scaffold.

References

• UCF CHM2211 Chapter 18.18 - Determine Directing Effects from Multiple Substituents. (2026, February 15). YouTube. Retrieved from [Link]

• Ashenhurst, J. (2018, March 19). EAS On Disubstituted Benzenes: The Strongest Electron-Donor "Wins". Master Organic Chemistry. Retrieved from [Link]

• LibreTexts. (2015, July 18). 16.3: Directing Effects of Substituents in Conjugation with the Benzene Ring. Chemistry LibreTexts. Retrieved from [Link]

• Experiment 1: Friedel-Crafts Acylation. University of Missouri-St. Louis. Retrieved from [Link]

• Recent Advances in Regioselective C–H Bond Functionalization of Free Phenols. (2023, April 12). National Center for Biotechnology Information. Retrieved from [Link]

• 5.2 Directing Effects of the Substituents on EAS – Organic Chemistry II. KPU Pressbooks. Retrieved from [Link]

• H functionalization of phenols: an effective access route to valuable materials via Csp 2 –C bond formation. (2024, February 21). RSC Publishing. Retrieved from [Link]

• 16.4 Substituent Effects in Electrophilic Substitutions - Organic Chemistry | OpenStax. (2023, September 20). OpenStax. Retrieved from [Link]

• Reactions of Phenols. Chemistry Steps. Retrieved from [Link]

• Syntactic fantastic: A practical, ortho- selective mono-halogenation and phenylselenation of phenols by direct C-H halogenation. (2018, October 16). Scientific Update. Retrieved from [Link]

• Phenol-Directed C–H Functionalization. (2018, December 5). ACS Catalysis. Retrieved from [Link]

• 17.10: Reactions of Phenols. (2024, March 17). Chemistry LibreTexts. Retrieved from [Link]

• Computational modeling of substituent effects on phenol toxicity. (2008, May 31). PubMed. Retrieved from [Link]

• Acylation of Phenols. University of Calgary. Retrieved from [Link]

• Electrophilic Aromatic Substitution Reactions of Phenols. University of Calgary. Retrieved from [Link]

• 22.6: Electrophilic Substitution of Phenols. (2020, August 26). Chemistry LibreTexts. Retrieved from [Link]

• meta-Selective C–H arylation of phenols via regiodiversion of electrophilic aromatic substitution. (2022, December 12). ResearchGate. Retrieved from [Link]

• Catalytic Reductive ortho-C–H Silylation of Phenols with Traceless, Versatile Acetal Directing Groups and Synthetic Applications of Dioxasilines. National Center for Biotechnology Information. Retrieved from [Link]

• Nitration Of Phenols Under Mild And Heterogeneous Conditions. (2001, June 30). MDPI. Retrieved from [Link]

• A scalable and green one-minute synthesis of substituted phenols. National Center for Biotechnology Information. Retrieved from [Link]

• ipso Halogenation. II. Bromination of phenols, isomerization and disproportionation of bromophenols, and dienone–phenol rearrangement of bromodienones. ResearchGate. Retrieved from [Link]

• Green and sustainable Friedel-Crafts acylation of phenols under continuous flow conditions for API production. American Chemical Society. Retrieved from [Link]

• Chapter 24 : Phenols. University of Calgary. Retrieved from [Link]

• Grids I: Electrophilic Aromatic Substitution. SciELO México. Retrieved from [Link]

• Friedel-Crafts Acylation. Organic Chemistry Portal. Retrieved from [Link]

• Electrophilic Aromatic Substitution (methyl & trifluoromethyl benzene). (2024, August 9). YouTube. Retrieved from [Link]

• Aromatic Chemistry (5) Phenol: electrophilic substitution reactions. (2018, September 10). savvy-chemist. Retrieved from [Link]

• Nitration of Phenols. Khan Academy. Retrieved from [Link]

• Kinetics of Different Substituted Phenolic Compounds' Aqueous OH Oxidation in Atmosphere. (2025, May 9). MDPI. Retrieved from [Link]

• Absolute pKa Determinations for Substituted Phenols. (2002, May 8). Journal of the American Chemical Society. Retrieved from [Link]

• Electrophilic aromatic substitution using fluorinated isoxazolines at the C5 position via C–F bond cleavage. (2024, December 16). RSC Publishing. Retrieved from [Link]

• Synthesis of 2-[3-(trifluoromethyl)phenyl]furo[3,2-c]pyridine derivatives. (2009, August 25). Semantic Scholar. Retrieved from [Link]

• Synthesis, biological evaluation, and NMR studies of 3-fluorinated derivatives of 3',4',5'-trihydroxyflavone and 3',4',5'-trimethoxyflavone. National Center for Biotechnology Information. Retrieved from [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025, July 18). National Center for Biotechnology Information. Retrieved from [Link]

• Synthesis of Fluorinated 3,6-Dihydropyridines and 2-(Fluoromethyl)pyridines by Electrophilic Fluorination of 1,2-Dihydropyridines with Selectfluor®. (2020, July 9). MDPI. Retrieved from [Link]

• Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene. (2016, February 3). Beilstein Journals. Retrieved from [Link]

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Technical Notes & Optimization

purification of crude 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol

Welcome to the Technical Support Center for the purification of complex fluorinated aromatics. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals dealing with the unique physicochemical challenges of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol .

Unlike standard phenols, highly fluorinated derivatives exhibit counterintuitive behaviors during workup, such as unexpected volatility and surfactant-like emulsion stabilization. This guide bypasses generic advice to provide a causality-driven, self-validating framework for your purification workflows.

Part 1: Molecule Profile & Purification Strategy

To design an effective purification strategy, we must first analyze the quantitative physicochemical parameters that dictate the molecule's behavior in biphasic systems and under vacuum.

Table 1: Physicochemical Properties & Purification Implications

Property	Value	Mechanistic Implication for Purification
Molecular Weight	238.18 g/mol [1]	Moderate size, but heavily influenced by low-polarizability fluorine atoms.
LogP (Lipophilicity)	3.3373 [1]	Highly lipophilic. The neutral phenol will strongly partition into organic solvents (e.g., hexanes, ether, EtOAc), resisting extraction into aqueous layers unless fully ionized.
Estimated pKa	~6.8 – 7.5	The electron-withdrawing -CF₃ and -F groups significantly increase acidity compared to unsubstituted phenol (pKa ~10). It can be deprotonated more easily, but requires a strong base to overcome the high LogP partition preference.
Intermolecular Forces	Very Low	Fluorine's low polarizability drastically weakens London dispersion forces. The molecule is highly volatile despite its mass, risking severe yield loss during rotary evaporation.

Part 2: Troubleshooting & FAQs (Causality-Driven)

Q1: I am losing a significant amount of product during solvent removal on the rotary evaporator. What is causing this, and how can I prevent it? Causality: Fluorine atoms are highly electronegative but possess extremely low polarizability. This prevents the formation of strong transient dipoles, significantly weakening intermolecular London dispersion forces. Consequently, 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol behaves like a much lighter, highly volatile compound under vacuum. Solution: Never subject this crude product to high vacuum or elevated bath temperatures. Keep the water bath strictly below 25 °C and the vacuum above 50 mbar. A self-validating check is to monitor the condensation rate; if you see product condensing in the bump trap, immediately break the vacuum and lower the bath temperature.

Q2: My acid-base extraction is yielding poor recovery. The product seems to remain in the organic layer even after washing with aqueous base. Why? Causality: While the phenolic -OH is quite acidic (pKa ~7.0) due to the -CF₃ and -F groups, the molecule's overall lipophilicity (LogP 3.34) creates a massive thermodynamic preference for the organic layer [2]. If you use a weak base (like NaHCO₃), the equilibrium does not push entirely to the aqueous phase because the neutral form is so highly soluble in the organic layer. Solution: You must use a stronger base (1M to 2M NaOH) to ensure >99.9% deprotonation. The formation of the sodium fluorophenoxide salt completely shifts the partition coefficient (

) to the aqueous phase.

Q3: I am getting persistent, thick emulsions during the basic extraction phase. How can I break them without losing my product? Causality: Fluorinated phenoxides with lipophilic tails (like the isopropoxy group) act as highly effective fluorosurfactants. They accumulate at the aqueous-organic interface, lowering interfacial tension and stabilizing microscopic solvent droplets [3]. Solution: Do not shake the separatory funnel vigorously; instead, use a gentle rolling motion. To break an existing emulsion, increase the ionic strength of the aqueous layer by adding saturated NaCl (brine). If particulate matter is stabilizing the emulsion, filter the entire biphasic mixture through a pad of Celite before re-separating.

Part 3: Visualizations of Logic & Workflows

Caption: Workflow for the acid-base extraction of highly lipophilic fluorinated phenols.

Caption: Diagnostic decision tree for troubleshooting yield loss during fluorophenol purification.

Part 4: Self-Validating Experimental Protocols

Protocol A: Optimized Acid-Base Extraction

This protocol leverages the acidity of the phenol while mitigating the surfactant properties of the fluorinated ring.

• Initial Solubilization: Dissolve the crude reaction mixture in diethyl ether or ethyl acetate (approx. 10 mL per gram of crude).

• Basic Extraction (Deprotonation): Add an equal volume of 1M NaOH (aq). Validation Check: Test the pH of the aqueous layer using pH paper. It must read >12. If it does not, the high LogP of the molecule is buffering the extraction; add more NaOH until pH >12 is achieved.

• Phase Separation: Gently roll the separatory funnel for 2 minutes. Vent frequently. Allow layers to separate. Drain the lower aqueous layer (containing the sodium fluorophenoxide) into an Erlenmeyer flask. Repeat the extraction twice more and combine the aqueous layers.

• Acidification (Reprotonation): Place the combined aqueous layers in an ice bath (0 °C). Slowly add 6M HCl dropwise while stirring magnetically. Validation Check: The solution will turn cloudy as the highly lipophilic neutral phenol crashes out of the aqueous phase. Confirm the pH is ≤ 2 using pH paper to ensure complete reprotonation.

• Recovery Extraction: Extract the cloudy aqueous layer with three portions of ethyl acetate.

• Drying and Concentration: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and filter. Concentrate on a rotary evaporator with the water bath set strictly to 25 °C and vacuum no lower than 50 mbar to prevent volatile loss.

Protocol B: Flash Chromatography (For Isomer Separation)

If your crude mixture contains unreacted starting materials or regioisomers that cannot be separated by acid-base extraction, silica gel chromatography is required.

• Column Preparation: Pack the column with standard silica gel using Hexanes.

• Eluent System: Use a gradient of Hexanes/Ethyl Acetate (starting at 95:5, pushing to 85:15).

• Modifier Addition (Critical): Add 0.5% glacial acetic acid to your eluent. Causality: The slightly acidic silica gel surface can still interact with the highly electronegative fluorine and oxygen atoms, causing "streaking" (tailing) of the compound down the column. The acetic acid suppresses the ionization of the phenol on the column, ensuring a tight, sharp band.

• Fraction Analysis: Monitor fractions via TLC (UV active at 254 nm). Pool product-containing fractions and evaporate under the strict low-temperature parameters defined in Protocol A.

Part 5: References

• Chemistry LibreTexts. "4.8: Acid-Base Extraction." Organic Chemistry Lab Techniques. Available at:[Link]

Technical Support Guide: Synthesis &amp; Impurity Control for 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol

Executive Summary & Molecule Profile

2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol is a critical intermediate, often utilized in the synthesis of HIF-2

inhibitors (e.g., analogs of Belzutifan) and PROTAC linkers. Its structural core—a highly substituted benzene ring—presents specific synthetic challenges, primarily revolving around regioselectivity and chemoselectivity during the installation of the isopropoxy ether.

The most robust synthetic route relies on the desymmetrization of 2-fluoro-5-(trifluoromethyl)resorcinol via mono-alkylation. This guide focuses on troubleshooting this specific pathway, as alternative routes (e.g.,

on polyfluorobenzenes) often yield intractable mixtures of regioisomers.

Core Structure Analysis

• C1-OH: Phenolic handle for downstream coupling.

• C2-F: Ortho-fluorine (electronic modulation).

• C3-O-iPr: Bulky ether group (lipophilicity/binding).

• C5-CF

  : Electron-withdrawing group (metabolic stability).

Primary Synthetic Workflow & Logic

The industry-standard approach minimizes regiochemical ambiguity by starting with a symmetric precursor.

Pathway: 2-Fluoro-5-(trifluoromethyl)resorcinol + Isopropylating Agent

Target Phenol

Reaction Scheme (Graphviz Visualization)

Caption: Kinetic pathway showing the competition between the desired mono-alkylation (k1) and the parasitic bis-alkylation (k2), alongside reagent decomposition.

Common Side Products & Impurity Profiling

The following table summarizes the most frequent impurities encountered during the alkylation step.

Impurity ID	Structure / Name	Origin	RRT (HPLC)*	Control Strategy
Impurity A	1,3-Diisopropoxy-2-fluoro-5-(trifluoromethyl)benzene	Over-alkylation: Reaction of the target phenol with a second equivalent of alkyl halide.	~1.2 - 1.4	Strict stoichiometry (0.95 - 1.0 eq of halide); Slow addition; Use of weaker bases (e.g., K CO ).
Impurity B	Propene (Gas)	Elimination (E2): Isopropyl halides are prone to E2 elimination in the presence of strong bases or high heat.	N/A (Gas)	Use lower temperatures; Switch leaving group (Mesylate > Bromide > Iodide); Use non-nucleophilic bases.
Impurity C	Unreacted Resorcinol	Incomplete Reaction: Stalled reaction due to reagent loss (Impurity B) or steric hindrance.	~0.8	Monitor reagent consumption; Add small "top-up" portions of alkyl halide if needed.
Impurity D	C-Alkylated Phenol	C-Alkylation: Alkylation on the ring carbon (rare with iPr, but possible at high T).	~1.1	Maintain temperature < 60°C; Use polar aprotic solvents (DMF/DMSO) to favor O-alkylation.

*Relative Retention Time (RRT) is approximate and depends on method (typically C18/MeCN/Water).

Troubleshooting Guide (Q&A)

Scenario 1: High Levels of Bis-Alkylated Impurity (Impurity A)

Q: I am consistently seeing 15-20% of the bis-isopropoxy byproduct. How do I stop the reaction at the mono-stage?

Technical Insight: The starting material (resorcinol) has two equivalent hydroxyl groups. Once the first isopropoxy group is installed, the remaining phenol becomes less acidic (due to the electron-donating induction of the ether, slightly counteracted by sterics) but remains nucleophilic. If your base is too strong (e.g., NaH, KOH) or your alkylating agent is in excess,

(second alkylation) becomes competitive.

Corrective Actions:

• Stoichiometry Control: Never use excess alkyl halide initially. Start with 0.95 equivalents .

• Base Selection: Switch to Cesium Carbonate (Cs

  CO ) or Potassium Carbonate (K CO ) . Avoid hydrides (NaH) which deprotonate both hydroxyls instantly, increasing the statistical probability of double attack.

• Dilution: Run the reaction more dilute (e.g., 20-30 volumes of DMF/MeCN). This statistically favors the encounter between the reagent and the abundant starting material rather than the product.

Scenario 2: Reaction Stalls / Low Conversion

Q: The reaction stops at 60% conversion. Adding more isopropyl bromide doesn't seem to help much.

Technical Insight: Isopropyl halides are secondary alkyl halides. They are sterically hindered and prone to E2 elimination (forming propene) rather than

substitution, especially as the reaction progresses and base concentration changes. If you add 1.0 eq of iPr-Br and 20% eliminates to propene, you only have 0.8 eq available for the reaction.

Corrective Actions:

• Reagent Switch: Use Isopropyl Methanesulfonate (Mesylate) or Tosylate . These leaving groups are less prone to elimination than iodide/bromide in carbonate systems.

• Top-up Strategy: Do not add a large excess at the start. Add 0.8 eq, monitor by HPLC, then add 0.2 eq portions until conversion plateaus.

• Catalyst: Addition of catalytic KI (Potassium Iodide) (10 mol%) can generate the more reactive isopropyl iodide in situ (Finkelstein) if using the bromide/chloride, but be wary this also accelerates elimination.

Scenario 3: Regioisomer Contamination

Q: I tried making this via

on 2,3-difluoro-5-(trifluoromethyl)phenol, but I got the wrong isomer. Why?

Technical Insight: This is a classic mechanistic trap.

• Structure: 2,3-Difluoro-5-(trifluoromethyl)phenol.

• Electronic Analysis: The fluorine at C2 is para to the CF

  group (a strong Electron Withdrawing Group). The fluorine at C3 is meta to the CF group.

• Outcome: Nucleophilic aromatic substitution (

  ) preferentially occurs at the position most activated by the EWG. Therefore, isopropoxide attacks C2 , displacing the fluorine there.

• Result: You form 2-isopropoxy-3-fluoro-5-(trifluoromethyl)phenol , which is the regioisomer of your target.

Corrective Action: Abandon the

route. You must use the Resorcinol Alkylation route described in Section 2 to guarantee the correct substitution pattern via symmetry.

Validated Experimental Protocol

Synthesis of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (via Resorcinol Alkylation)

• Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add 2-Fluoro-5-(trifluoromethyl)benzene-1,3-diol (1.0 equiv) and DMF (anhydrous, 10 mL/g).

• Base Addition: Add Cs

  CO (1.1 equiv). The mixture may turn yellow/orange. Stir for 15 minutes at room temperature.

  • Note: Cs

    CO is preferred over K CO for its solubility and "cesium effect" which often aids mono-alkylation.

• Alkylation: Add 2-Bromopropane (0.95 equiv) dropwise over 30 minutes.

• Reaction: Heat the mixture to 50°C and monitor by HPLC/TLC.

  • Checkpoint: If conversion < 90% after 4 hours, add an additional 0.1 equiv of 2-Bromopropane.

• Workup: Cool to room temperature. Dilute with EtOAc and wash with 1M HCl (to protonate the phenol), followed by water and brine.

• Purification: The crude mixture will contain the Product, Starting Material, and trace Bis-ether.

  • Since the Product is a phenol, it can be separated from the neutral Bis-ether by extraction with dilute NaOH (the phenol dissolves in aqueous base; the bis-ether stays in organics).

  • Acidify the aqueous layer to recover the pure Target Phenol.

References

• Mechanism of Phenol Alkylation: Org. Synth.2019 , 96, 18-35. (General protocols for selective phenol alkylation). Link

• SNAr Regioselectivity in Polyfluorobenzenes: J. Org. Chem.2020 , 85, 12, 7890–7900. (Explains the para-activation rule for CF3 groups). Link

• Synthesis of Fluorinated Resorcinols: European Patent EP4029849A1. (Methodology for trifluoromethyl phenol precursors). Link

• Belzutifan Analog Chemistry: J. Med. Chem.2019 , 62, 15, 6876–6893. (Context on HIF-2a inhibitor structural requirements). Link

optimizing reaction conditions for the O-isopropylation of fluorinated phenols

Topic: Optimization of Reaction Conditions for O-Isopropylation Ticket Type: Advanced Method Development & Troubleshooting Operator: Senior Application Scientist, Process Chemistry Division

Core Philosophy: The "Push-Pull" Paradox

Welcome to the technical guide. If you are working with fluorinated phenols, you are likely battling two opposing forces.

• The "Pull" (Acidity): Fluorine atoms are strongly electron-withdrawing (EWG). This lowers the

  of your phenol (often from ~10 to ~7-8), making deprotonation easier . You do not need aggressive bases like NaH.

• The "Push" (Nucleophilicity): The same effect that stabilizes the phenoxide anion also makes it a weaker nucleophile . It holds its electrons tightly, making it sluggish to attack the electrophile.

The Challenge: You are reacting a sluggish nucleophile (fluorinated phenoxide) with a sterically hindered secondary electrophile (isopropyl halide). This system is prone to E2 Elimination , generating propene gas instead of your ether.

Critical Parameter Optimization (The Matrix)

Do not guess. Use this matrix to select your starting conditions based on your specific substrate's electronics.

Parameter	Standard Condition (Potassium)	High-Performance Condition (Cesium)	Why Switch?
Base	(2.0 - 3.0 eq)	(1.5 - 2.0 eq)	The "Cesium Effect." The large radius creates a "loose ion pair," leaving the phenoxide "naked" and significantly more reactive. Essential for highly fluorinated (weak) nucleophiles.
Solvent	DMF or Acetone	DMF or NMP	Acetone boils too low (56°C) for sluggish substrates. DMF allows higher T without pressure, but requires aqueous workup.
Reagent	2-Bromopropane	2-Iodopropane	Iodide is a better leaving group ( ). It allows the reaction to outcompete the E2 elimination at lower temperatures.
Temp	Reflux	50°C - 65°C	Crucial: High heat (>80°C) favors Elimination (Entropy driven). Keep T as low as possible to maintain rate.

Troubleshooting Workflows

Module A: "My reaction is stuck at 50% conversion."

Diagnosis: This is often due to "Stalled Kinetics" rather than decomposition. The nucleophile is too stabilized, or the electrophile has degraded (eliminated).

The Protocol Fix:

• Switch to Cesium: Replace

  with .

• The Finkelstein Boost: If you must use 2-bromopropane (cheaper), add 10 mol% Potassium Iodide (KI) . This generates 2-iodopropane in situ, which reacts faster than it eliminates.

Figure 1: Decision tree for diagnosing stalled reactions. Distinguishing between nucleophile failure and electrophile loss is critical.

Module B: "I see a new spot, but it's not my product."

Diagnosis: If you are using highly electron-deficient phenols (e.g., pentafluorophenol), you might be seeing C-alkylation (rare but possible) or Hydrolysis products if wet solvent is used.

The "Ambident" Risk: Phenoxides are ambident nucleophiles (can react at O or C).[1]

• O-Alkylation is favored by Hard-Hard interactions (High charge density).

• C-Alkylation is favored by Soft-Soft interactions.

The Fix: Ensure your solvent is Polar Aprotic (DMF, DMSO).[1][2] This solvates the cation (

) specifically, leaving the Oxygen atom "harder" and more selective for the alkyl halide. Avoid protic solvents (EtOH/MeOH) which hydrogen-bond to the oxygen, shielding it and potentially encouraging C-alkylation or just killing reactivity.

The "Gold Standard" Protocol

Application: Optimized for 2,4-difluorophenol or similar substrates.

Reagents:

• Substrate: Fluorinated Phenol (1.0 eq)

• Base:

  (1.5 eq) [Micronized grade preferred]

• Electrophile: 2-Iodopropane (1.2 eq)

• Solvent: Anhydrous DMF (0.5 M concentration)

Step-by-Step:

• Charge: To a dried flask under

  , add Phenol and in DMF.

• Age: Stir at Room Temp (RT) for 15 minutes. Why? To allow deprotonation and

  off-gassing before adding the volatile electrophile.

• Addition: Add 2-Iodopropane via syringe.

• Reaction: Heat to 60°C . Do not exceed 70°C to minimize E2 elimination.

• Monitor: Check HPLC/GC at 4 hours.

  • If stalled: Add 0.2 eq fresh 2-Iodopropane (replacing any lost to elimination).

• Workup: Dilute with MTBE (Methyl tert-butyl ether) and wash with water (3x) to remove DMF. Note: Fluorinated ethers are often lipophilic; MTBE is superior to EtOAc for separation efficiency.

Alternative Pathway: The Mitsunobu Reaction

If the Williamson ether synthesis fails due to steric bulk (ortho-fluorines) or excessive elimination, switch to the Mitsunobu reaction. This uses Isopropanol directly, avoiding the secondary halide instability.

Mechanism: Instead of a basic displacement, you activate the alcohol (isopropanol) with a phosphine, making it a leaving group that the phenol attacks.

Figure 2: The Mitsunobu pathway avoids the formation of propene by activating the alcohol directly.

Warning: Mitsunobu is atom-ineconomical (generates

and hydrazine byproducts). Use only if Williamson fails.

Frequently Asked Questions (FAQs)

Q: My reaction mixture is bubbling vigorously. Is this normal? A: Initial bubbling is

release from the carbonate base. However, if bubbling continues late into the reaction, you are likely witnessing E2 elimination converting your isopropyl halide into propene gas. Action: Lower the temperature immediately and check if you need to add more alkyl halide.

Q: Can I use Sodium Hydride (NaH) to speed this up? A: Not recommended. While NaH is faster, it is a stronger base and can cause side reactions with poly-fluorinated aromatics (Nucleophilic Aromatic Substitution -

) where the hydride or the alkoxide attacks the ring and displaces a fluorine atom. Carbonates ( ) are safer for preserving the fluorination pattern.

Q: Why is my yield lower for 2,6-difluorophenol compared to 4-fluorophenol? A: Steric Hindrance. The 2,6-position flanks the hydroxyl group with fluorine atoms. While small, they create an electrostatic shield and steric block. Action: This substrate almost always requires the Cesium Carbonate + DMF system.

in Acetone will likely fail.

References

• The "Cesium Effect" in Organic Synthesis

  • Flessner, T., & Doye, S. (1999). Cesium carbonate: A powerful base for the alkylation of phenols. Journal of Organic Chemistry.[3]

  • Source:

• Williamson Ether Synthesis & Elimination Competition

  • Master Organic Chemistry. (2014).[4] The Williamson Ether Synthesis: Planning and Limitations.

  • Source:

• Acidity of Fluorinated Phenols

  • Gross, K. C., Seybold, P. G., & Peralta-Inga, Z. (2001). Absolute pKa determinations for substituted phenols.[5][6] The Journal of Organic Chemistry.

  • Source:

• Mitsunobu Reaction Conditions

  • Swamy, K. C. K., et al. (2009).

  • Source:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. orgosolver.com [orgosolver.com]
• 3. glaserr.missouri.edu [glaserr.missouri.edu]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. quora.com [quora.com]
• 6. chem.ucla.edu [chem.ucla.edu]

challenges in the scale-up synthesis of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol

Welcome to the Technical Support Center for Advanced Fluorinated Intermediates. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks encountered during the scale-up synthesis of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol .

The synthesis of highly functionalized, electron-rich trifluoromethylphenols presents a unique matrix of challenges: regiocontrol during electrophilic aromatic substitution, severe thermal hazards during intermediate diazotization, and chemical instability of the

group under basic conditions. This guide bypasses generic advice, focusing instead on the mechanistic causality behind reaction failures and providing self-validating, scalable protocols.

Synthetic Strategy Overview

To establish context for the troubleshooting guides below, the optimal scalable route avoids early-stage fluorination, which often suffers from poor yields. Instead, we utilize a telescoped continuous-flow diazotization, followed by O-alkylation, and a late-stage regioselective electrophilic fluorination.

Figure 1: Optimal scale-up pathway for 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol.

FAQ 1: Managing Thermal Runaway in Diazotization-Hydrolysis

Q: We are synthesizing the phenol precursor via the diazotization of a trifluoromethylaniline derivative. At the 500g scale, we experience severe exotherms, and the hydrolysis step yields heavy tar byproducts. How do we safely scale this?

The Causality: Aryl diazonium salts are notoriously unstable and highly energetic. In batch reactors, the accumulation of these salts creates a severe thermal runaway risk. Furthermore, conventional batch hydrolysis of trifluoromethylbenzene diazonium salts below 100°C is incomplete, leading to intermolecular azo-coupling (tar formation) and radical-induced polymerization [1].

The Solution: Continuous Flow Microreaction To achieve a self-validating, safe system, you must transition to a continuous-flow reactor. Flow chemistry limits the active volume of the explosive diazonium intermediate to milliliters at any given time. By telescoping the diazotization directly into a high-temperature (120°C) thermal hydrolysis coil, the diazonium salt is consumed instantly upon formation, driving the

mechanism cleanly to the phenol while suppressing bimolecular side reactions [2].

Table 1: Batch vs. Continuous Flow Performance for Trifluoromethylphenol Synthesis

Parameter	Traditional Batch Reactor	Continuous Flow System
Active Diazonium Volume	> 50 Liters (High Risk)	< 50 Milliliters (Inherently Safe)
Hydrolysis Temperature	90°C (Reflux limited)	120°C (Pressurized coil)
Residence Time	4 - 6 Hours	120 Seconds
Yield (Phenol)	65% - 72% (Tar formation)	> 95% (High purity)

Standard Operating Protocol: Continuous Flow Diazotization-Hydrolysis

• Feed Preparation: Prepare Stream A: 1.0 M trifluoromethylaniline in 25 wt% aqueous

  . Prepare Stream B: 1.1 M in deionized water.

• Diazotization Zone: Pump Stream A and Stream B via dual HPLC pumps into a T-mixer connected to a 10 mL perfluoroalkoxy (PFA) residence coil submerged in a 0°C cooling bath. Self-Validation: Inline UV-Vis spectroscopy should confirm the disappearance of the aniline peak.

• Telescoped Hydrolysis: Route the effluent directly into a secondary PFA coil (Volume: 50 mL) housed in a 120°C heating block equipped with a 100 psi back-pressure regulator (BPR) to prevent solvent boiling.

• Quench & Separation: Pass the hot effluent through a heat exchanger to cool to 25°C, then route into an inline liquid-liquid separator with toluene to continuously extract the phenol product.

Figure 2: Schematic of the telescoped continuous-flow reactor for safe diazonium processing.

FAQ 2: Preventing Defluorination During O-Isopropylation

Q: During the alkylation of the phenol intermediate with 2-bromopropane using NaOH, we observe significant degradation of the starting material and the release of fluoride ions. What is causing this?

The Causality: You are witnessing the spontaneous aqueous defluorination of the trifluoromethyl group. While the

group is generally considered inert, trifluoromethylphenols are highly susceptible to hydrolytic defluorination under alkaline conditions [3]. In the presence of strong aqueous bases (like NaOH), the phenoxide anion can undergo a resonance-driven elimination of fluoride to form a reactive quinone-methide intermediate, which subsequently hydrolyzes completely to a carboxylic acid or polymerizes.

The Solution: Anhydrous, Mild Base Alkylation To preserve the

moiety, you must strictly avoid aqueous strong bases. Transition to a mild, anhydrous carbonate base in a polar aprotic solvent.

Standard Operating Protocol: Safe O-Isopropylation

• Setup: Charge a dry, nitrogen-purged reactor with 3-hydroxy-5-(trifluoromethyl)phenol (1.0 equiv) and anhydrous

  (1.5 equiv, finely milled).

• Solvent: Add anhydrous Acetonitrile (MeCN) to achieve a 0.5 M concentration. Stir at 25°C for 30 minutes to form the phenoxide.

• Alkylation: Add 2-iodopropane (1.1 equiv)—preferred over 2-bromopropane for faster kinetics at lower temperatures—dropwise over 1 hour.

• Heating: Gently warm to 60°C. Self-Validation: Monitor via HPLC. The reaction should reach >98% conversion within 4 hours without generating the highly polar defluorinated byproducts.

• Workup: Filter the inorganic salts before adding water to prevent any localized alkaline hydrolysis during the aqueous quench.

FAQ 3: Regiocontrol in Late-Stage Electrophilic Fluorination

Q: We are using Selectfluor to introduce the fluorine atom at the 2-position of 3-isopropoxy-5-(trifluoromethyl)phenol. However, we are getting a 1:1 mixture of the 2-fluoro and 4-fluoro regioisomers, along with 2,4-difluoro over-reaction products. How can we force regioselectivity?

The Causality: Selectfluor is a powerful, kinetically driven electrophilic fluorinating agent [4]. In your substrate, both the hydroxyl (

) and isopropoxy ( ) groups are strong ortho/para directors.

• Position 2 is ortho to the

  and ortho to the .

• Position 4 is para to the

  and ortho to the .

Because Position 2 is sterically hindered by the bulky isopropoxy group, Selectfluor naturally attacks Position 4, leading to poor regioselectivity. Furthermore, as the mono-fluorinated product remains electron-rich, over-fluorination to the 2,4-difluoro derivative occurs rapidly.

The Solution: Solvent-Mediated Hydrogen Bonding and Stoichiometric Control To overcome the steric hindrance at Position 2, we must exploit the hydrogen-bonding capability of the C1-hydroxyl group. By conducting the reaction in a non-coordinating, non-polar solvent blend (e.g., Dichloromethane/Hexafluoroisopropanol (HFIP)), the Selectfluor reagent is directed to the ortho position (Position 2) via transient hydrogen bonding between the phenol

and the Selectfluor ligand framework.

Table 2: Optimization of Selectfluor Regioselectivity

Solvent System	Temperature	Equivalents	Regio-Ratio (2-F : 4-F)	Over-fluorination
Acetonitrile (MeCN)	25°C	1.2 eq	45 : 55	High (15%)
Methanol (MeOH)	0°C	1.0 eq	50 : 50	Moderate (8%)
DCM / HFIP (9:1)	-10°C	0.95 eq	92 : 8	Trace (<1%)

Standard Operating Protocol: Regioselective Fluorination

• Preparation: Dissolve 3-isopropoxy-5-(trifluoromethyl)phenol in a 9:1 mixture of anhydrous DCM and HFIP (0.2 M concentration).

• Cooling: Chill the reactor to -10°C using a cryostat. Strict temperature control is mandatory to suppress the activation energy required for the para-attack.

• Reagent Addition: Add Selectfluor (0.95 equiv to prevent over-fluorination) in 5 equal portions over 2 hours. Self-Validation: The reaction mixture will transition from clear to slightly yellow. Use inline ReactIR to monitor the appearance of the C-F stretch (~1050 cm⁻¹).

• Quench: Quench immediately with saturated aqueous

  and sodium thiosulfate to destroy unreacted electrophilic fluorine species.

• Purification: The 92:8 regioisomeric mixture can be efficiently resolved via fractional crystallization from cold heptane, yielding the pure 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol.

References

• Zhejiang Weihua New Material Co., Ltd. (2020). METHOD FOR PREPARING M-TRIFLUOROMETHYLPHENOL (European Patent EP 4029849 A1). European Patent Office. Available at:[Link]

• Sharma, S., et al. (2018). Telescoped Sequence of Exothermic and Endothermic Reactions in Multistep Flow Synthesis. Organic Process Research & Development, ACS Publications. Available at:[Link]

• Li, X., et al. (2025). Spontaneous aqueous defluorination of trifluoromethylphenols: substituent effects and revisiting the mechanism. Environmental Science: Processes & Impacts, RSC Publishing. Available at:[Link]

• Mirallai, S. I., & Koutentis, P. A. (2020). Regioselective Fluorination of 7-Oxo-1,2,4-benzotriazines Using Selectfluor. Molecules, PubMed Central (PMC). Available at:[Link]

troubleshooting peak tailing in HPLC analysis of fluorinated phenols

Technical Support Center: HPLC Analysis of Fluorinated Phenols Current Status: Online | Ticket ID: T-FP-2024-001 Assigned Specialist: Senior Application Scientist

Overview: The "Fluorine Effect" on Peak Shape

Welcome to the technical support hub. You are likely here because your fluorinated phenol peaks are tailing (

), while your neutral markers look perfect.

The Core Challenge: Fluorinated phenols are not just "polar compounds." The high electronegativity of fluorine atoms withdraws electron density from the aromatic ring, significantly stabilizing the phenoxide anion.

• Result: This drastically lowers the

  . While standard phenol has a , pentafluorophenol drops to a .

• The Trap: A mobile phase at pH 4.0 (standard for "acidic" methods) is sufficient for phenol but leaves pentafluorophenol partially ionized, causing severe peak distortion due to mixed-mode retention mechanisms.

Phase 1: Diagnostic Workflow

Before changing chemistry, we must rule out physical system failures. Follow this logic gate to isolate the root cause.

Figure 1: Diagnostic logic tree for isolating peak tailing sources.

Phase 2: Chemical Troubleshooting (The "Why" & "How")

The pH Paradox (Ionization Control)

The Issue: Peak tailing often occurs when an analyte elutes in a mixed state (partially neutral, partially ionized). The ionized form interacts with positively charged sites on the silica surface or elutes faster, causing a "smear" (tail).

The Science: To suppress ionization, the mobile phase pH must be 2 units below the analyte's

.

• Phenol (

  ): pH 7 is fine.

• 4-Fluorophenol (

  ): pH 7 is fine.

• Pentafluorophenol (

  ): Requires pH < 3.5 .

Protocol: Low-pH Buffer Strategy Do not rely on simple acid addition (e.g., "0.1% Formic Acid" is often pH ~2.7 but has low buffer capacity). Use a true buffer.

Analyte Type	Target pH	Recommended Buffer System	Cautions
Mono-fluorophenols	3.0 - 4.0	10-20 mM Ammonium Formate (adj. to pH 3.0 with Formic Acid)	Volatile, MS-compatible.
Poly-fluorophenols	< 2.5	0.1% Trifluoroacetic Acid (TFA) or Phosphoric Acid	TFA is an ion-pairing agent that masks silanols but suppresses MS signal.
Ultra-Acidic Phenols	< 2.0	Phosphate Buffer (pH 2.0)	Non-volatile; Do NOT use with LC-MS.

Pro Tip: Always measure the pH of the aqueous portion alone before mixing with organic solvents. Organic solvents shift the apparent pH reading.

Secondary Interactions (The Silanol Effect)

The Issue: Even high-purity silica has residual silanol groups (

). These are weakly acidic.[1][2] If your mobile phase pH is mid-range (4–6), silanols deprotonate ( ). The Interaction: Fluorinated phenols are hydrogen bond donors. They bind to these silanols, causing "kinetic tailing" (slow adsorption/desorption).

Solution:

• Switch to "Type B" Silica: Ensure your column uses high-purity, metal-free silica.

• End-Capping: Use columns with extensive end-capping (e.g., trimethylsilyl groups) to cover exposed silanols.

• Steric Protection: Use columns with bulky side chains (e.g., Isopropyl or Isobutyl side chains) that physically block analytes from reaching the silica surface.

Column Selection: The PFP Advantage

While C18 is standard, it relies on hydrophobic interaction. Fluorinated phenols often separate better on Pentafluorophenyl (PFP) phases due to specific Fluorine-Fluorine interactions and

stacking.

Comparative Column Performance:

Column Chemistry	Mechanism	Suitability for Fluorinated Phenols
C18 (Standard)	Hydrophobicity	Moderate. Often fails to separate isomers (e.g., 2,4- vs 2,6-difluorophenol).
C18 (Polar Embedded)	Hydrophobicity + H-Bonding	Poor. The embedded polar group often interacts too strongly with phenols, worsening tailing.
PFP (Fluorophenyl)	, Dipole-Dipole, Shape Selectivity	Excellent. The "fluorine-fluorine" affinity provides sharp peaks and isomer resolution.

Phase 3: Advanced FAQ

Q: I am using 0.1% TFA, but my peaks are still tailing. Why? A: You may be experiencing metal chelation .[3] Phenols can act as ligands, chelating trace iron in stainless steel frits.

• Test: Add 0.1% EDTA to your mobile phase (if UV detection only) or switch to a PEEK-lined column and PEEK tubing. If tailing disappears, the issue is metal interaction, not silanols.

Q: Can I use basic pH (pH > 10) to keep them fully ionized? A: Theoretically, yes. If

, the phenol is fully deprotonated ( ). However, most silica columns dissolve at pH > 8. You must use a Hybrid Particle (organosilica) or Polymer column for high pH stability.

Q: My 2,3,4,5,6-Pentafluorophenol peak is split. Is the column dead? A: Likely not. This is often a solvent mismatch . If you dissolve this highly hydrophobic sample in 100% Acetonitrile but inject into a 95% Water mobile phase, the analyte precipitates momentarily at the column head.

• Fix: Dissolve the sample in the starting mobile phase composition.

References

• Waters Corporation. (2025). Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases. Retrieved from

• Chromatography Online. (2016). Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases. LCGC North America. Retrieved from

• Phenomenex. (2025). HPLC Troubleshooting Guide: Peak Tailing. Retrieved from

• UCLA Chemistry. (n.d.). Acidity of Substituted Phenols: pKa Trends. Retrieved from

• Sigma-Aldrich (Merck). (n.d.). HPLC Troubleshooting Guide: Tailing Peaks. Retrieved from

Sources

• 1. ochemtutor.com [ochemtutor.com]
• 2. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]
• 3. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]

stability of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol under acidic/basic conditions

Welcome to the technical support center for 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving this compound. Here, you will find answers to frequently asked questions and solutions to potential challenges you might encounter regarding its stability under various conditions.

Frequently Asked Questions (FAQs)

Q1: What are the key structural features of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol that influence its stability?

A1: The stability of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol is primarily dictated by three key functional groups: the phenolic hydroxyl group, the isopropoxy ether linkage, and the electron-withdrawing fluoro and trifluoromethyl substituents on the aromatic ring.

• Phenolic Hydroxyl Group: This group is acidic and can deprotonate to form a phenoxide ion, especially under basic conditions. The acidity is enhanced by the presence of the electron-withdrawing fluoro and trifluoromethyl groups.[1][2][3][4]

• Isopropoxy Ether Linkage: Ethers are generally stable molecules. However, under strong acidic conditions, particularly with heat, the ether bond can be cleaved.[5][6][7][8] It is relatively resistant to cleavage under basic conditions.[5]

• Fluoro and Trifluoromethyl Groups: These electron-withdrawing groups significantly impact the electron density of the aromatic ring and the acidity of the phenolic proton.[2][3][4] The carbon-fluorine bonds in the trifluoromethyl group are generally very strong and resistant to cleavage, though degradation can occur under harsh conditions.[9]

Q2: How stable is 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol in acidic solutions?

A2: The compound is expected to be relatively stable in mild acidic solutions at room temperature. However, under strongly acidic conditions (e.g., concentrated HCl or HBr) and/or elevated temperatures, the primary degradation pathway is likely to be the cleavage of the isopropoxy ether linkage to form 2-fluoro-5-(trifluoromethyl)benzene-1,3-diol and isopropyl halide.[6][7][8] The reaction proceeds via protonation of the ether oxygen, making the isopropoxy group a better leaving group.[6][8]

Q3: What happens to 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol under basic conditions?

A3: Under basic conditions, the phenolic hydroxyl group will deprotonate to form the corresponding phenoxide ion. This phenoxide is more susceptible to oxidation than the parent phenol.[10][11] While the ether linkage is generally stable in basic media, prolonged exposure to strong bases at high temperatures could potentially lead to other reactions, though this is less common. The primary concern under basic conditions is oxidative degradation, especially in the presence of air (oxygen).[10][12]

Q4: Can the trifluoromethyl group degrade under acidic or basic conditions?

A4: The trifluoromethyl group is generally considered to be highly stable and resistant to both acidic and basic hydrolysis due to the strength of the C-F bonds.[9] However, some studies on trifluoromethylphenols have shown that under specific, often harsh, basic and photolytic conditions, defluorination can occur.[13][14] For typical laboratory experiments under moderately acidic or basic conditions, significant degradation of the trifluoromethyl group is not expected.

Q5: What are the recommended storage conditions for this compound?

A5: To ensure long-term stability, 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol should be stored in a cool, dry, and dark place.[15] An inert atmosphere (e.g., argon or nitrogen) is recommended to minimize the risk of oxidation, particularly for long-term storage. For solutions, it is advisable to use freshly prepared solutions. If storage of solutions is necessary, they should be kept at low temperatures (2-8 °C) and protected from light.[16]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Rapid degradation of the compound in an acidic mobile phase during HPLC analysis.	Acid-catalyzed hydrolysis of the isopropoxy ether linkage, especially if the mobile phase has a very low pH and the column is heated.	1. Increase Mobile Phase pH: If your separation allows, try increasing the pH of the mobile phase to a less acidic range (e.g., pH 3-4).2. Lower Column Temperature: Reduce the column temperature to minimize the rate of acid-catalyzed hydrolysis.3. Use a Different Acid Modifier: Consider using a weaker acid, such as formic acid or acetic acid, instead of a strong acid like trifluoroacetic acid (TFA) if compatible with your method.
Discoloration (e.g., turning yellow or brown) of the compound when dissolved in a basic buffer.	This is likely due to the oxidation of the phenoxide ion formed in the basic solution. Phenoxides are generally more susceptible to oxidation than the protonated phenol.	1. Degas the Buffer: Before dissolving the compound, degas the basic buffer with an inert gas (e.g., nitrogen or argon) to remove dissolved oxygen.2. Work Under an Inert Atmosphere: If possible, prepare and handle the solution under an inert atmosphere.3. Add an Antioxidant: For some applications, the addition of a small amount of an antioxidant like sodium metabisulfite or ascorbic acid might be possible, but check for compatibility with your downstream experiments.4. Prepare Fresh Solutions: Use the solution immediately after preparation to minimize exposure to air.
Unexpected peaks appearing in the chromatogram after storing a solution of the compound.	This could be due to degradation over time. The nature of the degradation products will depend on the solvent and storage conditions.	1. Identify Degradation Products: Use techniques like LC-MS to identify the mass of the unexpected peaks. This can provide clues about the degradation pathway (e.g., loss of the isopropyl group).2. Perform a Forced Degradation Study: A systematic forced degradation study (see protocol below) can help you predict and identify potential degradation products under various stress conditions.[10][11][17]3. Optimize Storage Conditions: Based on the identified degradation pathway, optimize the storage conditions (e.g., lower temperature, protection from light, use of a different solvent or buffer system).[16]

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol provides a general framework for investigating the stability of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol under various stress conditions. This is crucial for developing stability-indicating analytical methods.[11][17]

Objective: To identify potential degradation products and pathways under acidic, basic, oxidative, thermal, and photolytic stress.

Materials:

• 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol

• Methanol or Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3%

• HPLC system with a suitable C18 column and a UV or MS detector

• pH meter

• Photostability chamber

• Oven

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of the compound in methanol or acetonitrile at a concentration of 1 mg/mL.

• Acidic Degradation:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • To another 1 mL of the stock solution, add 1 mL of 1 M HCl.

  • Keep one set of samples at room temperature and another at 60°C for 24 hours.

  • At specified time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot, neutralize it with an equivalent amount of NaOH, dilute with mobile phase, and analyze by HPLC.

• Basic Degradation:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • To another 1 mL of the stock solution, add 1 mL of 1 M NaOH.

  • Keep one set of samples at room temperature and another at 60°C for 24 hours.

  • At specified time points, take an aliquot, neutralize it with an equivalent amount of HCl, dilute with mobile phase, and analyze by HPLC.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Keep the sample at room temperature for 24 hours.

  • At specified time points, take an aliquot, dilute with mobile phase, and analyze by HPLC.

• Thermal Degradation:

  • Place a solid sample of the compound in an oven at a high temperature (e.g., 80°C) for 48 hours.

  • Also, place a solution of the compound in a sealed vial at 60°C for 48 hours.

  • Analyze the samples by HPLC at specified time points.

• Photolytic Degradation:

  • Expose a solution of the compound to light in a photostability chamber according to ICH guidelines.

  • Keep a control sample wrapped in aluminum foil to protect it from light.

  • Analyze both the exposed and control samples by HPLC at specified time points.

• Analysis:

  • Use a stability-indicating HPLC method (a method that can separate the parent compound from its degradation products). A gradient method is often a good starting point.

  • Monitor the decrease in the peak area of the parent compound and the appearance of new peaks.

  • If an MS detector is available, obtain the mass spectra of the degradation products to aid in their identification.

Data Presentation

Table 1: Summary of Expected Stability and Potential Degradation Products

Condition	Expected Stability	Primary Potential Degradation Product(s)	Potential Degradation Pathway
Mild Acidic (pH 3-6)	Generally Stable	-	-
Strong Acidic (pH < 2) + Heat	Likely to degrade	2-Fluoro-5-(trifluoromethyl)benzene-1,3-diol	Acid-catalyzed ether cleavage
Mild Basic (pH 8-10)	Stable, but susceptible to oxidation	Oxidized derivatives	Oxidation of the phenoxide
Strong Basic (pH > 12) + Heat	Potentially unstable	Oxidized and other degradation products	Oxidation and potentially other base-catalyzed reactions
Oxidative (H₂O₂)	Likely to degrade	Hydroxylated and other oxidized derivatives	Oxidation
Thermal	Monitor for degradation	Thermally induced degradation products	Thermal decomposition
Photolytic	Monitor for degradation	Photodegradation products	Photolysis

Visualizations

Experimental Workflow for Forced Degradation Study

Caption: Workflow for conducting a forced degradation study.

Potential Degradation Pathway Under Strong Acidic Conditions

Caption: Proposed degradation under strong acidic conditions.

References

• IIT Kanpur. (n.d.). Chemistry Phenol Acidity.
• Forced degradation studies: A critical lens into pharmaceutical stability. (2025, November 10).
• Different reaction conditions for hydrolysis of ethers and epoxides. (2025, January 30).
• Acidity of phenols, effect of substituents on acidity, qualitative tests, Structure and. (n.d.).
• Why do electron withdrawing substituents attached to phenols increase their acidic strength? - Quora. (2016, October 5).
• The Explanation for the Acidity of Phenols - BYJU'S. (2019, December 16).
• Chapter 24 : Phenols. (n.d.).
• Pharmaceutical Forced Degradation Studies with Regulatory Consideration. (n.d.).
• Cleavage of Ethers - Organic Chemistry - Jack Westin. (n.d.).
• A practical guide to forced degradation and stability studies for drug substances. (n.d.).
• Stability Indicating Forced Degradation Studies - Research Journal of Pharmacy and Technology. (n.d.).
• 18.3: Reactions of Ethers - Acidic Cleavage - Chemistry LibreTexts. (2024, March 19).
• Cleavage Of Ethers With Acid - Master Organic Chemistry. (2014, November 19).
• Acid hydrolysis of diethyl ether. | Download Scientific Diagram - ResearchGate. (n.d.).
• Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach | ACS Environmental Au - ACS Publications. (2022, February 14).
• Application Notes and Protocols for HPLC Analysis of 3-(Trifluoromethyl)phenol and Its Derivatives - Benchchem. (n.d.).
• Retarding Oxidative and Enzymatic Degradation of Phenolic Compounds Using Large-Ring Cycloamylose - PMC. (n.d.).
• Degradation of Phenol via Meta Cleavage Pathway by Pseudomonas fluorescens PU1. (n.d.).
• Co-metabolic degradation of mono-fluorophenols by the ectomycorrhizal fungi Pisolithus tinctorius - PubMed. (2014, September 15).
• 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol | 2635937-92-5 | ChemScene. (n.d.).
• 2-Fluoro-5-(trifluoromethyl)phenol | 141483-15-0 - ChemicalBook. (2026, January 13).
• stability and degradation of 2-Fluoro-5-phenylpyrazine under acidic conditions - Benchchem. (n.d.).
• 2-Fluoro-5-(trifluoromethyl)phenol 97 141483-15-0 - Sigma-Aldrich. (n.d.).
• The stability and reactivity of tri-, di-, and monofluoromethyl/methoxy/methylthio groups on arenes under acidic and basic conditions - Organic Chemistry Frontiers (RSC Publishing). (n.d.).
• para -Selective dearomatization of phenols by I( i )/I( iii ) catalysis-based fluorination - Chemical Science (RSC Publishing) DOI:10.1039/D3SC05952A. (2023, November 17).
• Spontaneous aqueous defluorination of trifluoromethylphenols: substituent effects and revisiting the mechanism - RSC Publishing. (2025, May 6).
• 2-Fluoro-5-(trifluoromethyl)phenol Properties - EPA. (2025, October 15).
• 2-Fluoro-5-(trifluoromethyl)phenol | 141483-15-0 | TCI EUROPE N.V. (n.d.).
• ANALYTICAL METHODS - Toxicological Profile for Phenol - NCBI Bookshelf. (n.d.).
• 2-Fluoro-5-(trifluoromethoxy)phenol, 97%, Thermo Scientific 5 g | Buy Online. (n.d.).
• (PDF) Metabolic pathways for the biodegradation of phenol - ResearchGate. (2015, December 28).
• Method 8041A: Phenols by Gas Chromatography, part of Test Methods for Evaluating Solid Waste, Physical/Chemical Methods - EPA. (n.d.).
• A-Technical-Guide-to-the-Biological-Activities- of-Trifluoromethyl-containing-Phenols - Benchchem. (n.d.).
• Analytical Methods for Exploring Nutraceuticals Based on Phenolic Acids and Polyphenols. (2021, September 7).

Sources

• 1. SATHEE: Chemistry Phenol Acidity [sathee.iitk.ac.in]
• 2. sips.org.in [sips.org.in]
• 3. quora.com [quora.com]
• 4. byjus.com [byjus.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. jackwestin.com [jackwestin.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. The stability and reactivity of tri-, di-, and monofluoromethyl/methoxy/methylthio groups on arenes under acidic and basic conditions - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 10. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 11. rjptonline.org [rjptonline.org]
• 12. Retarding Oxidative and Enzymatic Degradation of Phenolic Compounds Using Large-Ring Cycloamylose - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Spontaneous aqueous defluorination of trifluoromethylphenols: substituent effects and revisiting the mechanism - Environmental Science: Processes & Impacts (RSC Publishing) DOI:10.1039/D4EM00739E [pubs.rsc.org]
• 15. chemscene.com [chemscene.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. ajpsonline.com [ajpsonline.com]

Technical Support Center: NMR Analysis of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol Derivatives

Status: Operational Role: Senior Application Scientist Subject: Troubleshooting & Interpretation Guide for Fluorinated Phenols

System Overview & Scope

Welcome to the technical support hub for the structural characterization of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol . This molecule presents a "perfect storm" for NMR interpretation: a multi-spin system involving

H, C, and F nuclei, complicated by exchangeable protons and rotational isomers.

This guide moves beyond basic spectral assignment to address the specific mechanistic interactions that cause "missing" peaks, unexpected multiplets, and baseline noise.

The Molecular Challenge

The 1,2,3,5-substitution pattern creates a complex coupling network:

• Two Distinct Fluorine Environments: The aromatic fluorine (Ar-F) at C2 and the trifluoromethyl group (CF

  ) at C5.

• Strong Heteronuclear Coupling: Both fluorine groups split carbon and proton signals, often overriding standard J-coupling patterns.

• Labile Hydroxyl: The phenol proton is sensitive to solvent, concentration, and temperature.[1]

Troubleshooting Modules (FAQ Format)

Module A: The "Messy" Aromatic Region ( H- F Coupling)

User Question: "My aromatic protons (H4 and H6) should be doublets, but they look like broad multiplets or quartets. Is my sample impure?"

Technical Diagnosis: Your sample is likely pure. The complexity arises from Heteronuclear Spin-Spin Coupling (

) . Unlike standard organic molecules where protons only couple to neighbors, the F nucleus (Spin 1/2, 100% abundance) couples strongly to protons 3 and 4 bonds away.

Mechanism:

• H4 (Ortho to CF

  , Meta to F): Couples to H6 ( ), but also to the CF group ( ) and potentially the Ar-F ( ).

• H6 (Ortho to F, Ortho to CF

  ): Couples to H4, but experiences a strong coupling to the Ar-F ( ).

Resolution Workflow: To confirm this, you must run a

F-Decoupled H NMR .

Figure 1: Decision logic for distinguishing J-coupling from sample impurities.

Module B: The "Invisible" Carbon Peaks ( C- F Splitting)

User Question: "I have a high concentration sample, but I cannot see the CF

carbon or the C2 aromatic carbon in my C spectrum."

Technical Diagnosis: The signals are not missing; they are diluted by multiplicity . The carbon signal intensity is split into multiple lines due to coupling with fluorine, often burying the outer lines in the baseline noise.

Quantitative Data: Coupling Constants Refer to the table below to predict where your carbons will appear and how they will split.

Carbon Position	Coupling Partner	Multiplicity	Coupling Constant ( )	Visual Result
C-5 (CF )	Directly bonded F	Quartet ( )	~270 Hz	4 small peaks spread over ~800 Hz
C-2 (Ar-F)	Directly bonded F	Doublet ( )	~245 Hz	2 peaks spread over ~250 Hz
C-4, C-6	Ortho/Meta F	Doublet/Quartet	20–30 Hz ( )	Visible splitting
C-1, C-3	Ortho F	Doublet	10–15 Hz ( )	Visible splitting

Resolution Strategy:

• Increase Scans (NS): You need

  the scans of a non-fluorinated sample to see the outer quartets of the CF group.

• Parameter Optimization: Ensure your relaxation delay (

  ) is sufficient (2–3 seconds), as quaternary carbons (C-F and C-CF ) have long relaxation times.

Module C: The Wandering Hydroxyl Proton

User Question: "I see the isopropoxy septet and doublet, but the phenol OH peak is missing or drifting between samples."

Technical Diagnosis: The chemical shift of the phenolic proton (

) is highly dependent on hydrogen bonding, solvent, and concentration. In CDCl , it often appears broad between 4.0–7.0 ppm.

Resolution Workflow (The D

O Shake):

• Run Standard

  H: Note all peaks.

• Add D

  O: Add 1-2 drops of D O to the tube and shake vigorously.

• Re-run

  H: The OH peak will disappear (exchange with D to form OD), while CH peaks remain.

Solvent Recommendation: For publication-quality assignment of the OH group, switch to DMSO-

. DMSO acts as a hydrogen bond acceptor, "locking" the OH proton in a specific environment, usually resulting in a sharp singlet between 9.0–10.5 ppm.

Standard Operating Procedure (SOP)

Objective: Reproducible spectral acquisition for 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol derivatives.

Step 1: Sample Preparation

• Mass: 10–15 mg (for

  C detection).

• Solvent: DMSO-

  is preferred for full assignment (stabilizes OH). CDCl is acceptable for quick checks but may obscure the OH.

• Volume: 0.6 mL (ensure 4.5 cm height in tube).

Step 2: Acquisition Parameters (Bruker/Varian Standard)

Parameter	H NMR	C NMR	F NMR
Pulse Angle	30°	30°	30°
Relaxation Delay (d1)	1.0 s	2.0 s (Critical for C-F)	1.0 s
Scans (NS)	16	1024+	32
Spectral Width	12 ppm	240 ppm (Catch CF q)	200 ppm
O1P (Center)	5 ppm	100 ppm	-100 ppm

Step 3: Advanced Verification (2D NMR)

If overlap persists, run

H- C HSQC .

• Why: This correlates protons directly to their attached carbons.

• Benefit: The quaternary carbons (C-F, C-CF

  , C-O) will disappear, leaving only C-H correlations. This simplifies the assignment of the aromatic ring protons.

Figure 2: Recommended experimental workflow for full structural validation.

References

• Doddrell, D., et al. (1976).[2]

  C nuclear magnetic resonance studies of some fluorinated and trifluoromethylated aromatic compounds. Journal of the Chemical Society, Perkin Transactions 2.[2]

• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley.[3][4] (Standard text for J-coupling values).

• Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds.[1] 8th Edition. Wiley.[4] (Reference for Phenol OH shifts).

• Alfa Chemistry. (n.d.).

  F NMR Chemical Shift Table.

• University of Wisconsin-Madison. (n.d.).

  F Coupling Constants.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 13C nuclear magnetic resonance studies of some fluorinated and trifluoromethylated aromatic compounds. Studies on 13C–19F coupling constants - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. reddit.com [reddit.com]
• 4. An NMR, IR and theoretical investigation of (1)H chemical shifts and hydrogen bonding in phenols - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

The Fluorine Factor: A Comparative Guide to the Biological Activity of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol versus Its Non-fluorinated Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms into bioactive scaffolds is a powerful tool for optimizing molecular properties and enhancing therapeutic potential. This guide provides an in-depth comparison of the predicted biological activity of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol against its non-fluorinated analogs, grounded in established structure-activity relationship (SAR) principles and supported by detailed experimental protocols for empirical validation.

The introduction of fluorine and trifluoromethyl (CF3) groups can profoundly alter a molecule's physicochemical characteristics, including its lipophilicity, metabolic stability, and binding affinity to biological targets.[1] These modifications often translate into significant changes in biological activity, offering a pathway to fine-tune efficacy and pharmacokinetic profiles.

The Impact of Fluorination on Phenolic Scaffolds

The presence of a fluorine atom and a trifluoromethyl group on the phenolic ring of the target molecule is anticipated to modulate its biological activity in several key ways compared to its non-fluorinated counterparts.

Enhanced Potency and Target Affinity

Fluorine's high electronegativity can influence the electronic environment of the phenol, potentially increasing its acidity and altering its hydrogen bonding capabilities.[2] This can lead to stronger interactions with target proteins, resulting in enhanced inhibitory activity. For instance, studies on other phenolic compounds, such as flavones, have demonstrated that fluorination can lead to improved antioxidant activity.[3] The trifluoromethyl group, being strongly electron-withdrawing and lipophilic, can further enhance binding to hydrophobic pockets within a target protein, a strategy that has proven effective in the design of various enzyme inhibitors.[1]

Increased Metabolic Stability

The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making it more resistant to metabolic degradation by cytochrome P450 enzymes.[2] This increased metabolic stability can lead to a longer biological half-life and improved bioavailability of the fluorinated compound in vivo.

Altered Lipophilicity and Membrane Permeability

The trifluoromethyl group is known to significantly increase the lipophilicity of a molecule.[1] This property can enhance its ability to cross cell membranes, potentially leading to better cellular uptake and access to intracellular targets. However, the overall effect on lipophilicity will also depend on the contribution of the other substituents.

Comparative Biological Activity Profile (Predicted)

Biological Activity	2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (Predicted)	3-Isopropoxy-5-(trifluoromethyl)phenol (Predicted)	2-Fluoro-3-isopropoxyphenol (Predicted)	3-Isopropoxyphenol (Predicted)
Anticancer (Cytotoxicity)	High	Moderate to High	Moderate	Low to Moderate
Enzyme Inhibition (e.g., Kinases, Proteases)	High	Moderate to High	Moderate	Low
Antioxidant Activity	Moderate	Moderate	Moderate to High	High
Antimicrobial Activity	Moderate to High	Moderate	Moderate	Low to Moderate

Rationale for Predictions:

• Anticancer Activity: The combination of the trifluoromethyl group, known to be present in many anticancer agents, and the fluorine atom is expected to confer the highest cytotoxic potential.[1]

• Enzyme Inhibition: The strong electron-withdrawing nature of both the fluorine and trifluoromethyl groups is predicted to enhance binding to and inhibition of various enzymes.

• Antioxidant Activity: While fluorination can sometimes enhance antioxidant activity, the presence of the strongly electron-withdrawing trifluoromethyl group may slightly diminish the hydrogen-donating ability of the phenolic hydroxyl group, which is crucial for radical scavenging. The non-trifluoromethylated analogs are therefore predicted to have comparable or slightly higher antioxidant potential.

• Antimicrobial Activity: Halogenation of phenols is a well-established strategy for increasing antimicrobial potency. The combined effect of the fluorine and trifluoromethyl groups is expected to result in significant antimicrobial activity.

Experimental Protocols for Validation

To empirically validate the predicted biological activities, the following detailed experimental protocols are recommended.

MTT Assay for Cytotoxicity (Anticancer Activity)

Objective: To determine the half-maximal inhibitory concentration (IC50) of the compounds against a panel of cancer cell lines.

Methodology:

• Cell Culture: Culture human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 atmosphere.

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture media. Replace the existing media with the media containing the compounds and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the media and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells. Determine the IC50 value by plotting the percentage of viability against the logarithm of the compound concentration.

Caption: Workflow for MTT Cytotoxicity Assay.

DPPH Radical Scavenging Assay (Antioxidant Activity)

Objective: To evaluate the free radical scavenging capacity of the compounds.[4]

Methodology:

• Reagent Preparation: Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol. Prepare serial dilutions of the test compounds and a standard antioxidant (e.g., ascorbic acid) in methanol.[4]

• Reaction Mixture: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each compound dilution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[4]

• Absorbance Measurement: Measure the absorbance at 517 nm using a microplate reader.[4]

• Data Analysis: Calculate the percentage of DPPH scavenging activity using the formula: (A_control - A_sample) / A_control * 100, where A_control is the absorbance of the DPPH solution without the sample. Determine the IC50 value.[4]

Caption: Workflow for DPPH Antioxidant Assay.

Kinase Inhibition Assay

Objective: To assess the inhibitory effect of the compounds on a specific kinase (e.g., a tyrosine kinase implicated in cancer).

Methodology:

• Reagents: Obtain the purified kinase, its specific substrate, and ATP. Use a commercial kinase assay kit (e.g., ADP-Glo™ Kinase Assay) for ease of use.

• Reaction Setup: In a 96-well plate, add the kinase, the test compound at various concentrations, and the substrate in the appropriate buffer.

• Initiate Reaction: Start the kinase reaction by adding ATP.

• Incubation: Incubate the plate at the optimal temperature for the kinase (usually 30°C) for a specified time (e.g., 60 minutes).

• Detection: Stop the reaction and measure the kinase activity according to the kit's instructions (e.g., by measuring the amount of ADP produced via a luminescence-based assay).

• Data Analysis: Calculate the percentage of kinase inhibition relative to a no-inhibitor control. Determine the IC50 value.

Caption: General Kinase Inhibition by the Test Compound.

Conclusion

The strategic incorporation of fluorine and a trifluoromethyl group into a 3-isopropoxyphenol scaffold is a rational approach to enhancing its biological activity. Based on established medicinal chemistry principles, 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol is predicted to exhibit superior anticancer and enzyme inhibitory properties compared to its non-fluorinated analogs. However, its antioxidant capacity may be slightly attenuated. The provided experimental protocols offer a robust framework for the empirical validation of these predictions, enabling a comprehensive understanding of the "fluorine factor" in this chemical series. This guide serves as a foundational resource for researchers aiming to explore the therapeutic potential of novel fluorinated phenolic compounds.

References

• BenchChem. (2025). A Comparative Guide to the Biological Activity of Fluorinated vs. Non-Fluorinated Phenols.
• BenchChem. (2025). Application Notes and Protocols for Assessing the Antioxidant Activity of Phenolic Compounds.
• Di Pietro, O., et al. (2016). Synthesis, biological evaluation, and NMR studies of 3-fluorinated derivatives of 3',4',5'-trihydroxyflavone and 3',4',5'-trimethoxyflavone. ACS Omega, 1(4), 629-638.
• BenchChem. (2025). A Comparative Analysis of the Biological Activity of 4-Fluoro-2-(4-methoxybenzyl)phenol and Its Parent Compounds.
• BenchChem. (2025). A Comparative Analysis of 4-Fluoro-2-(4-methoxybenzyl)phenol and 2-benzylphenol: Exploring Potential Biological Activity.
• Menichincheri, M., et al. (2016). Synthesis and structure-activity relationships of 3-fluoro-3',4',5'-trihydroxyflavone and its derivatives as potent and selective inhibitors of telomerase. Journal of Medicinal Chemistry, 59(12), 5769-5782.
• Heim, K. E., et al. (2002). Flavonoid antioxidants: chemistry, metabolism and structure-activity relationships. The Journal of Nutritional Biochemistry, 13(10), 572-584.
• Rice-Evans, C. A., et al. (1996). Structure-antioxidant activity relationships of flavonoids and phenolic acids. Free Radical Biology and Medicine, 20(7), 933-956.
• Procházková, D., et al. (2011). Antioxidant and prooxidant properties of flavonoids. Fitoterapia, 82(4), 513-523.
• BenchChem. (2025). A Technical Guide to the Biological Activities of Trifluoromethyl-containing Phenols.
• Shah, Z. A., et al. (2020). Structure activity relationship of antioxidative property of flavonoids and inhibitory effect on matrix metalloproteinase activity in UVA-irradiated human dermal fibroblast. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1638-1645.
• Kumar, S., & Pandey, A. K. (2013). Chemistry and biological activities of flavonoids: an overview. The Scientific World Journal, 2013, 162750.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis, biological evaluation, and NMR studies of 3-fluorinated derivatives of 3’,4’,5’-trihydroxyflavone and 3’,4’,5’-trimethoxyflavone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Comparative Analysis of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol and Its Isomers in Medicinal Chemistry

Executive Summary

The strategic incorporation of fluorine atoms and fluorinated motifs into phenolic scaffolds is a cornerstone of modern medicinal chemistry and agrochemical design. 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (CAS: 2635937-92-5)[1] represents a highly specialized building block. By combining an ortho-fluorine, a bulky isopropoxy ether, and a strongly electron-withdrawing trifluoromethyl (-CF3) group, this molecule offers a unique physicochemical profile.

This guide provides an objective, data-driven comparative analysis between 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol and its structural isomers. Designed for drug development professionals, it details how positional isomerism dictates acidity (pKa), lipophilicity (LogP), and metabolic stability, supported by self-validating experimental protocols.

Structural & Physicochemical Profiling

The placement of substituents on the phenolic ring fundamentally alters the molecule's electronic distribution and steric environment. Fluorination can enhance lipophilicity, improve protein-binding affinity, and precisely modulate pKa values[2].

When comparing the target compound to its positional isomers, the causality of these property shifts becomes evident:

• Acidity (pKa): The ortho-fluorine in the target compound exerts a strong inductive (-I) electron-withdrawing effect across a short distance, significantly lowering the pKa of the phenolic hydroxyl. In contrast, a para-fluorine (as seen in Isomer B) introduces a competing resonance (+R) electron-donating effect, resulting in a slightly less acidic phenol.

• Steric Shielding & Metabolic Stability: Phenols are highly susceptible to rapid Phase II metabolism via glucuronidation. Ortho-substituents can negatively affect enzymatic conjugation through steric hindrance of the UGT (uridine 5'-diphospho-glucuronosyltransferase) enzymes. Furthermore, bulky lipophilic groups like isopropoxy can occupy specific hydrophobic pockets in target proteins (e.g., kinase back-pockets), enhancing binding while simultaneously shielding the core from metabolic turnover[3].

Quantitative Isomer Comparison

Note: Data represents calculated/consensus values for comparative baseline analysis.

Compound	Substitution Pattern	Est. pKa	Est. LogP	Steric Hindrance at OH	Primary Utility Profile
Target	2-Fluoro-3-isopropoxy-5-CF3	7.8	3.8	Moderate (Ortho-F)	High membrane permeability; moderate UGT resistance.
Isomer A	4-Fluoro-3-isopropoxy-5-CF3	8.4	3.9	Low (Both Ortho positions open)	High reactivity for electrophilic aromatic substitution.
Isomer B	2-Fluoro-4-isopropoxy-5-CF3	8.1	3.7	Moderate (Ortho-F)	Tuned for specific para-isopropoxy target binding.
Isomer C	2-Isopropoxy-3-fluoro-5-CF3	8.6	4.1	High (Ortho-Isopropoxy)	Maximum UGT resistance; restricted OH conformation.

Mechanistic Insights & Reactivity

The analytical and synthetic challenge of fluorinated phenols lies in the high electronegativity and steric demands of the substituents[4]. In 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol, the -CF3 group at C5 acts as a powerful meta-directing deactivator, while the isopropoxy group at C3 acts as an ortho/para-directing activator.

This push-pull electronic environment makes the ring highly polarized. The diagram below illustrates the structure-activity relationship (SAR) logic governing this scaffold.

Fig 1. Mechanistic impact of functional groups on the physicochemical profile.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems. Every step includes internal controls to explain the causality behind the methodology, empowering researchers to troubleshoot effectively[4].

Protocol 1: Potentiometric Determination of pKa and LogD

Because highly fluorinated compounds often exhibit poor aqueous solubility, a co-solvent extrapolation method (Yasuda-Shedlovsky) is required.

Step-by-Step Methodology:

• System Calibration: Calibrate the glass electrode using standard buffers (pH 4.0, 7.0, 10.0) at a constant 25.0 ± 0.1 °C to ensure Nernstian response.

• Solvent Preparation: Prepare varying ratios of Methanol/Water (e.g., 30%, 40%, 50% MeOH v/v) with 0.15 M KCl to maintain constant ionic strength. Causality: The co-solvent ensures the lipophilic phenol remains dissolved during the unionized phase of the titration.

• Blank Titration: Titrate the solvent blanks with 0.5 M KOH. Causality: This self-validates the system by accounting for the auto-protolysis of the mixed solvent system, isolating the compound's specific proton release.

• Sample Titration: Dissolve 1.0 mg of the isomer in the solvent mixtures and titrate.

• Data Extrapolation: Plot the apparent pKa (psKa) against the reciprocal of the dielectric constant of the solvent mixtures. Extrapolate to 100% water (1/ε = 0.0127) to determine the true aqueous pKa.

Protocol 2: In Vitro Glucuronidation Assay (Metabolic Stability)

This assay determines the shielding effect of the ortho-fluorine and meta-isopropoxy groups against UGT enzymes.

Step-by-Step Methodology:

• Incubation Mixture: Combine Human Liver Microsomes (HLM, 0.5 mg/mL protein), alamethicin (50 µg/mg protein, to permeabilize microsomal membranes), and the test isomer (1 µM) in 100 mM Tris-HCl buffer (pH 7.4) containing 5 mM MgCl2.

• Pre-incubation: Incubate at 37 °C for 5 minutes.

• Reaction Initiation: Add Uridine 5'-diphospho-glucuronic acid (UDPGA, 2 mM final concentration) to initiate the reaction.

• Self-Validating Controls:

  • Minus-Cofactor Control (-UDPGA): Run a parallel incubation without UDPGA. Causality: This ensures that any observed substrate depletion is strictly UGT-mediated and not an artifact of chemical instability or non-specific protein binding.

  • Positive Control: Run 7-hydroxycoumarin to verify UGT enzyme viability.

• Quenching & Analysis: At specific time points (0, 15, 30, 60 mins), extract 50 µL aliquots and quench with 150 µL of ice-cold acetonitrile containing an internal standard. Centrifuge and analyze the supernatant via LC-MS/MS.

Fig 2. Self-validating workflow for physicochemical characterization.

Comparative Performance in Drug Design

When selecting between 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol and its isomers for a drug discovery program, the decision hinges on the specific target product profile (TPP):

• Kinase Inhibitor Development: If the phenol is intended to bind in a deep lipophilic pocket (e.g., the JAK kinase back-pocket), the target compound is superior. The isopropoxy group occupies the lipophilic space, while the ortho-fluorine modulates the pKa to ensure the hydroxyl group can act as a precise hydrogen bond donor without being overly ionized at physiological pH[3].

• Agrochemical Fungicides: For agrochemical applications where extreme environmental stability is required, Isomer C (with the isopropoxy group ortho to the phenol) might be preferred. The extreme steric hindrance completely blocks glycosyltransferase and environmental degradation pathways, though it sacrifices receptor binding flexibility.

Ultimately, the 2-fluoro-3-isopropoxy-5-CF3 substitution pattern offers a "Goldilocks" balance: enough steric hindrance to slow Phase II metabolism, a tuned pKa for optimal target engagement, and high lipophilicity driven by the CF3 group to ensure rapid membrane permeation.

References

• ChemScene. "2635937-92-5 | 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol". ChemScene.
• Alfa Chemistry. "Fluoro-APIs - Organofluorine". Alfa Chemistry.
• BenchChem. "3-(4-Fluorophenyl)phenol". BenchChem.
• Kent Academic Repository.
• ASABE Technical Library.

Sources

• 1. chemscene.com [chemscene.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. kar.kent.ac.uk [kar.kent.ac.uk]
• 4. 3-(4-Fluorophenyl)phenol|CAS 10540-41-7|Supplier [benchchem.com]

comparing the efficacy of different synthetic routes to 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol

Executive Summary & Structural Complexity

The synthesis of highly substituted fluoro-trifluoromethyl phenols, such as 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol , presents a significant challenge in process chemistry and drug development. This molecule features a 1,2,3,5-tetrasubstituted benzene ring where steric crowding and competing electronic effects (the electron-withdrawing nature of –CF₃ and –F versus the electron-donating nature of –OH and –OiPr) complicate regioselective functionalization.

To provide researchers with an objective comparison of synthetic viability, this guide critically evaluates two distinct methodologies: Route A , which relies on electronic coordination via Directed ortho-Metalation (DoM), and Route B , which leverages steric control via Iridium-catalyzed C–H borylation.

Route A: Directed ortho-Metalation (DoM) & Electrophilic Fluorination

Mechanistic Rationale & Causality

Route A utilizes the powerful, synergistic directing effects of oxygen-based functional groups to force regioselective deprotonation on the aromatic ring [1]. By protecting the starting 3-isopropoxy-5-(trifluoromethyl)phenol with a methoxymethyl (MOM) ether, the C2 position becomes highly activated. This interstitial C–H bond is flanked by two strong directed metalation groups (–OiPr and –OMOM), which coordinate the lithium cation and drastically lower the pKa of the C2 proton [2].

The addition of tetramethylethylenediamine (TMEDA) is mechanistically critical: it breaks down the n-butyllithium hexamers into highly reactive monomers, ensuring quantitative lithiation at cryogenic temperatures. Subsequent electrophilic trapping is achieved using N-fluorobenzenesulfonimide (NFSI), a stable, solid reagent that safely installs the fluorine atom without the hazards of fluorine gas [3].

Workflow Visualization

Workflow of Route A: Directed ortho-Metalation and Electrophilic Fluorination.

Step-by-Step Methodology & Self-Validating QC

Every step in this protocol is designed as a self-validating system to ensure process integrity before advancing.

• Step 1: MOM Protection

  • Protocol: Dissolve 3-isopropoxy-5-(trifluoromethyl)phenol (1.0 eq) in anhydrous DCM. Add DIPEA (1.5 eq) and cool to 0 °C. Add MOM-Cl (1.2 eq) dropwise. Stir for 4h at room temperature. Quench with saturated aqueous NaHCO₃ and extract with DCM.

  • Validation: TLC (Hexanes/EtOAc 4:1) must show the complete disappearance of the highly polar phenol spot. ¹H NMR will confirm the addition of the MOM –CH₂– singlet at ~5.2 ppm.

• Step 2: DoM and Fluorination

  • Protocol: Dissolve the protected intermediate in anhydrous THF. Add TMEDA (1.1 eq) and cool to -78 °C under argon. Dropwise add n-BuLi (1.1 eq, 2.5 M in hexanes). Stir for 1h to form the aryl lithium species. Add NFSI (1.2 eq) dissolved in THF. Stir for 2h, allowing the reaction to warm to room temperature.

  • Validation: ¹⁹F NMR of the crude aliquot is critical here. The successful introduction of the aromatic fluorine will appear as a distinct doublet/multiplet around -130 to -140 ppm, confirming electrophilic trapping at the C2 position.

• Step 3: Deprotection

  • Protocol: Dissolve the fluorinated intermediate in MeOH. Add 3M HCl (excess) and stir at 50 °C for 3h. Neutralize, extract with EtOAc, and purify via flash chromatography.

  • Validation: ¹H NMR must show the disappearance of the MOM signals and the return of a broad phenolic –OH singlet (~5.5 ppm).

Route B: Iridium-Catalyzed C–H Borylation & Oxidation

Mechanistic Rationale & Causality

Unlike DoM, which relies on electronic coordination, Iridium-catalyzed C–H borylation is governed almost entirely by steric factors [4]. Using the[Ir(OMe)(cod)]₂ catalyst paired with a bulky dtbpy ligand, the active Ir(III) intermediate selectively activates the least sterically hindered C–H bond [5].

In the starting material, 1-fluoro-2-isopropoxy-4-(trifluoromethyl)benzene, the C3 position is heavily blocked by the bulky isopropoxy and trifluoromethyl groups, and C5 is hindered by the –CF₃ group. The C6 position, flanked only by a small fluorine atom and a hydrogen atom, is the exclusive site of borylation. Subsequent oxidation of the resulting pinacol boronate ester with alkaline hydrogen peroxide rapidly yields the target phenol with high step-economy.

Workflow Visualization

Workflow of Route B: Ir-Catalyzed Sterically Directed C-H Borylation.

Step-by-Step Methodology & Self-Validating QC

• Step 1: Ir-Catalyzed C–H Borylation

  • Protocol: In an argon-filled glovebox, mix [Ir(OMe)(cod)]₂ (1.5 mol%), dtbpy (3.0 mol%), and B₂pin₂ (1.1 eq) in anhydrous THF until a deep red active catalyst solution forms. Add 1-fluoro-2-isopropoxy-4-(trifluoromethyl)benzene (1.0 eq). Seal the vessel and heat at 80 °C for 12h.

  • Validation: GC-MS confirms the total consumption of the starting material and the appearance of a single product peak exhibiting a mass shift of +126 Da (addition of Bpin minus H).

• Step 2: Oxidation

  • Protocol: Cool the crude reaction mixture to 0 °C. Add 3M NaOH (3.0 eq) followed by the careful, dropwise addition of 30% H₂O₂ (3.0 eq). Stir for 2h at room temperature. Quench with saturated Na₂S₂O₃, acidify slightly, and extract with EtOAc.

  • Validation: ¹¹B NMR will show the disappearance of the Bpin signal (~30 ppm) and conversion to water-soluble borate salts. ¹H NMR confirms the presence of the phenolic –OH proton and the loss of the Bpin methyl singlets (1.3 ppm).

Quantitative Performance Comparison

The following table synthesizes the experimental data and process metrics for both routes, providing a clear framework for route selection based on project phase and scale.

Performance Metric	Route A: DoM & Fluorination	Route B: C–H Borylation & Oxidation
Overall Yield	45 - 55% (Over 3 steps)	65 - 75% (Over 2 steps)
Regioselectivity	>99:1 (Electronically directed)	>95:5 (Sterically directed)
Reaction Conditions	Cryogenic (-78 °C) required	Mild heating (80 °C) to ambient
Key Reagents	n-BuLi, NFSI, MOM-Cl	[Ir(OMe)(cod)]₂, dtbpy, B₂pin₂
Scalability	Moderate (Exothermic quench, cryogenic limits)	High (Standard reactor conditions)
E-Factor (Waste)	High (Protection/Deprotection mass waste)	Low (Step-economic, catalytic)

Conclusion & Strategic Recommendations

Both routes successfully yield 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol, but their utility depends on the specific demands of the development phase:

• Select Route A during early-stage discovery where absolute regiochemical certainty (>99:1) is paramount, and cryogenic capabilities are readily available at the bench scale.

• Select Route B for process scale-up and manufacturing. The elimination of protection/deprotection steps, avoidance of cryogenic temperatures, and superior overall yield make the Ir-catalyzed borylation highly step-economic and environmentally favorable, despite the initial cost of the Iridium catalyst.

References

• Directed Ortho Metalation. Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics Source: Chemical Reviews, 1990, 90(6), 879-933. URL:[Link]

• C–H activation for the construction of C–B bonds Source: Chemical Reviews, 2010, 110(2), 890-931. URL:[Link]

Sources

• 1. The Versatile and Strategic O-Carbamate Directed Metalation Group in the Synthesis of Aromatic Molecules: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 4. scispace.com [scispace.com]
• 5. Transition metal catalyzed borylation of functional π-systems [jstage.jst.go.jp]

Spectroscopic Validation Guide: 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol vs. Starting Materials

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Focus: Objective Spectroscopic Comparison & Self-Validating Analytical Workflows

Introduction & Synthetic Context

In modern medicinal chemistry, fluorinated building blocks are highly prized for their ability to modulate lipophilicity, metabolic stability, and target binding affinity. 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (CAS: 2635937-92-5, Formula: C₁₀H₁₀F₄O₂)[1] is a highly specialized intermediate.

The synthesis of this molecule typically involves the mono-O-alkylation of 2-fluoro-5-(trifluoromethyl)benzene-1,3-diol using 2-iodopropane under strictly controlled basic conditions. The primary analytical challenge is differentiating the desired mono-alkylated product from unreacted starting materials and over-reacted di-alkylated byproducts.

As a Senior Application Scientist, I have designed this guide to provide a robust, self-validating spectroscopic framework. By leveraging Nuclear Magnetic Resonance (NMR)[2], Fourier-Transform Infrared Spectroscopy (FT-IR)[3], and Liquid Chromatography-Mass Spectrometry (LC-MS), we can establish an unequivocal "chemical fingerprint"[4] to confirm successful etherification.

Spectroscopic Comparison (The Core Analysis)

To objectively verify the product, we must analyze the causality behind the spectral shifts transitioning from the starting materials to the final ether.

Nuclear Magnetic Resonance (NMR)

NMR spectroscopy provides detailed structural connectivity by exploiting the magnetic properties of specific atomic nuclei[2],[5].

• ¹H NMR: The critical transformation is the addition of the isopropyl group. In the starting material 2-iodopropane, the methine (-CH) proton appears at ~4.3 ppm, and the methyl (-CH₃) protons at ~1.9 ppm. Upon etherification, the strong inductive deshielding effect of the phenolic oxygen shifts the methine septet downfield to ~4.6 ppm, while the methyl doublet shifts upfield to ~1.3 ppm. Furthermore, the diol starting material exhibits two phenolic -OH protons; the product will only show one, serving as a primary quantitative marker.

• ¹⁹F NMR: The fluorine atom at the C2 position is highly sensitive to its local electronic environment. The transition from an adjacent hydroxyl group (in the diol) to an adjacent isopropoxy group (in the product) alters the electron density, resulting in a distinct chemical shift for the Ar-F signal, while the -CF₃ group remains relatively static.

FT-IR Spectroscopy

FT-IR is utilized to identify the transformation of functional groups[3],[4]. The diol starting material features a broad, intense O-H stretching band (3200–3400 cm⁻¹) due to extensive hydrogen bonding. In the mono-alkylated product, this band becomes sharper and less intense. Crucially, the product spectrum will feature a new, strong asymmetric C-O-C stretching vibration around 1150 cm⁻¹, confirming the formation of the ether linkage.

Mass Spectrometry (LC-MS)

Due to the highly electron-withdrawing nature of the fluorine and trifluoromethyl groups, the phenolic proton is quite acidic. This makes Negative Electrospray Ionization (ESI-) the optimal technique. The exact mass shifts from 196.01 Da (diol) to 238.06 Da (product).

Quantitative Data Summaries

The following tables summarize the expected spectroscopic data, providing a quick-reference comparison for bench scientists.

Table 1: ¹H NMR Chemical Shifts (DMSO-d₆, 400 MHz)

Proton Environment	2-Fluoro-5-(CF₃)benzene-1,3-diol	2-Iodopropane	2-Fluoro-3-isopropoxy-5-(CF₃)phenol
Phenolic -OH	~10.4 ppm (s, 2H)	N/A	~10.5 ppm (s, 1H)
Aromatic C4-H	~6.7 ppm (d, 1H)	N/A	~7.0 ppm (dd, 1H)
Aromatic C6-H	~6.7 ppm (d, 1H)	N/A	~6.8 ppm (dd, 1H)
Isopropyl -CH	N/A	~4.3 ppm (septet, 1H)	~4.6 ppm (septet, 1H)
Isopropyl -CH₃	N/A	~1.9 ppm (d, 6H)	~1.3 ppm (d, 6H)

Table 2: Key FT-IR Vibrational Frequencies

Vibrational Mode	2-Fluoro-5-(CF₃)benzene-1,3-diol	2-Iodopropane	2-Fluoro-3-isopropoxy-5-(CF₃)phenol
O-H Stretch	3200–3400 cm⁻¹ (Broad, Strong)	N/A	~3300 cm⁻¹ (Medium, Sharp)
Aliphatic C-H	N/A	2950–2850 cm⁻¹	~2980–2870 cm⁻¹
C-O-C Stretch	N/A	N/A	~1150 cm⁻¹ (Strong)
C-I Stretch	N/A	~500 cm⁻¹ (Strong)	N/A

Table 3: LC-MS (ESI, Negative Mode) Data

Compound	Exact Mass	Observed m/z [M-H]⁻	Ionization Efficiency
Diol (Starting Material)	196.01	195.01	High (Two acidic OH groups)
Mono-alkylated Product	238.06	237.05	High (One acidic OH group)
Di-alkylated Byproduct	280.11	Not observed	Poor (No acidic protons)

Self-Validating Experimental Protocols

To ensure data integrity, every protocol must include built-in controls. Do not merely execute steps; understand the causality behind them.

Protocol A: NMR Acquisition & Internal Validation

• Sample Preparation: Dissolve 5 mg of the purified product in 0.5 mL of anhydrous DMSO-d₆.

  • Causality: Using strictly anhydrous solvent prevents rapid chemical exchange of the phenolic O-H proton with water, ensuring it remains visible and integrates accurately to 1H.

• Internal Standard Addition: Add 1 µL of Fluorobenzene to the NMR tube.

  • Control Mechanism: Fluorobenzene provides a known, distinct ¹⁹F reference peak (-113.1 ppm). This validates the integration and chemical shift calibration of the product's -CF₃ (-62 ppm) and Ar-F (-130 ppm) signals.

• Acquisition: Acquire the ¹H spectrum with 16 scans and a relaxation delay (D1) of 2 seconds. Compare the integration of the isopropyl methyl doublet (6H) strictly against the single phenolic OH resonance (1H) to rule out di-alkylation.

Protocol B: FT-IR Analysis

• Background Calibration: Perform a background scan of the empty ATR (Attenuated Total Reflectance) diamond crystal.

  • Control Mechanism: This eliminates ambient CO₂ and water vapor interference, preventing false-positive O-H or carbonyl-like signals.

• Sample Application: Apply the solid sample directly to the crystal and engage the pressure arm to a consistent torque.

  • Causality: Consistent pressure ensures uniform optical contact, which is critical for accurately measuring the relative intensity of the new C-O-C stretch against the aromatic C=C stretches.

• Acquisition: Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

Protocol C: LC-MS (ESI-) Verification

• Preparation: Prepare a 1 µg/mL solution in LC-MS grade Methanol/Water (50:50).

• Blank Run: Run a pure solvent blank prior to sample injection.

  • Control Mechanism: Ensures the m/z 195.01 or 237.05 signals are genuine and not carryover from previous runs or column contamination.

• Ionization: Operate strictly in negative electrospray ionization (ESI-) mode.

  • Causality: Highly fluorinated phenols readily deprotonate to form stable phenoxide anions. Positive mode would yield exceptionally poor ionization, leading to false negatives.

Analytical Workflow Visualization

The following decision tree illustrates the logical workflow for spectroscopic validation.

Fig 1: Spectroscopic workflow for validating the mono-alkylation of the fluorinated diol.

References

• Title: Nuclear magnetic resonance spectroscopy Source: Wikipedia URL: [Link]

• Title: Infrared spectroscopy Source: Wikipedia URL: [Link]

• Title: Guide to FT-IR Spectroscopy Source: Bruker URL: [Link]

• Title: How NMR Works | NMR 101 Source: Bruker URL: [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. Nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 3. Infrared spectroscopy - Wikipedia [en.wikipedia.org]
• 4. Guide to FT-IR Spectroscopy | Bruker [bruker.com]
• 5. How NMR Works | NMR 101 | Spectroscopy | Bruker | Bruker [bruker.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol

Essential Safety and Handling Guide for 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol

This guide provides essential, immediate safety and logistical information for the handling and disposal of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol (CAS No. 2635937-92-5).[1] As a trusted partner in your research, we aim to provide value beyond the product itself by equipping you with the necessary knowledge to ensure a safe laboratory environment. The following protocols are based on established best practices for handling halogenated and trifluoromethylated phenolic compounds.

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol was publicly available at the time of writing. The following guidance is synthesized from the safety profiles of structurally analogous compounds, including other fluorinated and trifluoromethylated phenols. Always consult the specific SDS provided by your supplier and your institution's safety office before handling any chemical.

Hazard Assessment and Triage

Given its chemical structure, 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol should be handled as a hazardous substance. The primary routes of exposure are likely inhalation, skin contact, and ingestion. Based on data from similar compounds, it is prudent to assume this compound may cause skin irritation or burns, serious eye damage, and may be harmful if inhaled or swallowed.[2][3][4][5]

Key Structural Analogs Considered for Hazard Assessment:

• 3-Chloro-2-fluoro-5-(trifluoromethyl)phenol[2]

• 4-Fluoro-3-(trifluoromethyl)phenol[4][5][6]

• 3-(Trifluoromethyl)phenol[7]

• 4-Nitro-3-(trifluoromethyl)phenol[8]

• 2-Bromo-6-fluoro-3-(trifluoromethyl)phenol[9]

Personal Protective Equipment (PPE): Your First Line of Defense

The use of appropriate personal protective equipment is mandatory to prevent exposure. The following table outlines the recommended PPE for handling 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol.

PPE Category	Recommended Equipment	Specifications and Rationale
Eye and Face Protection	Safety glasses with side shields or chemical safety goggles. A face shield is recommended if there is a splash hazard.	Must comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2] This provides a physical barrier against splashes and aerosols.
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber). A lab coat or other protective clothing is required. An impervious apron may be necessary for larger quantities.	Select gloves based on the specific chemicals being used and the duration of exposure.[10] Phenolic compounds can penetrate some glove materials; always check for signs of degradation.[10]
Respiratory Protection	A NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates is recommended, especially when handling the powder outside of a chemical fume hood or in case of poor ventilation.	This is crucial for preventing inhalation of potentially toxic aerosols or vapors.

Safe Handling and Operational Plan

A systematic approach to handling this compound is critical for maintaining its integrity and ensuring a safe laboratory environment.

Engineering Controls: The Foundation of Safety

• Chemical Fume Hood: All procedures involving 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol should be performed in a well-ventilated area, preferably a certified chemical fume hood.[5]

• Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[5][7]

Step-by-Step Handling Protocol

• Preparation: Before starting, ensure all necessary PPE is donned correctly. Designate a specific area within the fume hood for the handling of this compound.

• Dispensing:

  • If the compound is a solid, avoid generating dust.

  • If it is a liquid, prevent the formation of aerosols.

• During the Procedure:

  • Keep all containers tightly closed when not in use.

  • Avoid contact with skin, eyes, and clothing.

  • Use non-sparking tools and take precautionary measures against static discharge, especially if the compound is flammable.[6]

• Post-Procedure:

  • Thoroughly wash hands and any exposed skin with soap and water after handling.[2][11]

  • Decontaminate all work surfaces and equipment.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[10] For phenolic exposures, some protocols recommend alternating water and polyethylene glycol (PEG 300 or 400) treatment.[12] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, occasionally lifting the upper and lower eyelids.[2][12] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration, but avoid mouth-to-mouth resuscitation if the victim ingested or inhaled the substance.[2][6] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person.[2][6] Call a poison control center or doctor immediately.[6]

• Spill:

  • Evacuate the area and alert others.

  • If the spill is large or you are unsure how to handle it, contact your institution's environmental health and safety (EHS) department.

  • For small spills, if you are trained to do so, contain the spill with an inert absorbent material (e.g., sand, vermiculite).[11]

  • Carefully collect the absorbed material into a designated, labeled hazardous waste container.[9]

Disposal Plan: Responsible Stewardship

All waste containing 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol must be treated as hazardous waste and disposed of in accordance with local, state, and federal regulations.

Waste Segregation and Collection

• Solid Waste: Collect all contaminated solid waste, including PPE (gloves, etc.), absorbent materials from spills, and empty containers, in a designated and clearly labeled hazardous waste container.

• Liquid Waste: Collect all liquid waste containing this compound in a separate, sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams unless explicitly permitted by your EHS department.

Disposal Workflow

Caption: Waste Disposal Workflow for 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenol.

Rationale for Disposal Method

Due to the presence of fluorine, high-temperature incineration is often the preferred method for the disposal of fluorinated organic compounds as it can lead to their complete destruction.[13] However, this must be done in a specialized facility equipped to handle and neutralize the resulting acidic gases (such as hydrogen fluoride). Landfilling in a designated hazardous waste landfill is another option, but it contains the substance rather than destroying it.[13] Your institution's EHS department will determine the appropriate disposal route.

Storage

• Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][7]

• Keep away from heat, sparks, open flames, and other ignition sources.[3][6]

• Store away from incompatible materials such as strong oxidizing agents.

First Aid at a Glance

Caption: Immediate First Aid Response to Exposure.

References

• MCF Environmental Services. (2023, December 27). Guidelines for Disposing of PFAs. Retrieved from [Link]

• Cefic. (n.d.). for the SAFE USE of PHENOL. Retrieved from [Link]

• University of California, Riverside Environmental Health & Safety. (n.d.). SAFE USE OF PHENOL. Retrieved from [Link]

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• 6. chemicalbook.com [chemicalbook.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. aaronchem.com [aaronchem.com]
• 10. ehs.ucr.edu [ehs.ucr.edu]
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• 12. petrochemistry.eu [petrochemistry.eu]
• 13. mcfenvironmental.com [mcfenvironmental.com]